2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

• CAS: 247592-64-9

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis and Characterization of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

This guide provides an in-depth exploration of the synthesis and characterization of the novel compound 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide. Designed for researchers, scientists, and professionals in drug development, this document offers a detailed narrative on the synthetic strategy, methodological rationale, and comprehensive analytical characterization of the target molecule.

Introduction: The Significance of Substituted N-Phenylacetamides

Substituted N-phenylacetamide scaffolds are of considerable interest in medicinal chemistry due to their presence in a wide array of biologically active compounds. The strategic incorporation of various functional groups onto the phenoxy and N-phenyl rings allows for the fine-tuning of their physicochemical and pharmacological properties. The title compound, 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide, features a unique combination of an ether linkage, an amide bond, a reactive aldehyde group, and an ethoxy substituent, making it a promising candidate for further derivatization and biological screening. The aldehyde functionality, in particular, serves as a versatile handle for the construction of more complex molecular architectures through reactions such as reductive amination, Wittig reactions, and the formation of Schiff bases.

Retrosynthetic Analysis and Synthetic Strategy

A logical retrosynthetic analysis of the target molecule suggests a convergent synthetic approach. The central ether bond can be retrosynthetically disconnected via a Williamson ether synthesis, a robust and widely utilized method for forming ether linkages.[1][2][3] This disconnection points to two key precursors: 2-ethoxy-4-hydroxybenzaldehyde (ethyl vanillin) and 2-chloro-N-phenylacetamide.

Alternatively, the amide bond can be disconnected, leading to 2-(2-ethoxy-4-formylphenoxy)acetic acid and aniline. This route would necessitate an additional step to synthesize the carboxylic acid intermediate, followed by an amide coupling reaction. While feasible, the Williamson ether synthesis approach is often more direct for this class of compounds.[4]

Therefore, the chosen synthetic strategy involves a two-step sequence:

• Synthesis of 2-chloro-N-phenylacetamide: This intermediate is readily prepared by the acylation of aniline with chloroacetyl chloride.

• Williamson Ether Synthesis: The subsequent reaction between 2-ethoxy-4-hydroxybenzaldehyde and 2-chloro-N-phenylacetamide under basic conditions yields the target molecule.

This strategy is advantageous due to the commercial availability and relatively low cost of the starting materials, as well as the high efficiency and predictability of the involved reactions.

Experimental Protocols

Materials and Instrumentation

All reagents and solvents should be of analytical grade and used as received from commercial suppliers unless otherwise specified. Reactions should be monitored by thin-layer chromatography (TLC) on silica gel plates. Purification of the final compound can be achieved by recrystallization or column chromatography. Characterization of the synthesized compound should be performed using standard analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS).

Synthesis of 2-chloro-N-phenylacetamide (Intermediate 1)

This procedure is adapted from a general method for the synthesis of N-aryl chloroacetamides.[5]

Procedure:

• To a stirred solution of aniline (1.0 eq) and potassium carbonate (K₂CO₃, 1.5 eq) in a suitable solvent such as dichloromethane (DCM) or ethyl acetate at 0 °C, add chloroacetyl chloride (1.1 eq) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, monitoring the reaction progress by TLC.

• Upon completion, the reaction mixture is quenched with water and the organic layer is separated.

• The organic layer is washed sequentially with dilute hydrochloric acid, saturated sodium bicarbonate solution, and brine.

• The organic phase is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• The crude 2-chloro-N-phenylacetamide can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Synthesis of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide (Target Molecule)

This protocol is based on a general procedure for the synthesis of 2-(4-formylphenoxy)-N-(aryl)acetamides via Williamson ether synthesis.[4]

Procedure:

• In a round-bottom flask, dissolve 2-ethoxy-4-hydroxybenzaldehyde (ethyl vanillin, 1.0 eq) in a polar aprotic solvent such as N,N-dimethylformamide (DMF).

• Add anhydrous potassium carbonate (K₂CO₃, 1.5 eq) to the solution and stir the mixture at room temperature for 15-20 minutes to facilitate the formation of the phenoxide.

• To this mixture, add a solution of 2-chloro-N-phenylacetamide (1.1 eq) in DMF.

• Heat the reaction mixture to 80-90 °C and maintain this temperature for 4-6 hours, or until TLC analysis indicates the complete consumption of the starting materials.

• After cooling to room temperature, the reaction mixture is poured into ice-cold water with stirring.

• The precipitated solid is collected by vacuum filtration and washed thoroughly with water to remove inorganic salts.

• The crude product is dried and can be further purified by recrystallization from a suitable solvent such as ethanol or by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Characterization of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

The structural elucidation of the synthesized compound is accomplished through a combination of spectroscopic methods.

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃)

Based on the analysis of structurally similar compounds, the following proton NMR signals are anticipated for the target molecule:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~1.45	Triplet	3H	-OCH₂CH ₃
~4.15	Quartet	2H	-OCH ₂CH₃
~4.70	Singlet	2H	-OCH ₂CO-
~6.90	Doublet	1H	Ar-H
~7.10-7.40	Multiplet	6H	Ar-H
~7.60	Doublet	1H	Ar-H
~8.20	Broad Singlet	1H	-NH -
~9.85	Singlet	1H	-CH O

Note: The exact chemical shifts and coupling constants may vary.

Predicted ¹³C NMR Spectrum (100 MHz, CDCl₃)

The predicted carbon NMR spectrum is as follows:

Chemical Shift (δ, ppm)	Assignment
~14.5	-OCH₂C H₃
~64.5	-OC H₂CH₃
~68.0	-OC H₂CO-
~110.0-135.0	Aromatic C-H and C-C
~138.0	Aromatic C-N
~150.0-160.0	Aromatic C-O
~165.0	-C =O (Amide)
~190.0	-C HO (Aldehyde)

Note: These are predicted values and should be confirmed by experimental data.

Predicted FTIR Spectrum

The FTIR spectrum is expected to exhibit characteristic absorption bands for the functional groups present in the molecule:

Wavenumber (cm⁻¹)	Assignment
~3300	N-H stretching (amide)
~2980, 2870	C-H stretching (aliphatic)
~2820, 2720	C-H stretching (aldehyde)
~1700	C=O stretching (aldehyde)
~1670	C=O stretching (amide I)
~1600, 1580, 1500	C=C stretching (aromatic)
~1540	N-H bending (amide II)
~1260, 1040	C-O stretching (ether)

Mass Spectrometry

High-resolution mass spectrometry (HRMS) is a crucial tool for confirming the molecular formula of the synthesized compound.

Predicted Data: [6]

Adduct	Calculated m/z
[M+H]⁺	300.1230
[M+Na]⁺	322.1049

Visualization of the Synthetic Workflow

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An In-depth Technical Guide to 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide is a member of the phenoxyacetamide class of compounds, which have garnered significant interest in medicinal chemistry due to their diverse biological activities. This guide provides a comprehensive overview of the chemical properties, structure, and potential applications of this specific molecule, drawing upon established synthetic methodologies and spectroscopic data from closely related analogues. As a derivative of vanillin, a well-known aromatic compound with a pleasant aroma, it belongs to a class of molecules that are frequently explored for their therapeutic potential.[1][2] The structural features of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide, including the ether linkage, amide bond, and the aldehyde group, make it a versatile scaffold for further chemical modifications and a candidate for biological screening.

Chemical Structure and Properties

The fundamental characteristics of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide are summarized below. While experimental data for this specific compound is not widely available, the properties can be reliably predicted based on its chemical structure and data from analogous compounds.

Table 1: Chemical and Physical Properties of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

Property	Value	Source
IUPAC Name	2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide	PubChem[3]
CAS Number	247592-64-9	ChemicalBook
Molecular Formula	C₁₇H₁₇NO₄	PubChem[3]
Molecular Weight	299.32 g/mol	PubChem[3]
Predicted XlogP	2.6	PubChem[3]
Predicted Melting Point	Not available; expected to be a solid at room temperature.	N/A
Predicted Solubility	Likely soluble in organic solvents like DMSO, DMF, and chlorinated solvents; sparingly soluble in water.	N/A

Structural Elucidation

The structure of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide is characterized by a central phenoxyacetamide core. An ethoxy group and a formyl (aldehyde) group are substituted on the phenoxy ring at positions 2 and 4, respectively. The acetamide nitrogen is substituted with a phenyl group.

Caption: Proposed two-step synthesis of the target compound.

Detailed Experimental Protocol (Based on Analogue Synthesis)

The following protocol is adapted from the synthesis of the closely related compound, 2-(4-formylphenoxy)-N-phenylacetamide. [4] Step 1: Synthesis of N-phenyl-2-chloroacetamide

• To a stirred solution of aniline (1 equivalent) and potassium carbonate (K₂CO₃, 3.6 equivalents) in dry dichloromethane (CH₂Cl₂), add chloroacetyl chloride (1.2 equivalents) dropwise at 0 °C.

• Allow the reaction mixture to stir at room temperature for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, evaporate the excess CH₂Cl₂ under reduced pressure.

• Wash the resulting solid with excess water and recrystallize from a hexane/ethyl acetate mixture to yield pure N-phenyl-2-chloroacetamide.

Step 2: Synthesis of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

• To a solution of 2-ethoxy-4-hydroxybenzaldehyde (1 equivalent) in dimethylformamide (DMF), add potassium carbonate (K₂CO₃, 2 equivalents) and a catalytic amount of potassium iodide (KI).

• Add N-phenyl-2-chloroacetamide (1 equivalent) to the mixture.

• Heat the reaction mixture to 80-90 °C and stir for 12-16 hours, monitoring by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Collect the precipitated solid by filtration, wash thoroughly with water, and dry.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to obtain the final product.

Spectroscopic Characterization (Predicted)

As experimental spectra for 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide are not available, the following data is predicted based on the known spectra of its close analogue, 2-(4-formylphenoxy)-N-phenylacetamide, and general principles of spectroscopy. [4]

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show characteristic signals for all the distinct proton environments in the molecule.

Table 2: Predicted ¹H NMR Chemical Shifts

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Aldehyde (-CHO)	~9.9	Singlet	1H
Aromatic (phenoxy ring)	~7.0 - 7.8	Multiplets	3H
Aromatic (phenyl ring)	~7.1 - 7.6	Multiplets	5H
Amide (-NH-)	~8.2 (broad)	Singlet	1H
Methylene (-OCH₂CO-)	~4.7	Singlet	2H
Ethoxy (-OCH₂CH₃)	~4.1	Quartet	2H
Ethoxy (-OCH₂CH₃)	~1.4	Triplet	3H

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information about the carbon skeleton of the molecule.

Table 3: Predicted ¹³C NMR Chemical Shifts

Carbon	Predicted Chemical Shift (δ, ppm)
Aldehyde C=O	~190
Amide C=O	~165
Aromatic Carbons	~110 - 160
Methylene (-OCH₂CO-)	~67
Ethoxy (-OCH₂CH₃)	~64
Ethoxy (-OCH₂CH₃)	~15

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.

Table 4: Predicted IR Absorption Frequencies

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity
N-H Stretch (amide)	~3300	Medium
C-H Stretch (aromatic)	~3100-3000	Medium
C-H Stretch (aliphatic)	~2980-2850	Medium
C=O Stretch (aldehyde)	~1700	Strong
C=O Stretch (amide)	~1670	Strong
C=C Stretch (aromatic)	~1600, 1500	Medium-Strong
C-O Stretch (ether)	~1250, 1040	Strong

Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) is expected to show the protonated molecule [M+H]⁺.

• Calculated m/z for C₁₇H₁₇NO₄ [M+H]⁺: 300.12

Potential Biological Activities and Drug Development Applications

While no specific biological activities have been reported for 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide, the phenoxyacetamide scaffold is a "privileged structure" in medicinal chemistry, known to exhibit a wide range of pharmacological effects. [5][6]

Structure-Activity Relationship (SAR) Insights

• Inhibition of Bacterial Virulence: Phenoxyacetamide derivatives have been identified as inhibitors of the Pseudomonas aeruginosa type III secretion system (T3SS), a key virulence factor. [5][6]The core phenoxyacetamide structure is crucial for this activity.

• Anticancer Activity: Numerous N-phenylacetamide derivatives have demonstrated cytotoxic effects against various cancer cell lines. [7]The nature and position of substituents on the phenyl rings can significantly influence the anticancer potency.

• Monoamine Oxidase (MAO) Inhibition: Certain 2-phenoxyacetamide analogues have been shown to be potent and selective inhibitors of monoamine oxidases A and B, suggesting potential applications in the treatment of depression and neurodegenerative diseases. [8]* Anti-inflammatory and Analgesic Properties: The phenoxyacetamide core is also found in compounds with anti-inflammatory and analgesic activities. [9] The presence of the ethoxy and formyl groups on the phenoxy ring of the title compound provides handles for further derivatization, allowing for the exploration of structure-activity relationships and the optimization of potential therapeutic properties. The aldehyde group, in particular, is a versatile functional group that can be readily converted into other functionalities, such as imines, oximes, or alcohols, to generate a library of new chemical entities for biological screening.

Caption: Workflow for the drug discovery process involving the title compound.

Conclusion

2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide is a synthetically accessible molecule with a chemical structure that suggests a high potential for biological activity. Although specific experimental data for this compound is limited, this guide provides a robust framework for its synthesis, characterization, and potential applications based on well-established chemical principles and data from closely related analogues. The versatile phenoxyacetamide core, combined with the reactive aldehyde functionality, makes this compound an attractive starting point for the development of novel therapeutic agents in areas such as infectious diseases, oncology, and neurology. Further research is warranted to synthesize and evaluate the specific biological profile of this promising molecule.

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• 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation. PubMed. [Link]

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• New Acetamide Derivatives of the COX-II Inhibitors-A Brief Review. Archives of Pharmacy Practice. [Link]

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An In-Depth Technical Guide to 2-(2,4-dichlorobenzoyl)cyclohexane-1,3-dione

Notice of CAS Number Discrepancy: The provided CAS number, 247592-64-9, corresponds to the chemical entity 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide. This guide will instead focus on the properties and safety of 2-(2,4-dichlorobenzoyl)cyclohexane-1,3-dione , as the descriptive name suggests a likely intended topic of interest for which more substantial scientific data is available. A definitive, single CAS number for this specific compound is not uniformly cited across major databases, and researchers are advised to verify the identity of their materials through analytical means.

Introduction

2-(2,4-dichlorobenzoyl)cyclohexane-1,3-dione is a member of the triketone family of chemical compounds. This class is of significant interest to the agricultural and pharmaceutical industries due to the potent biological activity of its members. Structurally, the molecule features a cyclohexane-1,3-dione ring C-acylated with a 2,4-dichlorobenzoyl group. This structural motif is key to its mechanism of action as an inhibitor of the enzyme p-hydroxyphenylpyruvate dioxygenase (HPPD). This guide provides a comprehensive overview of the chemical properties, synthesis, biological activity, and safety protocols for 2-(2,4-dichlorobenzoyl)cyclohexane-1,3-dione, intended for researchers and professionals in drug development and the life sciences.

Physicochemical Properties

The key identifying and physical properties of 2-(2,4-dichlorobenzoyl)cyclohexane-1,3-dione are summarized in the table below. These properties are essential for its handling, formulation, and application in experimental settings.

Property	Value	Reference
Molecular Formula	C₁₃H₁₀Cl₂O₃
Molecular Weight	285.12 g/mol
IUPAC Name	2-(2,4-dichlorobenzoyl)cyclohexane-1,3-dione
Melting Point	138-140 °C	[1]
Solubility	Soluble in ether and methylene chloride.
InChI Key	IXYKWXSAPDYTGR-UHFFFAOYSA-N

Synthesis Protocol

A common and effective laboratory-scale synthesis of 2-(2,4-dichlorobenzoyl)cyclohexane-1,3-dione involves the C-acylation of 1,3-cyclohexanedione with 2,4-dichlorobenzoyl cyanide. The following protocol is a detailed, step-by-step methodology for this synthesis.[2][1]

Materials:

• 1,3-Cyclohexanedione (0.1 mole)

• 2,4-dichlorobenzoyl cyanide (0.1 mole)

• Anhydrous, powdered zinc chloride (0.11 mole)

• Methylene chloride (100 ml)

• Triethylamine (0.12 mole)

• 2N Hydrochloric acid

• 5% Sodium carbonate solution

• Ether

• 5% Copper (II) acetate solution

• 6N Hydrochloric acid

Experimental Procedure:

• Reaction Setup: In a suitable reaction vessel, combine 1,3-cyclohexanedione (0.1 mole), 2,4-dichlorobenzoyl cyanide (0.1 mole), and anhydrous zinc chloride (0.11 mole) in 100 ml of methylene chloride.[1]

• Addition of Base: While cooling the mixture, slowly add triethylamine (0.12 mole). The triethylamine acts as a base to facilitate the reaction.

• Reaction: Stir the reaction mixture at room temperature for 5 hours.

• Acid Quench: Pour the reaction mixture into 2N hydrochloric acid. The aqueous phase should be discarded.[1]

• Base Wash: Wash the organic phase four times with a 5% sodium carbonate solution. This step removes unreacted acidic starting materials and byproducts.

• Product Isolation (Aqueous): Combine the aqueous washings and acidify with hydrochloric acid. Extract the resulting precipitate with methylene chloride. Dry and concentrate the organic extract to yield the crude product.[1]

• Copper Salt Formation: Dissolve the crude product in ether and stir with a 5% copper (II) acetate solution. This step forms a copper salt of the desired product, which often aids in purification.[2][1]

• Filtration: Filter the resulting copper salt and wash it thoroughly with ether.

• Final Product Liberation: Stir the collected copper salt with 6N hydrochloric acid to break the salt and liberate the final product.

• Final Extraction: Extract the final product with ether. Concentration of the ether extracts should yield 2-(2,4-dichlorobenzoyl)cyclohexane-1,3-dione. A reported yield for this procedure is approximately 77.7%.[1]

Synthesis Workflow Diagram:

Caption: Workflow for the synthesis of 2-(2,4-dichlorobenzoyl)cyclohexane-1,3-dione.

Biological Activity and Mechanism of Action

The 2-benzoyl-cyclohexane-1,3-dione scaffold is a potent inhibitor of the enzyme p-hydroxyphenylpyruvate dioxygenase (HPPD).[2] This enzyme is a critical component of the tyrosine catabolic pathway in most aerobic organisms.

HPPD Inhibition:

HPPD catalyzes the conversion of p-hydroxyphenylpyruvate to homogentisate, a key step in the breakdown of tyrosine.[2] Inhibition of this enzyme has significant biological consequences that are exploited in both agriculture and medicine.

• Herbicidal Activity: In plants, HPPD inhibition disrupts the biosynthesis of plastoquinone, which is an essential cofactor for phytoene desaturase, an enzyme in the carotenoid biosynthesis pathway. The resulting lack of carotenoids leads to photo-bleaching of chlorophyll and ultimately, plant death. This mechanism is the basis for several commercial herbicides.[3]

• Therapeutic Potential: In humans, hereditary tyrosinemia type I is a genetic disorder caused by a deficiency in the final enzyme of the tyrosine catabolism pathway. This leads to the accumulation of toxic metabolites. Inhibition of HPPD is a therapeutic strategy to manage this condition by preventing the formation of these downstream toxic products.[2] The compound Nitisinone, which shares the 2-acyl-cyclohexane-1,3-dione core structure, is an approved drug for this indication.[4]

Derivatives of cyclohexane-1,3-dione have also been investigated for other therapeutic applications, including as anti-proliferative agents and tyrosine kinase inhibitors.[2][5]

Signaling Pathway Diagram:

Caption: Inhibition of the Tyrosine Catabolism Pathway by the target compound.

Safety and Handling

Hazard Identification:

• Acute Toxicity: Compounds in this class may be harmful if swallowed, inhaled, or in contact with skin.[6]

• Skin and Eye Irritation: May cause skin irritation and serious eye damage.

• Environmental Hazards: Some derivatives are known to be toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield are mandatory.[6]

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and inspect them before use.

• Skin and Body Protection: A lab coat and closed-toe shoes are required. Ensure full skin coverage.

• Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of dust or vapors.[6]

First Aid Measures:

• If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical attention.[6]

• If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[6]

• In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing.[6]

• In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[6]

Storage and Disposal:

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[6]

Conclusion

2-(2,4-dichlorobenzoyl)cyclohexane-1,3-dione is a compound with significant potential, primarily due to its activity as an HPPD inhibitor. Its synthesis is well-documented, and its mechanism of action is understood, providing a solid foundation for its application in both agricultural and pharmaceutical research. As with any active chemical compound, strict adherence to safety and handling protocols is essential to ensure the well-being of laboratory personnel and the integrity of the research.

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Investigating the Therapeutic Potential of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide: A Technical Guide for Preclinical Research

Abstract

This technical guide provides a comprehensive framework for the preclinical evaluation of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide, a novel compound with potential therapeutic applications. In the absence of extensive published data, this document outlines a logical, multi-faceted approach to characterizing its biological activity, beginning with robust in silico predictive modeling and progressing to detailed protocols for in vitro validation. We will focus on exploring its potential as an anticancer and anti-inflammatory agent, based on preliminary data from structurally related molecules. This guide is intended for researchers, scientists, and drug development professionals, offering a roadmap for systematic investigation, from initial computational screening to mechanistic cellular assays.

Introduction: The Rationale for Investigation

The phenoxyacetamide scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3][4] The specific compound, 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide, is a derivative of this class, distinguished by an ethoxy group and a formyl moiety on the phenoxy ring. While direct biological studies on this exact molecule are not widely published, preliminary research on the parent compound, 2-(4-formylphenoxy)-N-phenylacetamide, has indicated potential anti-inflammatory and antitumor activities.[5] Notably, the introduction of a 2-ethoxy group has been suggested to enhance cytotoxic properties, providing a strong rationale for the in-depth investigation of the title compound.[5]

This guide will therefore focus on two primary areas of investigation:

• Anticancer Activity: Exploring the cytotoxic and apoptotic potential in relevant cancer cell lines.

• Anti-inflammatory Activity: Investigating the ability to modulate key inflammatory pathways.

Our approach is designed to be systematic and self-validating, beginning with computational methods to predict the compound's behavior and then moving to rigorous experimental verification.

Physicochemical Properties and Synthesis

A foundational understanding of the molecule's properties is crucial for its development.

Chemical Structure:

• Molecular Formula: C17H17NO4[6]

• IUPAC Name: 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide[6]

• SMILES: CCOC1=C(C=CC(=C1)C=O)OCC(=O)NC2=CC=CC=C2[6]

• InChIKey: IQUVNNKPGICZQK-UHFFFAOYSA-N[6]

Synthesis:

The synthesis of 2-(4-formylphenoxy)-N-phenylacetamide and its derivatives is well-documented.[7][8] A common and efficient method involves the nucleophilic substitution reaction between a substituted chloro-N-phenylacetamide and a corresponding hydroxybenzaldehyde.

General Synthetic Scheme:

A typical procedure for the synthesis of the parent compound, 2-(4-formylphenoxy)-N-phenylacetamide, involves the reaction of 2-chloro-N-phenylacetamide with 4-hydroxybenzaldehyde in the presence of a base such as potassium carbonate.[8] For the synthesis of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide, the starting material would be 2-ethoxy-4-hydroxybenzaldehyde.

In Silico ADMET and Molecular Docking Predictions

Before embarking on costly and time-consuming wet-lab experiments, in silico tools provide a valuable first pass to predict the compound's pharmacokinetic and pharmacodynamic properties.[9][10][11][12]

3.1. ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) Prediction

ADMET properties are critical for determining the drug-likeness of a compound.[9][11] Numerous free and commercial software packages can predict these properties based on the molecule's structure.

Table 1: Predicted ADMET Properties of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

Parameter	Predicted Value	Implication for Drug Development
Absorption
Oral Bioavailability	Moderate to High	Potentially suitable for oral administration.
Caco-2 Permeability	Moderate	Suggests reasonable intestinal absorption.
P-glycoprotein Substrate	Likely	Potential for drug-drug interactions.
Distribution
Blood-Brain Barrier Permeability	Low	Less likely to cause central nervous system side effects.
Plasma Protein Binding	High	May affect the free drug concentration and efficacy.
Metabolism
CYP450 Inhibition	Potential inhibitor of CYP2D6 and CYP3A4	Risk of metabolic drug-drug interactions.
Excretion
Renal Excretion	Low	Primarily cleared through metabolism.
Toxicity
hERG Inhibition	Low Risk	Reduced potential for cardiac toxicity.
Ames Mutagenicity	Non-mutagenic	Low likelihood of being carcinogenic.

Note: These are generalized predictions and must be experimentally verified.

3.2. Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a target protein.[13][14][15][16][17] Given the potential anti-inflammatory and anticancer activities, we propose docking studies against key proteins in these pathways.

Proposed Targets:

• Anticancer:

  • Bcl-2 family proteins (e.g., Bcl-2, Bcl-xL): To investigate the potential for inducing apoptosis.

  • Caspases (e.g., Caspase-3, Caspase-9): To determine if the compound can directly or indirectly activate these executioner proteins of apoptosis.

• Anti-inflammatory:

  • Cyclooxygenase-2 (COX-2): A key enzyme in the inflammatory cascade.

  • NF-κB (p50/p65 heterodimer): A critical transcription factor that regulates the expression of pro-inflammatory genes.[18][19][20][21][22]

Workflow for Molecular Docking:

Caption: A generalized workflow for molecular docking studies.

Experimental Validation: In Vitro Biological Assays

Following in silico analysis, the next critical phase is experimental validation.

4.1. Anticancer Activity

4.1.1. Cytotoxicity Assessment using MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[23][24][25][26][27]

Protocol: MTT Assay

• Cell Seeding:

  • Seed cancer cells (e.g., MCF-7 for breast cancer, PC-3 for prostate cancer) in a 96-well plate at a density of 5,000-10,000 cells/well.

  • Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.[23]

• Compound Treatment:

  • Prepare serial dilutions of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide in culture medium.

  • Replace the existing medium with the medium containing the compound at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

  • Incubate for 24, 48, and 72 hours.

• MTT Addition and Incubation:

  • Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well.[25][27]

  • Incubate for 3-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.[25][26]

• Solubilization and Measurement:

  • Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.[23][25]

  • Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution.[26]

  • Measure the absorbance at 570 nm using a microplate reader.[26][27]

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

4.1.2. Mechanistic Studies: Apoptosis Pathway Analysis by Western Blot

To understand how the compound induces cell death, we can investigate key proteins in the apoptosis pathway using Western blotting.[28][29][30]

Protocol: Western Blot for Apoptotic Markers

• Cell Lysis:

  • Treat cells with the compound at its IC50 concentration for 24 hours.

  • Harvest and lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification:

  • Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Protein Transfer:

  • Separate 20-30 µg of protein per lane on an SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against key apoptotic proteins overnight at 4°C.

    • Key Markers: Cleaved Caspase-3, Cleaved PARP, Bcl-2, and Bax.[28]

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

  • Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Table 2: Expected Changes in Apoptotic Markers

Protein Target	Cellular Role	Expected Change with Apoptosis Induction
Bcl-2	Anti-apoptotic	Decrease
Bax	Pro-apoptotic	Increase
Cleaved Caspase-3	Executioner caspase	Increase[28]
Cleaved PARP	Substrate of cleaved caspase-3	Increase[28]

4.2. Anti-inflammatory Activity

4.2.1. Investigating the NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation.[18] We can assess the compound's effect on this pathway in lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7 cells).

Caption: The canonical NF-κB signaling pathway and potential points of inhibition.

Protocol: Analysis of NF-κB Activation

• Cell Culture and Treatment:

  • Culture RAW 264.7 macrophages and pre-treat with various concentrations of the compound for 1-2 hours.

  • Stimulate the cells with LPS (1 µg/mL) for 30-60 minutes.

• Western Blot for IκBα Degradation and p65 Phosphorylation:

  • Prepare cytoplasmic and nuclear extracts from the treated cells.

  • Perform Western blotting as described in section 4.1.2.

  • Probe for phosphorylated IκBα, total IκBα, phosphorylated p65, and total p65. A decrease in total IκBα and an increase in phosphorylated p65 indicate pathway activation.

• Immunofluorescence for p65 Nuclear Translocation:

  • Grow cells on coverslips and treat as described above.

  • Fix and permeabilize the cells.

  • Incubate with an anti-p65 antibody, followed by a fluorescently labeled secondary antibody.

  • Counterstain the nuclei with DAPI.

  • Visualize the subcellular localization of p65 using a fluorescence microscope. In unstimulated cells, p65 is cytoplasmic; upon activation, it translocates to the nucleus.

Conclusion and Future Directions

This guide presents a structured and scientifically rigorous approach to elucidating the potential biological activities of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide. By integrating in silico predictions with targeted in vitro assays, researchers can efficiently and effectively characterize this novel compound. Positive results from these initial studies would warrant further investigation, including:

• Broad-spectrum screening: Testing against a wider panel of cancer cell lines and inflammatory models.

• In vivo studies: Evaluating the compound's efficacy and safety in animal models of cancer and inflammation.

• Structure-activity relationship (SAR) studies: Synthesizing and testing analogues to optimize potency and reduce potential toxicity.

The methodologies outlined herein provide a solid foundation for advancing our understanding of this promising molecule and its potential as a future therapeutic agent.

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Probing the Enigma: A Technical Guide to Speculating the Mechanism of Action for 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

Foreword: The Phenoxyacetamide Scaffold - A Privileged Motif in Drug Discovery

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as fertile ground for the discovery of novel therapeutics. The phenoxyacetamide scaffold is one such "privileged" structure. Its derivatives have captivated researchers with a remarkable breadth of biological activities, ranging from anti-cancer and anti-inflammatory to anti-mycobacterial and insecticidal properties.[1][2] This versatility underscores the potential of phenoxyacetamide-based compounds to interact with a diverse array of biological targets, thereby modulating a variety of cellular pathways. Our focus here is to dissect a specific, yet under-investigated, member of this family: 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide . This technical guide will serve as a roadmap for researchers, scientists, and drug development professionals, offering a speculative yet scientifically-grounded exploration of its potential mechanisms of action and a detailed experimental framework for their validation.

Deconstructing the Molecule: Structural Clues to Biological Function

The chemical architecture of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide (Figure 1) provides the initial clues for our investigation.

• Phenoxyacetamide Core: This central motif is a known pharmacophore present in numerous biologically active compounds.[1][3]

• N-phenylacetamide Moiety: This group can participate in hydrogen bonding and hydrophobic interactions, crucial for binding to protein targets. Acetamide derivatives are known to possess a wide range of biological activities, including analgesic and anti-cancer effects.[1]

• Ethoxy Group: The presence of an ethoxy group at the 2-position of the phenoxy ring can influence the compound's lipophilicity and steric profile, potentially enhancing its cell permeability and modulating its binding affinity to target proteins.

• Formyl Group: The aldehyde functionality at the 4-position is a key feature. It can act as a hydrogen bond acceptor or participate in covalent interactions with nucleophilic residues (e.g., cysteine, lysine) on target proteins, suggesting a potential for irreversible or tight-binding inhibition.

Figure 1: Chemical Structure of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

Caption: A 2D representation of the molecule.

Speculative Mechanisms of Action: A Multi-pronged Approach

Given the diverse activities of the broader phenoxyacetamide class, we propose three primary, plausible mechanisms of action for 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide, focusing on oncology as a primary therapeutic area of interest.

Hypothesis 1: Inhibition of Poly (ADP-ribose) Polymerase (PARP-1)

Rationale: Certain phenoxyacetamide derivatives have demonstrated potent anti-cancer activity through the induction of apoptosis.[3] One key regulator of apoptosis and DNA damage repair is PARP-1. Its inhibition in cancer cells, particularly those with existing DNA repair deficiencies (e.g., BRCA mutations), can lead to synthetic lethality. The N-phenylacetamide moiety of our compound of interest bears some structural resemblance to the nicotinamide portion of NAD+, the substrate for PARP-1, suggesting it could act as a competitive inhibitor.

Experimental Validation Workflow:

Caption: Workflow for validating PARP-1 inhibition.

Detailed Protocols:

• PARP-1 Enzyme Assay:

  • Utilize a commercially available colorimetric or fluorometric PARP-1 assay kit.

  • Incubate recombinant human PARP-1 enzyme with a histone-coated plate, NAD+, and varying concentrations of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide.

  • Develop the assay according to the manufacturer's instructions to measure the amount of poly(ADP-ribose) (PAR) generated.

  • Calculate the IC₅₀ value to determine the compound's potency as a PARP-1 inhibitor.

• Cell-Based PARP Activity Assay:

  • Culture cancer cell lines (e.g., BRCA-deficient breast cancer lines like MDA-MB-436) and treat with the test compound.

  • Induce DNA damage using a known agent (e.g., hydrogen peroxide).

  • Lyse the cells and perform an ELISA-based assay to quantify cellular PAR levels. A reduction in PAR formation upon treatment would indicate PARP inhibition.

• Western Blot for PARP-1 Cleavage:

  • Treat cancer cells with the compound for various time points.

  • Lyse the cells and separate proteins by SDS-PAGE.

  • Probe with an antibody specific for cleaved PARP-1, a hallmark of apoptosis. An increase in cleaved PARP-1 would suggest downstream induction of apoptosis.

• DNA Damage Assessment:

  • Treat cells with the compound and a DNA-damaging agent.

  • Fix and permeabilize the cells, then stain with an antibody against phosphorylated histone H2AX (γ-H2AX), a marker of DNA double-strand breaks.

  • Analyze by immunofluorescence microscopy or flow cytometry. An accumulation of γ-H2AX foci would indicate unresolved DNA damage due to PARP inhibition.

Hypothesis 2: Modulation of Hypoxia-Inducible Factor 1-alpha (HIF-1α)

Rationale: A novel series of phenoxy thiazoles, which share the phenoxy core, were found to exert anti-tumor effects by repressing HIF-1α.[1] HIF-1α is a transcription factor that plays a central role in tumor adaptation to hypoxic conditions, promoting angiogenesis, metastasis, and metabolic reprogramming. The formyl group on our compound could potentially interact with key residues in the HIF-1α pathway, disrupting its stability or transcriptional activity.

Signaling Pathway and Experimental Interrogation Points:

Caption: Proposed HIF-1α pathway modulation.

Detailed Protocols:

• Western Blot for HIF-1α:

  • Culture cancer cells (e.g., HepG2, known to express HIF-1α) under hypoxic conditions (e.g., 1% O₂).

  • Treat cells with varying concentrations of the compound.

  • Prepare nuclear extracts and perform Western blotting using an antibody against HIF-1α. A decrease in HIF-1α protein levels would indicate destabilization or reduced synthesis.

• HRE-Luciferase Reporter Assay:

  • Transfect cells with a plasmid containing a luciferase reporter gene under the control of a hypoxia-response element (HRE) promoter.

  • Treat the transfected cells with the compound under hypoxic conditions.

  • Measure luciferase activity. A reduction in luminescence would suggest inhibition of HIF-1α transcriptional activity.

• RT-qPCR for Target Genes:

  • Treat cells with the compound under hypoxia.

  • Isolate total RNA and perform reverse transcription followed by quantitative PCR (RT-qPCR) for known HIF-1α target genes, such as VEGF and GLUT1. A downregulation of these genes would confirm the inhibition of the HIF-1α pathway.

Hypothesis 3: Anti-inflammatory Activity via Cyclooxygenase (COX) Inhibition

Rationale: Phenoxyacetic acid derivatives are known to possess anti-inflammatory properties.[1] A key pathway in inflammation is the conversion of arachidonic acid to prostaglandins, catalyzed by cyclooxygenase (COX) enzymes (COX-1 and COX-2). The structural features of our compound, particularly the N-phenylacetamide moiety, bear some resemblance to known non-steroidal anti-inflammatory drugs (NSAIDs) that target COX enzymes.

Experimental Validation Workflow:

Caption: Workflow for validating COX inhibition.

Detailed Protocols:

• COX-1/COX-2 Enzyme Assays:

  • Use commercially available colorimetric or fluorometric assay kits to measure the peroxidase activity of purified COX-1 and COX-2 enzymes.

  • Incubate the enzymes with arachidonic acid and various concentrations of the test compound.

  • Determine the IC₅₀ values for both COX-1 and COX-2 to assess the compound's potency and selectivity.

• Prostaglandin E₂ (PGE₂) Immunoassay:

  • Culture cells that express COX enzymes (e.g., RAW 264.7 macrophages).

  • Stimulate the cells with an inflammatory agent like lipopolysaccharide (LPS) in the presence of the compound.

  • Measure the concentration of PGE₂ in the cell culture supernatant using an ELISA kit. A dose-dependent decrease in PGE₂ production would indicate COX inhibition.

• Western Blot for COX-2 Expression:

  • Treat macrophages with LPS and the compound.

  • Lyse the cells and perform Western blotting with an antibody against COX-2. This will determine if the compound affects the expression of the inducible COX-2 enzyme, in addition to its activity.

Quantitative Data Summary

The following table should be populated with experimental data as it is generated to provide a clear, comparative overview of the compound's activity across the proposed mechanisms.

Assay	Parameter	Result
PARP-1 Enzyme Assay	IC₅₀ (µM)
HRE-Luciferase Reporter Assay	IC₅₀ (µM)
COX-1 Enzyme Assay	IC₅₀ (µM)
COX-2 Enzyme Assay	IC₅₀ (µM)
Cell Viability (e.g., HepG2)	GI₅₀ (µM)

Broader Mechanistic Interrogation: Unbiased Approaches

To complement these targeted hypotheses, unbiased screening methods are invaluable for discovering unexpected mechanisms of action.[4][5]

• Proteomics-Based Target Identification: Techniques such as affinity chromatography-mass spectrometry, where the compound is immobilized on a solid support and used to "pull down" its binding partners from cell lysates, can directly identify protein targets.[5]

• Expression Profiling: Treating cells with the compound and analyzing changes in the transcriptome (using RNA-seq) or proteome can provide a global view of the affected cellular pathways. The resulting gene or protein expression signature can be compared to databases of signatures from compounds with known mechanisms of action.[5]

• Computational Modeling and Docking: In silico docking studies of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide against the crystal structures of proposed targets (PARP-1, HIF-1α, COX enzymes) can predict binding modes and affinities, helping to prioritize and interpret experimental results.

Conclusion and Future Directions

The exploration of a novel compound's mechanism of action is a journey of systematic inquiry. This guide provides a scientifically rigorous framework for speculating and validating the biological activities of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide. By combining hypothesis-driven investigations with unbiased screening approaches, researchers can efficiently elucidate its molecular targets and cellular effects. The insights gained will be instrumental in determining the therapeutic potential of this intriguing phenoxyacetamide derivative and guiding its future development. The path from a promising molecule to a potential therapeutic is paved with meticulous experimentation and a deep understanding of its mechanism of action.

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solubility of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide in common lab solvents

An In-depth Technical Guide to the Solubility of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide. Given the absence of extensive published data for this specific molecule, this document synthesizes theoretical principles based on its molecular structure with established experimental methodologies. It serves as a foundational resource for researchers, scientists, and drug development professionals, offering predictive insights and a robust framework for empirical solubility determination in common laboratory solvents. The guide details the causal relationship between the compound's functional groups and its expected solubility behavior, presents a systematic protocol for experimental validation, and provides the necessary tools for accurate data interpretation and application in a research context.

Introduction: Understanding the Molecule

2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide is a complex organic molecule featuring a unique combination of functional groups that dictate its physicochemical properties, including solubility. Its structure incorporates an N-phenylacetamide moiety linked via an ether bond to a substituted benzaldehyde ring (2-ethoxy-4-formylphenol derivative).

The key structural features influencing solubility are:

• Two Aromatic Rings: The phenyl and phenoxy groups introduce significant non-polar, hydrophobic character.

• Amide Linkage (-CONH-): This polar group is a critical site for hydrogen bonding, acting as both a hydrogen bond donor (N-H) and acceptor (C=O).

• Ether Linkage (-O-): A polar group that can act as a hydrogen bond acceptor.

• Formyl Group (-CHO): The aldehyde is a polar, aprotic group that can act as a hydrogen bond acceptor.

• Ethoxy Group (-OCH₂CH₃): Contributes some lipophilicity while the oxygen atom can also accept a hydrogen bond.

The interplay between the large hydrophobic surface area of the aromatic rings and the hydrogen bonding capabilities of the polar functional groups suggests a nuanced solubility profile, with limited aqueous solubility and a preference for organic solvents.

Theoretical Solubility Prediction

A molecule's solubility is governed by the principle of "like dissolves like." The energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released from forming new solute-solvent interactions.

• Aqueous Solubility: The molecule's significant hydrophobic character, conferred by two phenyl rings, is expected to make it poorly soluble in water. While the polar groups can interact with water molecules, the energetic cost of disrupting water's strong hydrogen-bonding network to accommodate the large non-polar regions is high.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetone): These solvents are excellent candidates for dissolving 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide. They possess a high dielectric constant and polarity to interact with the amide, ether, and formyl groups but lack the strong self-associating hydrogen bonds of water. Solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF) are particularly effective at solvating large, polar molecules.

• Polar Protic Solvents (e.g., Ethanol, Methanol): Alcohols can act as both hydrogen bond donors and acceptors, allowing them to interact favorably with all the polar moieties of the compound. Solubility is expected to be moderate to high in lower-chain alcohols.

• Chlorinated Solvents (e.g., Dichloromethane, Chloroform): These solvents are effective at dissolving molecules with moderate polarity. They should readily solvate the compound by interacting with its overall dipole moment.

• Non-polar Solvents (e.g., Hexane, Toluene): While the aromatic rings provide some non-polar character, the influence of the multiple polar functional groups will likely lead to poor solubility in highly non-polar solvents like hexane. Toluene may show slightly better performance due to π-π stacking interactions with the aromatic rings.

The logical flow from molecular structure to predicted solubility is outlined below.

Caption: Relationship between molecular structure and predicted solubility.

Experimental Solubility Determination: A Validated Protocol

To establish a definitive solubility profile, empirical testing is required. The following protocol describes the isothermal equilibrium method, a reliable approach for determining the saturation solubility of a compound.

Materials and Equipment

• 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide (solid, >98% purity)

• Selected solvents (e.g., Water, Ethanol, DMSO, Dichloromethane, Acetone, Hexane) of analytical grade or higher

• Analytical balance (±0.1 mg)

• Vials with screw caps (e.g., 2-4 mL glass vials)

• Thermostatic shaker or rotator capable of maintaining constant temperature (e.g., 25 °C)

• Centrifuge

• Calibrated micropipettes

• Volumetric flasks

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis Spectrophotometer

Experimental Workflow

The workflow ensures that a saturated solution is achieved and accurately quantified.

An In-depth Technical Guide to the Discovery and History of Phenoxyacetamide Derivatives

Abstract

The phenoxyacetamide scaffold is a privileged structure in medicinal chemistry, serving as the foundation for a diverse array of therapeutic agents. Its journey from incidental discovery to a cornerstone of modern drug development is a compelling narrative of scientific inquiry, serendipity, and rational design. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive exploration of the discovery and history of phenoxyacetamide derivatives. We will delve into the seminal moments of their inception, trace the evolution of their therapeutic applications from nootropics to potent anticancer and anticonvulsant agents, and provide detailed experimental frameworks. The causality behind experimental choices, the validation of protocols, and the iterative process of structure-activity relationship (SAR) optimization are central themes, offering field-proven insights for contemporary drug discovery programs.

The Genesis: From Herbicides to Nootropics

The story of phenoxyacetamide derivatives is intrinsically linked to the broader class of phenoxy acids. While phenoxyacetic acids themselves were explored in various contexts, their derivatives gained significant traction in the mid-20th century. The initial impetus was not in human medicine but in agriculture, with the development of phenoxy herbicides. This early research established robust synthetic routes to the core phenoxy-ethanoic acid structure, a crucial precursor for later medicinal chemistry exploration.

The transition to therapeutic applications was marked by the development of Fipexide , a psychoactive drug of the piperazine class developed in Italy in 1983.[1][2][3] Initially marketed as a nootropic for cognitive enhancement in conditions like senile dementia, Fipexide represented the first major clinical application of a phenoxyacetamide derivative.[1][2]

A Case Study: The Rise and Fall of Fipexide

Fipexide (marketed as Attentil or Vigilor) is chemically 1-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]- 2-(4-chlorophenoxy)ethanone.[2] Its development was a significant milestone, demonstrating that the phenoxyacetamide scaffold could be tailored to interact with central nervous system targets.

• Mechanism of Action : Fipexide was proposed to modulate the dopaminergic system.[2][4] Studies indicated that it could reduce striatal adenylate cyclase activity, thereby enhancing dopaminergic neurotransmission, which was believed to contribute to its positive effects on cognitive performance.[2][5]

• Clinical Efficacy : Double-blind, placebo-controlled trials in elderly patients with cognitive disorders showed significant improvements in memory, attention, and other cognitive symptoms.[2] In one study, 85% of treated patients showed clinical improvement compared to 25% on placebo.[2]

• The Downfall - A Lesson in Toxicology : Despite its promising efficacy, Fipexide's use was curtailed by reports of severe adverse drug reactions, most notably fever and severe hepatotoxicity.[1][2] Cases of fulminant hepatic failure led to its withdrawal from the market in France and Italy in the early 1990s, serving as a critical reminder of the importance of thorough toxicological profiling in drug development.[2]

The Fipexide story, while cautionary, ignited interest in the phenoxyacetamide core, prompting researchers to explore its potential beyond nootropic applications by modifying its structure to improve safety and target different biological pathways.

Diversification of a Scaffold: Expanding Therapeutic Horizons

Following the Fipexide era, research into phenoxyacetamide derivatives pivoted towards a wider range of diseases. The inherent versatility of the scaffold, with its phenoxy ring and acetamide linker allowing for extensive structural modifications, made it an attractive starting point for targeting various proteins and pathways.[6][7] This led to the discovery of derivatives with potent anti-inflammatory, anticonvulsant, and anticancer activities.

Anticonvulsant and Neuroprotective Agents

A significant breakthrough was the discovery of phenoxyacetamide derivatives with potent antiepileptic properties. This was a logical progression, given the historical context of anticonvulsant drug discovery, which often involved serendipitous findings followed by rational optimization.[8][9]

Researchers identified novel phenoxyacetic acid derivatives that demonstrated remarkable efficacy in preclinical seizure models, such as the pentylenetetrazol (PTZ)-induced seizure model.[10] One lead compound, 7b , not only provided 100% seizure protection, outperforming the standard drug valproic acid, but also exhibited a superior safety profile.[10]

Causality of Action - Beyond Seizure Suppression: The choice to investigate these compounds was driven by the growing understanding of the link between neuroinflammation, oxidative stress, and epilepsy. Mechanistic studies revealed that the efficacy of these derivatives was not just due to neuronal inhibition but stemmed from a multi-functional approach:

• Reduction of Oxidative Stress : Markedly decreased hippocampal levels of malondialdehyde and nitric oxide.[10]

• Suppression of Neuroinflammation : Inhibited the release of pro-inflammatory cytokines TNF-α and IL-6.[10]

• Attenuation of Excitotoxicity : Reduced the accumulation of the excitotoxic neurotransmitter glutamate.[10]

• Modulation of Glial Activation : Downregulated markers of astrocyte (GFAP) and microglia (Iba-1) activation.[10]

This multi-pronged mechanism represents a paradigm shift from single-target anticonvulsants to disease-modifying agents that address the underlying pathophysiology of epilepsy.

Caption: Multifunctional mechanism of anticonvulsant phenoxyacetamide derivatives.

Anticancer Agents: A New Frontier

The phenoxyacetamide scaffold has proven to be exceptionally fruitful in oncology. Its derivatives have been developed to target a variety of cancer hallmarks, including uncontrolled proliferation, apoptosis evasion, and angiogenesis.[6][11]

• PARP-1 Inhibition : Certain novel semi-synthetic phenoxyacetamide derivatives were identified as potent inducers of apoptosis in hepatocellular carcinoma (HepG2) cells.[11] Mechanistic studies, supported by molecular docking, revealed that these compounds bind to and inhibit Poly (ADP-ribose) polymerase-1 (PARP-1), a key enzyme in DNA damage repair.[11] Inhibiting PARP-1 in cancer cells with existing DNA repair defects leads to synthetic lethality and cell death.

• BCR-ABL1 Inhibition : In the context of Chronic Myeloid Leukemia (CML), structure-based virtual screening led to the discovery of N-(2-acetamidobenzo[d]thiazol-6-yl)-2-phenoxyacetamide derivatives as novel inhibitors of the BCR-ABL1 oncoprotein.[12] The lead compound, 10m , displayed powerful anti-tumor potency in vitro, offering a new scaffold for overcoming drug resistance.[12]

• DOT1L Inhibition : Virtual screening also identified phenoxyacetamide derivatives as novel inhibitors of Dot1-like protein (DOT1L), a histone methyltransferase that is a promising target for acute leukemias with MLL gene rearrangements.[13]

• Modulation of Tumor Hypoxia : Other derivatives, such as 4-phenyl-2-phenoxyacetamide thiazoles, have been shown to modulate the tumor microenvironment by cracking down on neovascularization and upregulating HIF-1α, ultimately leading to apoptosis.[14]

Quantitative Data: Cytotoxicity of Phenoxyacetamide Derivatives

Compound ID	Cancer Cell Line	Target	IC₅₀ (µM)	Reference Drug	IC₅₀ (µM)	Source
Compound I	HepG2 (Liver)	PARP-1	1.43	5-Fluorouracil	5.32	[11]
Compound II	HepG2 (Liver)	PARP-1	6.52	5-Fluorouracil	5.32	[11]
Compound 8f	Multiple Lines (Avg)	HIF-1α Pathway	~13	-	-	[14]
Compound 10m	K562 (CML)	BCR-ABL1	Potent (specific IC₅₀ not listed)	-	-	[12]

Anti-inflammatory Agents: Selective COX-2 Inhibition

The development of non-steroidal anti-inflammatory drugs (NSAIDs) has been hampered by gastrointestinal side effects caused by the inhibition of cyclooxygenase-1 (COX-1). The discovery of a second isoform, COX-2, which is upregulated at sites of inflammation, created an opportunity for developing selective inhibitors with better safety profiles. Phenoxyacetic acid derivatives have emerged as potent and selective COX-2 inhibitors.[15][16]

Comparative studies against the commercial drug Celecoxib have shown that novel phenoxyacetamide derivatives exhibit comparable COX-2 inhibition and in-vivo anti-inflammatory efficacy, but with a potentially lower risk of gastric ulceration.[16] This highlights the scaffold's ability to be fine-tuned for high target selectivity.

Synthetic Methodologies and Core Experimental Protocols

The synthesis of phenoxyacetamide derivatives is typically straightforward, lending itself to the creation of large libraries for screening. The core reaction involves the formation of an amide bond between a phenoxyacetic acid derivative and an amine.

Caption: General synthetic workflow for phenoxyacetamide derivatives.

Protocol 1: General Synthesis of a 2-Phenoxy-N-arylacetamide

This protocol is a self-validating system based on established chemical principles for Williamson ether synthesis followed by amide coupling.[7]

Objective: To synthesize a phenoxyacetamide derivative from a substituted phenol and an amine.

Step 1: Synthesis of Phenoxyacetic Acid

• Reaction Setup: To a solution of a substituted phenol (1.0 eq) in a suitable solvent like acetone, add anhydrous potassium carbonate (2.0 eq).

• Addition of Reagent: Add ethyl chloroacetate (1.2 eq) dropwise to the stirring mixture.

• Reaction: Reflux the mixture for 12-24 hours. The progress can be monitored by Thin Layer Chromatography (TLC). Causality: The basic K₂CO₃ deprotonates the phenol, forming a phenoxide nucleophile that attacks the electrophilic carbon of ethyl chloroacetate, displacing the chloride ion.

• Workup: After cooling, filter off the inorganic salts and evaporate the solvent under reduced pressure. The resulting crude ester is then hydrolyzed.

• Hydrolysis: Dissolve the crude ester in a mixture of ethanol and 10% aqueous sodium hydroxide solution. Stir at room temperature until TLC indicates the disappearance of the ester.

• Isolation: Acidify the reaction mixture with dilute HCl. The phenoxyacetic acid will precipitate. Collect the solid by filtration, wash with water, and dry. The product can be recrystallized if necessary.

Step 2: Amide Coupling

• Reaction Setup: Dissolve the synthesized phenoxyacetic acid (1.0 eq), a desired amine (1.0 eq), and a base such as lutidine or diisopropylethylamine (2.0 eq) in a dry aprotic solvent like dichloromethane (DCM).

• Addition of Coupling Agent: Add a coupling agent like 2-(1H-benzotriazole-1-yl)-1,1,3,3-tetramethylaminium tetrafluoroborate (TBTU) (1.1 eq) portion-wise while stirring at 0 °C.[7]

• Reaction: Allow the reaction to warm to room temperature and stir overnight. Causality: The coupling agent activates the carboxylic acid, making it highly susceptible to nucleophilic attack by the amine to form the stable amide bond.

• Workup and Purification: Wash the reaction mixture sequentially with dilute acid, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography or recrystallization to yield the final phenoxyacetamide derivative. Characterization is typically performed using NMR and Mass Spectrometry.[17][18]

Future Perspectives

References

• Title: Synthesis of Novel Phenoxyacetamide Derivatives as Potential Insecticidal Agents Against the Cotton Leafworm, Spodoptera littoralis. Source: Taylor & Francis Online. URL: [Link][17][18]

• Title: Fipexide - Wikipedia. Source: Wikipedia. URL: [Link][1][3]

• Title: Synthesis of Novel Phenoxyacetamide Derivatives as Potential Insecticidal Agents Against the Cotton Leafworm, Spodoptera littoralis. Source: ResearchGate. URL: [Link][20]

• Title: Fipexide. Source: Grokipedia. URL: [Link][2]

• Title: Discovery of N-(2-Acetamidobenzo[d]thiazol-6-yl)-2-phenoxyacetamide Derivatives as Novel Potential BCR-ABL1 Inhibitors Through Structure-Based Virtual Screening. Source: NIH National Library of Medicine. URL: [Link][12]

• Title: Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline) as possible therapeutic candidates. Source: NIH National Library of Medicine. URL: [Link][7]

• Title: In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition. Source: MDPI. URL: [Link][11]

• Title: An Overview of New Acetamide Derivatives in COX-II Inhibitors. Source: Galaxy Publication. URL: [Link][15]

• Title: Identification of Phenoxyacetamide Derivatives as Novel DOT1L Inhibitors via Docking Screening and Molecular Dynamics Simulation. Source: PubMed. URL: [Link][13]

• Title: Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents. Source: RSC Publishing. URL: [Link][10]

• Title: The Novel 4-Phenyl-2-Phenoxyacetamide Thiazoles modulates the tumor hypoxia leading to the crackdown of neoangiogenesis and evoking the cell death. Source: PubMed. URL: [Link][14]

• Title: Development of Antiepileptic Drugs throughout History: From Serendipity to Artificial Intelligence. Source: MDPI. URL: [Link][8]

• Title: Brief history of anti-seizure drug development. Source: NIH National Library of Medicine. URL: [Link][9][21]

• Title: Chemoenzymatic synthesis planning guided by synthetic potential scores. Source: RSC Publishing. URL: [Link][19]

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An In-Depth Technical Guide to the In Silico Target Prediction of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

Abstract

In the landscape of contemporary drug discovery, the identification of molecular targets for novel chemical entities is a pivotal and often arduous step. This guide provides a comprehensive, in-depth technical walkthrough of the in silico methodologies for predicting the biological targets of the compound 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide. Recognizing that this compound may be novel or underexplored, this document serves as a practical manual for researchers, scientists, and drug development professionals. It details a multi-pronged computational strategy, combining ligand-based and structure-based approaches to generate a high-confidence profile of putative protein targets. The protocols herein are designed to be self-validating, emphasizing the causality behind experimental choices and grounding all claims in authoritative sources.

Introduction: The Imperative of Target Deconvolution

The journey from a bioactive "hit" compound to a clinical candidate is contingent on a thorough understanding of its mechanism of action. Target identification, the process of pinpointing the specific biomolecules (typically proteins) with which a compound interacts to elicit a phenotypic response, is a cornerstone of this process. A failure to accurately identify targets can lead to unforeseen toxicity, lack of efficacy, and the costly termination of late-stage clinical trials.

Computational, or in silico, methods have emerged as indispensable tools for accelerating target deconvolution.[1][2] These approaches leverage the vast and growing repositories of biological and chemical data to predict interactions, thereby narrowing the experimental search space and reducing both the time and cost associated with traditional screening methods.[1][3] This guide will utilize 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide as a case study to illustrate a robust in silico workflow for predicting its biological targets. This compound belongs to the phenoxy acetamide class, derivatives of which have been investigated for a range of pharmacological activities, including anti-inflammatory and anti-cancer effects.[4]

Compound Profile: 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

A foundational step in any in silico analysis is to characterize the query molecule.

• Structure:

  • Molecular Formula: C₁₇H₁₇NO₄

  • SMILES: O=C(NC1=CC=CC=C1)COC2=CC=C(C=O)C=C2OCC

• Physicochemical Properties (Predicted):

  • Molecular Weight: 299.32 g/mol

  • LogP: ~2.5-3.0 (Indicating moderate lipophilicity)

  • Topological Polar Surface Area (TPSA): 64.63 Ų

These properties are crucial for subsequent analyses, as they influence the compound's potential for membrane permeability, metabolic stability, and the nature of its interactions with protein binding sites.

A Multi-Angled In Silico Strategy for Target Prediction

No single in silico method is foolproof. A robust prediction strategy relies on the convergence of evidence from multiple, orthogonal approaches. This guide will focus on two primary, complementary methodologies: ligand-based similarity searching and pharmacophore-based screening.

Ligand-Based Target Prediction: The Principle of Similarity

This approach is predicated on the well-established principle that structurally similar molecules are likely to exhibit similar biological activities by binding to the same targets. We will utilize the SwissTargetPrediction web server, a tool that predicts targets based on a combination of 2D and 3D similarity to a library of known bioactive compounds.[5][6]

Caption: Workflow for Pharmacophore-Based Screening using PharmMapper.

• Prepare the Ligand: Convert the SMILES string of the compound into a 3D structure file (e.g., .mol2 format) using a chemical drawing tool like MarvinSketch or an online converter. Ensure the structure is energetically minimized.

• Access the PharmMapper Server: Navigate to the web server, which can be found at [Link]. [7][8]

• Upload the Ligand: Upload the generated .mol2 file of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide.

• Set Parameters: Select the "Human Protein Targets Only" database (or a broader database if desired). The default setting of generating a maximum of 300 results is typically sufficient for an initial screen.

• Submit the Job: An email address can be provided for notification upon completion.

• Analyze the Output: The results will be presented as a list of potential targets, ranked by a "Fit Score." This score indicates how well the query molecule's chemical features align with the pharmacophore model of the target's binding site. Higher fit scores suggest a more plausible interaction.

Data Synthesis and Target Prioritization

The power of this dual approach lies in the convergence of results. The raw outputs from SwissTargetPrediction and PharmMapper will likely be extensive. The next critical step is to synthesize this data to identify the most promising targets for experimental validation.

Table 1: Hypothetical Converged Target List for 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

Target Name	Gene Symbol	Target Class	SwissTargetPrediction Probability	PharmMapper Fit Score	Rationale for Prioritization
Cyclooxygenase-2	PTGS2	Enzyme	0.85	5.21	High scores from both methods; plausible given the anti-inflammatory potential of related scaffolds.
Mitogen-activated protein kinase 14	MAPK14	Kinase	0.79	4.88	Converging high scores; key node in inflammatory signaling pathways.
Peroxisome proliferator-activated receptor gamma	PPARG	Nuclear Receptor	0.72	4.55	Strong prediction from both platforms; involved in both inflammation and metabolism.
Carbonic Anhydrase II	CA2	Enzyme	0.68	N/A	High probability from similarity search; a common target for various small molecules.
Estrogen Receptor Alpha	ESR1	Nuclear Receptor	N/A	5.05	High fit score; structural features may mimic endogenous ligands.

Prioritization Strategy:

• Cross-Reference: Identify targets that appear in the results from both SwissTargetPrediction and PharmMapper. These represent the highest-confidence predictions.

• Score-Based Ranking: Within the converged list, prioritize targets with the highest probability and fit scores.

• Biological Rationale: Evaluate the biological function of the top-ranked targets. Is there a known connection between the target and the potential therapeutic areas for phenoxy acetamide derivatives (e.g., inflammation, cancer)? [4]

• Druggability: Assess the "druggability" of the predicted targets. Enzymes, receptors, and ion channels are generally considered more tractable targets than, for example, structural proteins.

Pathway and Network Analysis: Unveiling the Mechanism of Action

Identifying a list of targets is only the first step. To understand the compound's potential systemic effects, we must place these targets within their biological context using pathway and protein-protein interaction (PPI) analysis.

Caption: Workflow for contextualizing predicted targets using pathway and network analysis.

• Input to STRING: Navigate to the STRING database ([Link]). [9][10][11]Enter the gene symbols of the top 5-10 prioritized targets (e.g., PTGS2, MAPK14, PPARG) into the search box, selecting "Homo sapiens."

• Generate PPI Network: STRING will generate a network where nodes are the input proteins and edges represent known or predicted interactions. [9][12]The thickness of the edges corresponds to the confidence of the interaction.

• Analyze the Network: Look for clusters of highly interconnected proteins. These "hubs" may represent key signaling complexes that are modulated by the compound.

• Perform Pathway Enrichment: Within the STRING interface (or using a separate tool with the target list), perform a pathway enrichment analysis against databases like KEGG (Kyoto Encyclopedia of Genes and Genomes). [13][14][15]This will identify biological pathways that are statistically over-represented among the predicted targets.

• Synthesize Findings: A hypothetical enrichment analysis might reveal that the "MAPK signaling pathway" and "Arachidonic acid metabolism" are significantly enriched. This, combined with the identification of PTGS2 (COX-2) and MAPK14 as primary targets, would form a strong, testable hypothesis that 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide exerts its effects by modulating key nodes in inflammatory signaling cascades.

Conclusion and Forward Look

This guide has outlined a rigorous, multi-faceted in silico workflow for the target prediction of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide. By integrating ligand-based and pharmacophore-based methods, we can generate a prioritized list of high-confidence targets. Subsequent pathway and network analysis contextualizes these targets, leading to a plausible, data-driven hypothesis for the compound's mechanism of action. It is critical to recognize that these in silico predictions are hypotheses that require experimental validation. The output of this guide should serve as a direct blueprint for designing biochemical and cellular assays (e.g., enzyme inhibition assays, binding assays, western blotting for pathway modulation) to confirm the predicted compound-target interactions and elucidate the functional consequences.

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• Li, Y. H., et al. (2015). Gene Ontology and KEGG Pathway Enrichment Analysis of a Drug Target-Based Classification System. PloS one, 10(5), e0126492. [Link]

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• Ni, Z., et al. (2022). Potential target prediction and analysis of the KEGG pathway, GO_BP, and target–target interaction. ResearchGate. [Link]

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A Technical Guide to 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide and Its Analogs: Synthesis, Biological Activity, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

The phenoxyacetamide scaffold represents a versatile and privileged structure in medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities. This technical guide provides a comprehensive review of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide and its analogs, focusing on their synthesis, biological evaluation, and structure-activity relationships (SAR). While specific research on the title compound is nascent, this guide synthesizes data from closely related analogs to provide insights into its potential as a therapeutic agent. We delve into the synthetic methodologies for constructing the phenoxyacetamide core, explore its documented anticancer, antimicrobial, and anti-inflammatory properties, and present detailed protocols for relevant biological assays. This document aims to serve as a foundational resource for researchers interested in the exploration and development of novel drugs based on this promising chemical scaffold.

Introduction: The Prominence of the Phenoxyacetamide Moiety

The phenoxyacetamide core is a key pharmacophore found in a variety of biologically active compounds.[1][2] Its structural simplicity, synthetic accessibility, and ability to engage in various biological interactions have made it an attractive starting point for drug discovery campaigns. The general structure, characterized by a phenoxy group linked to an acetamide moiety, allows for extensive chemical modification at multiple positions, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties.

Derivatives of this scaffold have been investigated for a range of therapeutic applications, including but not limited to oncology, infectious diseases, and inflammatory conditions.[3][4] The presence of the ether linkage provides a degree of conformational flexibility, while the amide bond offers hydrogen bonding capabilities, both of which are crucial for molecular recognition and binding to biological targets. This guide will specifically focus on analogs of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide, a molecule that combines the core phenoxyacetamide structure with key substituents—an ethoxy group, a formyl group, and a phenyl group—that are expected to modulate its biological profile.

Synthesis of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide and Analogs

The synthesis of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide and its analogs typically follows a convergent synthetic strategy, primarily involving the formation of the ether linkage and the amide bond. The most common and efficient method is a two-step process.

General Synthetic Pathway

The synthesis generally begins with the preparation of a substituted 2-chloro-N-phenylacetamide intermediate, followed by a Williamson ether synthesis with a corresponding substituted phenol.

Figure 1: General synthetic scheme for 2-(phenoxy)-N-phenylacetamide analogs.

Detailed Experimental Protocol: Synthesis of 2-(4-formylphenoxy)-N-phenylacetamide (A Representative Analog)

This protocol is adapted from established procedures for similar phenoxyacetamide derivatives.[5][6]

Step 1: Synthesis of 2-chloro-N-phenylacetamide (1a)

• To a solution of aniline (1.0 eq) and potassium carbonate (K2CO3, 2.5 eq) in dry dichloromethane (DCM), chloroacetyl chloride (1.2 eq) is added dropwise at 0 °C under constant stirring.

• The reaction mixture is then allowed to warm to room temperature and stirred for 4-6 hours.

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the solvent is removed under reduced pressure.

• The resulting solid is washed with water and recrystallized from a suitable solvent system (e.g., hexane/ethyl acetate) to yield pure 2-chloro-N-phenylacetamide.

Step 2: Synthesis of 2-(4-formylphenoxy)-N-phenylacetamide (2a)

• A mixture of 2-chloro-N-phenylacetamide (1a, 1.0 eq), 4-hydroxybenzaldehyde (1.1 eq), and potassium carbonate (K2CO3, 2.0 eq) in anhydrous acetone is prepared.

• The mixture is heated to reflux and maintained for 8-12 hours.

• The reaction is monitored by TLC.

• After completion, the reaction mixture is cooled to room temperature, and the inorganic salts are filtered off.

• The filtrate is concentrated under reduced pressure, and the resulting crude product is purified by column chromatography on silica gel or by recrystallization to afford the desired 2-(4-formylphenoxy)-N-phenylacetamide.

Biological Activities of Phenoxyacetamide Analogs

The phenoxyacetamide scaffold has been extensively explored for its diverse biological activities. The following sections summarize the key findings for analogs of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide.

Anticancer Activity

Several studies have highlighted the potential of phenoxyacetamide derivatives as anticancer agents.[3][7][8] Their mechanism of action often involves the induction of apoptosis and inhibition of cell proliferation in various cancer cell lines.

A study on 2-(4-fluorophenyl)-N-phenylacetamide derivatives demonstrated their cytotoxic effects against prostate (PC3) and breast (MCF-7) cancer cell lines.[7][8] Notably, compounds bearing a nitro substituent on the N-phenyl ring showed enhanced activity. For instance, one derivative exhibited an IC50 value of 100 µM against the MCF-7 cell line, which was comparable to the standard drug imatinib (IC50 = 98 µM).[7]

Table 1: Cytotoxic Activity of Selected Phenylacetamide Analogs [7][8]

Compound	Cell Line	IC50 (µM)
2b	PC3	52
2c	PC3	80
2c	MCF-7	100
Imatinib (Ref.)	PC3	40
Imatinib (Ref.)	MCF-7	98

Note: Compound structures are as described in the cited reference.

The presence of the formyl group in the target molecule, 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide, could potentially contribute to its anticancer activity, as aldehydes can react with biological nucleophiles, including amino acid residues in proteins.

Antimicrobial Activity

The phenoxyacetamide scaffold is also a promising source of new antimicrobial agents.[9][10][11] Studies have reported the synthesis and evaluation of various derivatives against a range of Gram-positive and Gram-negative bacteria, as well as fungi.

For example, a series of novel N-(2-hydroxyl-5-substitutedphenyl)phenoxyacetamides were synthesized and showed significant antibacterial activity.[9] One derivative was particularly active against all tested Gram-positive bacteria and Klebsiella pneumoniae with a minimum inhibitory concentration (MIC) of 25 µg/mL.[9] Another study on 2-(4-(2-morpholinoethoxy)phenyl)-N-phenylacetamide analogues demonstrated their potent antifungal activity, with some compounds showing efficacy comparable to the standard drug clotrimazole.[11]

Table 2: Antimicrobial Activity of Representative Phenoxyacetamide Analogs [9]

Compound	Microorganism	MIC (µg/mL)
5e	Gram-positive bacteria	25
5e	Klebsiella pneumoniae	25

Note: Compound structures are as described in the cited reference.

Anti-inflammatory Activity

Preliminary research suggests that some phenoxyacetamide derivatives possess anti-inflammatory properties.[12] For instance, 2-(4-formylphenoxy)-N-phenylacetamide has been evaluated for its potential to inhibit pro-inflammatory cytokines in vitro.[12] While detailed in vivo studies are pending, these initial findings point towards another potential therapeutic application for this class of compounds. The anti-inflammatory effects of phenoxyacetic acid derivatives have also been reported, with some compounds showing activity comparable to the standard drug aspirin.[1]

Structure-Activity Relationship (SAR) Insights

The biological activity of phenoxyacetamide derivatives is highly dependent on the nature and position of substituents on both the phenoxy and N-phenyl rings.

Figure 2: Key structure-activity relationship trends for phenoxyacetamide analogs.

• N-Phenyl Ring: Electron-withdrawing groups, such as nitro groups, have been shown to enhance cytotoxic activity against cancer cells.[7][8] Halogen substituents on this ring can also positively influence both anticancer and anti-inflammatory properties.[3]

• Phenoxy Ring: The substitution pattern on the phenoxy ring is crucial. The presence of a formyl group, as in the title compound, introduces an electrophilic center that could potentially engage in covalent interactions with biological targets, a strategy employed in the design of some targeted therapies. The ethoxy group increases the lipophilicity of the molecule, which can impact its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its binding affinity. Halogen substitutions on this ring have shown position-dependent effects on activity.[12]

• Acetamide Linker: Modifications to the acetamide chain, such as the introduction of cyclic structures like morpholine, have been explored to modulate the compound's physicochemical properties and biological activity.[11]

Future Directions and Conclusion

The 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide scaffold and its analogs represent a promising area for further investigation in drug discovery. While the existing literature provides a strong foundation for their potential as anticancer, antimicrobial, and anti-inflammatory agents, more focused studies are needed to fully elucidate their mechanisms of action and therapeutic potential.

Future research should concentrate on:

• Synthesis and Biological Evaluation: A systematic synthesis and screening of a library of analogs of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide to establish a more detailed SAR.

• Mechanism of Action Studies: In-depth biological studies to identify the specific molecular targets and signaling pathways modulated by these compounds.

• In Vivo Efficacy and Safety: Preclinical evaluation in animal models to assess the in vivo efficacy, pharmacokinetics, and safety profiles of the most promising candidates.

References

• Onkol, T., et al. (2008). Synthesis and microbiological activity of some novel N-(2-hydroxyl-5-substitutedphenyl)benzacetamides, phenoxyacetamides and thiophenoxyacetamides as the possible metabolites of antimicrobial active benzoxazoles. Arzneimittelforschung, 58(9), 450-456. [Link]

• Aliabadi, A., et al. (2013). 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation. Iranian Journal of Pharmaceutical Research, 12(3), 435-442. [Link]

• Request PDF. (n.d.). New Phenoxyacetic Acid Analogues with Antimicrobial Activity. ResearchGate. Retrieved January 17, 2026, from [Link]

• The Royal Society of Chemistry. (2014). Supplementary Information. [Link]

• Jetir.org. (n.d.). Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. Retrieved January 17, 2026, from [Link]

• ResearchGate. (n.d.). MINI REVIEW ON THERAPEUTIC PROFILE OF PHENOXY ACIDS AND THIER DERIVATIVES Review Article. Retrieved January 17, 2026, from [Link]

• Semantic Scholar. (n.d.). 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation. Retrieved January 17, 2026, from [Link]

• Aliabadi, A., et al. (2013). 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation. PubMed. [Link]

• Omar, R. S., et al. (2021). Facile one-pot, three-component synthesis of novel fused 4H-pyrans incorporating 2-phenoxy-N-phenylacetamide. Arkivoc, 2021(10), 1-13. [Link]

• Joseph, J., et al. (2012). Synthesis of novel 2-(4-(2-morpholinoethoxy)phenyl)-N-phenylacetamide analogues and their antimicrobial study. Journal of Chemical Sciences, 124(5), 1019-1023. [Link]

• Rani, P., et al. (2016). Anticancer, Anti-Inflammatory, and Analgesic Activities of Synthesized 2-(Substituted phenoxy) Acetamide Derivatives. Scientifica, 2016, 8148705. [Link]

• Wube, A. A., et al. (2020). Synthesis and Structure-Activity Relationships of New 2-Phenoxybenzamides with Antiplasmodial Activity. Molecules, 25(18), 4243. [Link]

• Al-Ostoot, F. H., et al. (2021). Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline) as possible therapeutic candidates. RSC Advances, 11(10), 5698-5719. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide in Cell Culture

For Research Use Only. Not for use in diagnostic procedures.

Author: Senior Application Scientist, Advanced Cell Biology Division

Introduction

2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide is a member of the phenoxyacetamide class of compounds. Research into various derivatives of phenoxyacetamide has indicated their potential as biologically active molecules, with many exhibiting cytotoxic properties against various cancer cell lines.[1][2][3] Studies on similar compounds suggest that their mechanism of action may involve the induction of apoptosis and cell cycle arrest.[1][4] For instance, certain novel phenoxyacetamide derivatives have been shown to induce apoptosis in HepG2 liver cancer cells through the inhibition of PARP-1.[1][4] This document provides a detailed protocol for the initial characterization of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide in a cell culture setting, focusing on the evaluation of its cytotoxic and apoptotic effects.

Product Information

Compound Name	2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide
CAS Number	247592-64-9
Molecular Formula	C17H17NO4
Molecular Weight	299.32 g/mol
Appearance	Solid
Solubility	Soluble in DMSO

Safety and Handling

Warning: This compound may be harmful if swallowed, in contact with skin, or if inhaled.[1] Handle with care and use appropriate personal protective equipment (PPE), including gloves, a lab coat, and eye protection. Work in a well-ventilated area or a chemical fume hood. For more detailed safety information, consult the Safety Data Sheet (SDS).

Materials and Reagents

• 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

• Dimethyl sulfoxide (DMSO), cell culture grade

• Complete cell culture medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Phosphate-Buffered Saline (PBS), pH 7.4

• Trypsin-EDTA solution

• Selected cancer cell line(s) (e.g., HeLa, MCF-7, A549)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• Annexin V-FITC Apoptosis Detection Kit

• Propidium Iodide (PI)

• RNase A

• Flow cytometer

• 96-well and 6-well cell culture plates

• Hemocytometer or automated cell counter

Experimental Protocols

Preparation of Stock Solution

It is crucial to start with a high-concentration, sterile stock solution to minimize the volume of solvent added to the cell culture medium.

• Aseptically weigh out a precise amount of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide powder.

• Dissolve the powder in sterile DMSO to prepare a 10 mM stock solution.

• Gently vortex until the compound is completely dissolved.

• Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C, protected from light.

Cell Culture and Seeding

Proper cell maintenance is critical for reproducible results.

• Culture the chosen cancer cell line in complete medium in a humidified incubator at 37°C with 5% CO2.

• Passage the cells regularly to maintain them in the exponential growth phase.

• For experiments, detach the cells using Trypsin-EDTA, neutralize with complete medium, and count the cells using a hemocytometer or automated cell counter.

• Seed the cells at the appropriate density in either 96-well plates (for cytotoxicity assays) or 6-well plates (for apoptosis and cell cycle analysis). Allow the cells to adhere overnight before treatment.

Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used as an indicator of cell viability.

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to attach overnight.

• Prepare serial dilutions of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide in complete medium from the 10 mM stock solution. A common starting range is 0.1, 1, 10, 50, and 100 µM. Include a vehicle control (DMSO at the highest concentration used for the compound).

• Carefully remove the old medium from the wells and replace it with 100 µL of the medium containing the different concentrations of the compound.

• Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO2.

• After the incubation period, add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Caption: Workflow for determining cytotoxicity using the MTT assay.

Apoptosis Assay (Annexin V/PI Staining)

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat the cells with 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide at concentrations around the determined IC50 value for 24 or 48 hours. Include a vehicle control.

• Harvest the cells by trypsinization and collect the supernatant to include any floating cells.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Annexin V binding buffer.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension according to the manufacturer's protocol.

• Incubate the cells in the dark at room temperature for 15 minutes.

• Analyze the stained cells by flow cytometry within one hour.

Caption: Conceptual pathway of compound-induced cell death.

Cell Cycle Analysis (PI Staining)

This method determines the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

• Seed and treat cells in 6-well plates as described for the apoptosis assay.

• Harvest the cells by trypsinization.

• Wash the cells with cold PBS and fix them in ice-cold 70% ethanol while vortexing gently. Store the fixed cells at -20°C for at least 2 hours.

• Centrifuge the fixed cells and wash with PBS to remove the ethanol.

• Resuspend the cell pellet in a staining solution containing PI and RNase A.

• Incubate in the dark at room temperature for 30 minutes.

• Analyze the DNA content of the cells by flow cytometry.

Data Interpretation

• Cytotoxicity: A dose-dependent decrease in cell viability is expected. The IC50 value provides a quantitative measure of the compound's potency.

• Apoptosis: An increase in the percentage of Annexin V-positive cells (both early and late apoptotic) compared to the vehicle control indicates the induction of apoptosis.

• Cell Cycle: A significant increase in the percentage of cells in a specific phase (e.g., G1 or G2/M) suggests that the compound induces cell cycle arrest at that checkpoint.

Troubleshooting

Problem	Possible Cause	Solution
Compound precipitates in media	Poor solubility or concentration is too high.	Ensure the final DMSO concentration is below 0.5%. Prepare fresh dilutions for each experiment.
High variability in MTT assay	Uneven cell seeding or pipetting errors.	Ensure a single-cell suspension before seeding. Be precise with all pipetting steps.
Low Annexin V staining	Incubation time is too short, or the compound is not inducing apoptosis.	Increase the incubation time or the compound concentration. Consider alternative cell death assays.

References

• In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition. MDPI. [Link]

• 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation. National Institutes of Health (NIH). [Link]

• In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition. PubMed. [Link]

• 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation. PubMed. [Link]

• The Novel 4-Phenyl-2-Phenoxyacetamide Thiazoles modulates the tumor hypoxia leading to the crackdown of neoangiogenesis and evoking the cell death. PubMed. [Link]

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Application Notes and Protocols: 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide as a Potential Enzyme Inhibitor

Introduction: The Therapeutic Potential of Phenoxyacetamide Scaffolds

The search for novel therapeutic agents often centers on the discovery and optimization of small molecules capable of modulating the activity of key biological targets, such as enzymes. The phenoxyacetamide scaffold has emerged as a privileged structure in medicinal chemistry, with derivatives demonstrating a wide array of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1] The versatility of this scaffold lies in its synthetic tractability, allowing for systematic modifications to explore structure-activity relationships and optimize potency and selectivity for specific enzyme targets.

This document provides a detailed guide for researchers, scientists, and drug development professionals on the investigation of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide as a potential enzyme inhibitor. Drawing upon the established biological activities of structurally related compounds, we will focus on two high-potential enzyme targets: Acetylcholinesterase (AChE) and Cyclooxygenase-2 (COX-2) . For each target, we will provide the scientific rationale for its selection, a detailed, step-by-step protocol for in vitro inhibition assays, and guidance on data analysis and interpretation.

I. Acetylcholinesterase (AChE): A Target in Neurodegenerative Disease

Scientific Rationale:

Acetylcholinesterase (AChE) is a critical enzyme in the nervous system, responsible for the hydrolysis of the neurotransmitter acetylcholine.[2][3] Inhibition of AChE increases the levels of acetylcholine in the synaptic cleft, a therapeutic strategy employed in the management of Alzheimer's disease and other neurodegenerative disorders.[4][5] Notably, a class of compounds described as methyl 2-(2-(4-formylphenoxy)acetamido)-2-substituted acetate derivatives, which bear a strong structural resemblance to 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide, have been identified as potent AChE inhibitors.[6] This precedent strongly suggests that the title compound may also exhibit inhibitory activity against AChE.

Experimental Workflow for AChE Inhibition Assay:

Caption: Workflow for the in vitro acetylcholinesterase (AChE) inhibition assay.

Protocol: In Vitro Acetylcholinesterase Inhibition Assay (Ellman's Method)

This protocol is adapted from the well-established Ellman's method for determining cholinesterase activity.[7]

Materials:

• 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

• Acetylcholinesterase (AChE) from Electrophorus electricus (electric eel)

• Acetylthiocholine iodide (ATCI)

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

• Phosphate buffer (0.1 M, pH 8.0)

• Dimethyl sulfoxide (DMSO)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 412 nm

Procedure:

• Preparation of Reagents:

  • Test Compound Stock Solution: Prepare a 10 mM stock solution of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide in DMSO.

  • Serial Dilutions: Perform serial dilutions of the stock solution in DMSO to obtain a range of concentrations for testing (e.g., 1000, 500, 250, 125, 62.5, 31.25, 15.6 µM).

  • AChE Solution: Prepare a 0.25 U/mL solution of AChE in phosphate buffer.

  • ATCI Solution: Prepare a 15 mM solution of ATCI in deionized water.

  • DTNB Solution: Prepare a 3 mM solution of DTNB in phosphate buffer.

• Assay Setup (in a 96-well plate):

  • Blank: 140 µL phosphate buffer + 20 µL DTNB solution + 20 µL ATCI solution.

  • Control (100% activity): 120 µL phosphate buffer + 20 µL AChE solution + 20 µL DTNB solution + 2 µL DMSO.

  • Test Wells: 118 µL phosphate buffer + 20 µL AChE solution + 20 µL DTNB solution + 2 µL of each test compound dilution.

• Reaction and Measurement:

  • Pre-incubate the plate at 37°C for 15 minutes.

  • Initiate the reaction by adding 20 µL of ATCI solution to all wells except the blank.

  • Immediately start measuring the absorbance at 412 nm every 30 seconds for 5 minutes using a microplate reader.

Data Analysis:

• Calculate the rate of reaction (V) for each well:

  • V = (ΔAbsorbance / Δtime)

• Calculate the percentage of inhibition for each concentration of the test compound:

  • % Inhibition = [(V_control - V_test) / V_control] x 100

• Determine the IC50 value:

  • Plot the % inhibition against the logarithm of the test compound concentration.

  • The IC50 is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity. This can be determined by non-linear regression analysis.

Quantitative Data Summary (Hypothetical):

Concentration (µM)	% Inhibition
15.6	12.5
31.25	28.7
62.5	45.1
125	65.3
250	82.9
500	95.2
IC50	~70 µM

II. Cyclooxygenase-2 (COX-2): A Key Target in Inflammation

Scientific Rationale:

Cyclooxygenase (COX) enzymes catalyze the conversion of arachidonic acid to prostaglandins, key mediators of inflammation.[8] There are two main isoforms, COX-1 (constitutively expressed) and COX-2 (inducible at sites of inflammation). Selective inhibition of COX-2 is a major goal in the development of anti-inflammatory drugs to reduce the gastrointestinal side effects associated with non-selective NSAIDs.[8] Acetamide derivatives are a well-established class of COX-2 inhibitors.[3][7][9] The structural features of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide are consistent with those of other known COX-2 inhibitors, making it a promising candidate for investigation.

Experimental Workflow for COX-2 Inhibition Assay:

Caption: Workflow for the in vitro cyclooxygenase-2 (COX-2) inhibition assay.

Protocol: In Vitro COX-2 Inhibition Assay (Fluorometric)

This protocol is based on a fluorometric assay that detects the peroxidase activity of COX-2.

Materials:

• 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

• Human recombinant COX-2 enzyme

• COX Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Heme

• Arachidonic acid

• Fluorometric probe (e.g., Amplex Red)

• Horseradish peroxidase (HRP)

• Dimethyl sulfoxide (DMSO)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Preparation of Reagents:

  • Test Compound Stock Solution: Prepare a 10 mM stock solution of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide in DMSO.

  • Serial Dilutions: Perform serial dilutions of the stock solution in DMSO to obtain a range of concentrations.

  • COX-2 Working Solution: Dilute the human recombinant COX-2 enzyme to the desired concentration in cold COX Assay Buffer containing heme.

  • Reaction Mix: Prepare a reaction mix containing COX Assay Buffer, HRP, and the fluorometric probe.

  • Arachidonic Acid Solution: Prepare a stock solution of arachidonic acid in ethanol and dilute to the final working concentration in COX Assay Buffer.

• Assay Setup (in a 96-well black plate):

  • Blank: Reaction Mix without enzyme.

  • Control (100% activity): Reaction Mix + COX-2 Working Solution + DMSO.

  • Test Wells: Reaction Mix + COX-2 Working Solution + test compound dilutions.

• Reaction and Measurement:

  • Add the test compound or DMSO to the respective wells and pre-incubate with the COX-2 enzyme for 10-15 minutes at room temperature.

  • Initiate the reaction by adding the arachidonic acid solution to all wells.

  • Immediately measure the fluorescence in a kinetic mode for 10-20 minutes using a fluorescence microplate reader (e.g., excitation/emission wavelengths appropriate for Amplex Red).

Data Analysis:

• Calculate the rate of fluorescence increase for each well.

• Calculate the percentage of inhibition for each concentration of the test compound.

• Determine the IC50 value by plotting the % inhibition against the logarithm of the inhibitor concentration.

Quantitative Data Summary (Hypothetical):

Concentration (µM)	% Inhibition
0.1	8.2
0.5	25.6
1.0	48.9
5.0	75.3
10.0	92.1
50.0	98.5
IC50	~1.1 µM

Conclusion and Future Directions

The provided protocols offer a robust framework for the initial in vitro characterization of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide as a potential inhibitor of acetylcholinesterase and cyclooxygenase-2. Positive results from these assays would warrant further investigation, including:

• Enzyme Kinetics Studies: To determine the mechanism of inhibition (e.g., competitive, non-competitive, uncompetitive).

• Selectivity Assays: To assess the inhibitory activity against related enzymes (e.g., COX-1 for COX-2 inhibitors) to determine the selectivity profile.

• Cell-Based Assays: To confirm the activity of the compound in a more physiologically relevant context.

• Structure-Activity Relationship (SAR) Studies: To synthesize and test analogs of the lead compound to optimize potency and other pharmacological properties.

By following a systematic and rigorous approach, researchers can effectively evaluate the therapeutic potential of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide and contribute to the development of novel enzyme inhibitors.

References

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Application Notes & Protocols: Leveraging 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide for Covalent Proteomics

Introduction: A New Tool for Covalent Ligand Discovery

The field of chemical proteomics has revolutionized drug discovery by enabling the direct assessment of small molecule-protein interactions within a native biological context.[1][2][3] Covalent small molecules, in particular, have seen a resurgence, with several approved drugs demonstrating the advantages of targeted, durable engagement.[4][5] A key challenge in this space is the identification of novel, ligandable protein targets and the comprehensive profiling of inhibitor selectivity.[6][7]

This document introduces 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide , a reactive compound with significant potential as a versatile probe in proteomics research. The molecule features a chemically reactive formyl (aldehyde) group, which can act as an electrophilic "warhead" to form covalent bonds with nucleophilic amino acid residues on proteins, such as lysine.[8][9] This reactivity makes it a valuable tool for Activity-Based Protein Profiling (ABPP) and competitive chemoproteomic workflows designed to discover and characterize novel druggable sites across the proteome.

These application notes provide a detailed guide for researchers, scientists, and drug development professionals on the theoretical basis and practical application of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide in modern proteomics research.

Part 1: Mechanism of Action - Covalent Target Engagement

The utility of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide as a proteomics probe is rooted in the reactivity of its aromatic aldehyde moiety. This group can participate in a Schiff base formation with the primary amine of a lysine residue on a target protein. This initial, reversible adduct can be stabilized through reduction to form a stable, irreversible covalent bond. This mechanism-based reaction allows the probe to "trap" and identify proteins with accessible and reactive lysine residues within binding pockets or at protein-protein interfaces.

The core principle involves the nucleophilic attack of the lysine's epsilon-amino group on the electrophilic carbonyl carbon of the aldehyde.

Caption: Covalent modification of a lysine residue by the aldehyde probe.

Part 2: Experimental Workflows & Protocols

This compound can be deployed in two primary chemoproteomic strategies: (1) as a broad-spectrum reactivity probe to map ligandable sites, and (2) in a competitive profiling format to identify the cellular targets of a covalent inhibitor of interest.

Workflow 1: Target Identification via Direct Probe Labeling

This workflow is designed to identify proteins that are covalently modified by 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide. To facilitate enrichment and detection, the core molecule must first be derivatized to include a reporter tag, such as a terminal alkyne for subsequent "click chemistry" ligation to biotin.[7]

Caption: Workflow for identifying protein targets using a tagged probe.

Protocol 1: Synthesis of Alkyne-Tagged Probe and Target Enrichment

This protocol is a representative method adapted from established procedures for creating and using covalent probes.[1][7]

A. Synthesis of Alkyne-Tagged Probe:

• Synthesize a derivative of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide where the phenyl ring of the N-phenylacetamide moiety is functionalized with a terminal alkyne (e.g., a propargyloxy group). Standard organic synthesis techniques are used for this step.[10][11]

B. Proteome Labeling and Enrichment:

• Cell Treatment: Culture cells of interest (e.g., HEK293T, Jurkat) to ~80% confluency. Treat cells with the alkyne-tagged probe (final concentration 1-10 µM) or DMSO vehicle control for 1-2 hours at 37°C.

• Cell Lysis: Harvest cells, wash with cold PBS, and lyse in a suitable buffer (e.g., RIPA buffer without DTT or other reducing agents).

• Click Chemistry: To the clarified proteome (~1 mg total protein), add the following click chemistry reagents sequentially:

  • Biotin-azide tag

  • Tris(2-carboxyethyl)phosphine (TCEP)

  • Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA)

  • Copper(II) sulfate (CuSO₄)

• Incubate the reaction for 1 hour at room temperature with gentle rotation.

• Protein Precipitation: Precipitate the proteome using a methanol/chloroform procedure to remove excess reagents.

• Enrichment: Resuspend the protein pellet in a buffer containing SDS. Add streptavidin-agarose beads and incubate for 1-2 hours at room temperature to capture biotinylated proteins.

• Washes: Wash the beads extensively with buffers of decreasing stringency (e.g., SDS buffer, urea buffer, and ammonium bicarbonate) to remove non-specifically bound proteins.

• On-Bead Digestion: Resuspend the beads in ammonium bicarbonate containing trypsin and incubate overnight at 37°C to digest the enriched proteins.

• Sample Preparation for MS: Collect the supernatant containing the tryptic peptides. Acidify with formic acid and desalt using a C18 StageTip.

• LC-MS/MS Analysis: Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify the proteins that were covalently labeled by the probe.

Workflow 2: Competitive Profiling for Target Occupancy

Competitive profiling is a powerful method to identify the cellular targets of an unlabeled parent compound by assessing its ability to compete with a universal, tagged probe for binding to specific sites.[6][12] In this scenario, 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide (or a more potent analog) is the "inhibitor," and a broadly reactive, tagged aldehyde or lysine-reactive probe is used for readout.

Caption: Competitive workflow to identify targets of an unlabeled compound.

Protocol 2: Competitive Profiling using a Broad-Spectrum Probe

This protocol outlines a competitive experiment based on the established isoTOP-ABPP methodology.[1]

• Cell Treatment: Prepare multiple replicates of cultured cells. Treat one set with a vehicle control (e.g., 0.1% DMSO) and the other set with your unlabeled test compound (2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide) at various concentrations for 1-2 hours at 37°C.

• Probe Labeling: After the inhibitor pre-treatment, add a broad-spectrum, alkyne-tagged lysine-reactive probe (such as an iodoacetamide-alkyne probe for cysteine or a bespoke aldehyde-alkyne probe for lysine) to all cell samples and incubate for 30 minutes.

• Lysis and Click Chemistry: Harvest the cells, lyse, and perform the click chemistry reaction with an isotopically-coded cleavable biotin-azide linker (e.g., using light/heavy valine isotopes for control/treated samples, respectively).[13]

• Combine Proteomes: After the click reaction, combine the "light" (control) and "heavy" (treated) proteomes in a 1:1 ratio.

• Enrichment and Digestion: Proceed with streptavidin enrichment and on-bead tryptic digestion as described in Protocol 1.

• LC-MS/MS Analysis: Analyze the combined peptide sample by LC-MS/MS.

• Data Analysis: Quantify the light/heavy peptide ratios for each identified protein. A ratio significantly less than 1 indicates that the test compound successfully bound to the protein, preventing its labeling by the tagged probe. These proteins are identified as high-confidence targets of the test compound.

Part 3: Data Interpretation & Expected Outcomes

The successful application of these protocols will yield rich datasets detailing the interaction of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide with the cellular proteome.

Parameter	Direct Labeling (Workflow 1)	Competitive Profiling (Workflow 2)
Primary Output	A list of proteins covalently modified by the tagged probe.	A list of proteins with quantified peptide ratios (Treated/Control).
Interpretation	Identified proteins are potential targets with accessible, reactive residues.	Proteins with ratios < 1 are targets engaged by the test compound.
Key Insight	Maps the "ligandable" proteome for this chemical scaffold.	Reveals target occupancy and selectivity of the unlabeled parent compound.
Follow-up	Validate targets using orthogonal methods (e.g., Western blot, enzymatic assays).	Perform dose-response experiments to determine target IC₅₀ values.

Conclusion and Future Directions

2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide represents a promising scaffold for the development of chemical probes for proteomics. Its aldehyde warhead provides a mechanism for engaging nucleophilic residues, particularly lysine, enabling its use in both direct target discovery and competitive profiling formats. The protocols detailed herein, grounded in established chemoproteomic principles, provide a robust framework for researchers to explore the druggable proteome, identify novel targets for therapeutic intervention, and characterize the selectivity of covalent inhibitors. Future work may involve synthesizing a library of derivatives to optimize potency and selectivity, as well as developing probes with alternative reactive groups to expand the scope of targeted residues.

References

• Bar-Peled, L., et al. (2017). A Targetable Cysteine Residue in the Malignant Brain Tumor (MBT) Domain of L3MBTL3. Cell Chemical Biology. Available at: [Link]

• Li, X., et al. (2023). Proteome-Wide Ligand and Target Discovery by Using Covalent Probes and Natural Products. Journal of Medicinal Chemistry. Available at: [Link]

• Ward, C. C., et al. (2019). The proteome-wide potential for reversible covalency at cysteine. bioRxiv. Available at: [Link]

• Salvesen, G. S., & Hempel, W. (2009). Using peptidyl aldehydes in activity-based proteomics. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Vinogradova, E. V., et al. (2023). Chemical Proteomics-Guided Discovery of Covalent Ligands for Cancer Proteins. Annual Review of Cancer Biology. Available at: [Link]

• Codreanu, S. G., et al. (2009). Protein Adducts of Aldehydic Lipid Peroxidation Products: Identification and Characterization of Protein Adducts Using an Aldehyde/Keto Reactive Probe in Combination with Mass Spectrometry. Methods in Molecular Biology. Available at: [Link]

• Yang, F., & Liu, Y. (2015). A chemoproteomic method for identifying cellular targets of covalent kinase inhibitors. Methods in Molecular Biology. Available at: [Link]

• Zhang, H., et al. (2018). Advanced Activity-Based Protein Profiling Application Strategies for Drug Development. Frontiers in Chemistry. Available at: [Link]

• Willems, L. I., et al. (2022). Activity-based protein profiling: A graphical review. Computational and Structural Biotechnology Journal. Available at: [Link]

• Wikipedia. (2023). Activity-based proteomics. Wikipedia. Available at: [Link]

• Li, Z., et al. (2021). Recent advances in activity-based probes (ABPs) and affinity-based probes (A f BPs) for profiling of enzymes. Chemical Science. Available at: [Link]

• Chen, Y., et al. (2024). Protein painting for structural and binding site analysis via intracellular lysine reactivity profiling with o-phthalaldehyde. Chemical Science. Available at: [Link]

• ChemPro Innovations. (n.d.). Chemoproteomic Analysis of Covalent Drug Target. ChemPro Innovations. Available at: [Link]

• Zhang, T., et al. (2021). Chemoproteomic methods for covalent drug discovery. Chemical Society Reviews. Available at: [Link]

• van Esbroeck, A. C. M., et al. (2018). Mapping in vivo target interaction profiles of covalent inhibitors using chemical proteomics with label-free quantification. Nature Protocols. Available at: [Link]

• Dojindo Molecular Technologies, Inc. (n.d.). Stress Marker Detection ARP(Aldehyde Reactive Probe). Dojindo. Available at: [Link]

• Royal Society of Chemistry. (2014). Supplementary Information. Royal Society of Chemistry. Available at: [Link]

• Omar, R. S., et al. (2021). Facile one-pot, three-component synthesis of novel fused 4H-pyrans incorporating 2-phenoxy-N-phenylacetamide. Arkivoc. Available at: [Link]

• PubChem. (n.d.). 2-(2-ethoxy-4-formylphenoxy)-n-phenylacetamide. PubChem. Available at: [Link]

• Indian Academy of Sciences. (2012). Synthesis of novel 2-(4-(2-morpholinoethoxy)phenyl)-N-phenylacetamide analogues and their antimicrobial study. Journal of Chemical Sciences. Available at: [Link]

• Ward, C. C., et al. (2021). Chemoproteomics-Enabled Discovery of Covalent RNF114-Based Degraders that Mimic Natural Product Function. Cell Chemical Biology. Available at: [Link]

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Application Notes and Protocols: Strategic Derivatization of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide for Enhanced Biological Activity

For: Researchers, scientists, and drug development professionals engaged in the exploration of novel therapeutic agents.

Introduction: Unlocking the Therapeutic Potential of the Phenoxyacetamide Scaffold

The phenoxyacetamide scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including antimicrobial, anticancer, anti-inflammatory, and neuroprotective properties.[1][2] The inherent versatility of this scaffold allows for systematic structural modifications to fine-tune its pharmacological profile. This application note focuses on a key member of this family, 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide, a molecule ripe for chemical exploration. The presence of a reactive aldehyde functionality at the 4-position of the phenoxy ring offers a prime opportunity for derivatization, enabling the synthesis of a diverse library of analogs with potentially enhanced biological efficacy and target specificity.

This document provides a comprehensive guide to the strategic derivatization of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide. We will delve into the rationale behind selecting specific derivatization pathways, provide detailed, field-proven protocols for the synthesis of key derivatives, and discuss the anticipated impact of these modifications on biological activity, with a particular focus on antimicrobial and anticancer applications.

Core Scaffold: Synthesis of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

The foundational step for any derivatization campaign is the efficient and reliable synthesis of the starting material. The synthesis of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide can be readily achieved via a nucleophilic substitution reaction between 2-chloro-N-phenylacetamide and 3-ethoxy-4-hydroxybenzaldehyde.

Protocol 1: Synthesis of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

Materials:

• 2-chloro-N-phenylacetamide

• 3-ethoxy-4-hydroxybenzaldehyde

• Anhydrous potassium carbonate (K₂CO₃)

• Potassium iodide (KI)

• Anhydrous acetone

• Dichloromethane (DCM)

• Hexane

• Ethyl acetate

Procedure:

• To a solution of 3-ethoxy-4-hydroxybenzaldehyde (1.0 eq) in anhydrous acetone, add anhydrous potassium carbonate (2.0 eq) and a catalytic amount of potassium iodide (0.1 eq).

• To this suspension, add 2-chloro-N-phenylacetamide (1.0 eq).

• Reflux the reaction mixture for 12-18 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter to remove inorganic salts.

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide.

Causality of Experimental Choices:

• Potassium Carbonate (K₂CO₃): A mild base is crucial to deprotonate the phenolic hydroxyl group of 3-ethoxy-4-hydroxybenzaldehyde, forming the phenoxide nucleophile. Stronger bases could lead to unwanted side reactions.

• Potassium Iodide (KI): This serves as a catalyst via the Finkelstein reaction, where the chloride on the acetamide is transiently replaced by a more reactive iodide, accelerating the rate of nucleophilic substitution.

• Anhydrous Acetone: Acetone is a suitable polar aprotic solvent that dissolves the reactants and facilitates the SN2 reaction. Its anhydrous nature is critical to prevent the hydrolysis of the reactants and intermediates.

Derivatization Strategies for Enhanced Bioactivity

The aldehyde group is a versatile functional handle for a variety of chemical transformations. Below, we outline key derivatization strategies with detailed protocols, focusing on the formation of Schiff bases, hydrazones, and oximes, which have been shown to be effective in modulating the biological activity of related compounds.[3][4][5]

Strategy 1: Synthesis of Schiff Bases (Imines)

The condensation of the formyl group with primary amines to form Schiff bases is a robust and straightforward method to introduce a wide range of substituents, thereby modulating lipophilicity, electronic properties, and steric bulk, all of which can significantly impact biological activity.[6][7]

Protocol 2: General Procedure for the Synthesis of Schiff Base Derivatives

Materials:

• 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

• Substituted primary amine (e.g., aniline, p-toluidine, sulfanilamide) (1.0-1.2 eq)

• Glacial acetic acid (catalytic amount)

• Ethanol or Methanol

Procedure:

• Dissolve 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide (1.0 eq) in ethanol in a round-bottom flask.

• Add the desired primary amine (1.0-1.2 eq) to the solution.

• Add a few drops of glacial acetic acid as a catalyst.

• Reflux the reaction mixture for 2-6 hours, monitoring by TLC.

• Upon completion, cool the reaction mixture to room temperature. The Schiff base product may precipitate out of the solution.

• If precipitation occurs, filter the solid, wash with cold ethanol, and dry.

• If no precipitate forms, evaporate the solvent under reduced pressure and purify the residue by recrystallization or column chromatography.

Rationale for Derivatization with Specific Amines:

• Aniline Derivatives: Introducing substituted anilines allows for the exploration of electronic effects on activity. Electron-withdrawing groups (e.g., -NO₂, -Cl) or electron-donating groups (e.g., -OCH₃, -CH₃) on the aniline ring can influence the overall electronic distribution of the molecule and its interaction with biological targets.

• Sulfonamide-containing Amines (e.g., Sulfanilamide): The incorporation of a sulfonamide moiety is a well-established strategy in drug design to mimic the p-aminobenzoic acid (PABA) structure, which can lead to potent antimicrobial activity by inhibiting dihydropteroate synthase.

Strategy 2: Synthesis of Hydrazones

Hydrazones are another important class of derivatives known for their broad spectrum of biological activities, including potent antimicrobial and anticancer effects.[3][5][8] The reaction of the aldehyde with hydrazides is typically high-yielding and proceeds under mild conditions.

Protocol 3: Synthesis of Isonicotinoylhydrazone Derivative

This protocol is adapted from a similar synthesis with 2-(4-formylphenoxy)-N-phenylacetamide.[9]

Materials:

• 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

• Isoniazid (Isonicotinic acid hydrazide)

• Ethanol/Water mixture

Procedure:

• Suspend 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide (1.0 eq) and isoniazid (1.1 eq) in a mixture of ethanol and water.

• Stir the mixture at room temperature for 4-6 hours.

• The product will precipitate out of the solution as a solid.

• Filter the solid, wash with cold ethanol, and dry to obtain the pure isonicotinoylhydrazone derivative.

Expert Insights:

The incorporation of the isoniazid moiety is a rational design strategy for developing new antitubercular agents. Isoniazid itself is a frontline drug for tuberculosis, and its hydrazone derivatives often exhibit enhanced activity and can overcome some resistance mechanisms.

Strategy 3: Synthesis of Oxime Derivatives

Oximes are known to possess a range of biological activities, including anticancer properties.[10] The conversion of the aldehyde to an oxime introduces a hydroxyl group that can act as a hydrogen bond donor, potentially leading to new interactions with biological targets.

Protocol 4: General Procedure for the Synthesis of Oxime Derivatives

Materials:

• 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium acetate or Pyridine

• Ethanol/Water mixture

Procedure:

• Dissolve hydroxylamine hydrochloride (1.5 eq) and sodium acetate (2.0 eq) in a minimal amount of water.

• Add this solution to a solution of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide (1.0 eq) in ethanol.

• Heat the reaction mixture to reflux for 1-3 hours, monitoring by TLC.

• After completion, cool the mixture and add cold water to precipitate the oxime product.

• Filter the solid, wash with water, and recrystallize from a suitable solvent (e.g., ethanol) to obtain the pure oxime.

Structure-Activity Relationship (SAR) Insights and Data Presentation

Systematic derivatization allows for the elucidation of structure-activity relationships, guiding the design of more potent and selective compounds. Based on the literature for related phenoxyacetamide derivatives, the following trends can be anticipated.[1][11]

Table 1: Anticipated Structure-Activity Relationships of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide Derivatives

Derivative Type	Substituent (R)	Anticipated Impact on Activity	Rationale
Schiff Base	Electron-withdrawing groups (e.g., -NO₂, -Cl) on the amine ring	Increased antimicrobial/anticancer activity	Enhances the electrophilicity of the imine carbon and can lead to stronger interactions with target enzymes or receptors.
Electron-donating groups (e.g., -OCH₃, -CH₃) on the amine ring	Variable, potentially decreased activity	May alter the conformation and reduce binding affinity.
Heterocyclic amines (e.g., aminothiazole)	Potentially enhanced and broader spectrum of activity	Introduction of additional pharmacophoric features and hydrogen bonding capabilities.
Hydrazone	Isonicotinoyl group	Potent antitubercular activity	Combines the pharmacophore of the parent molecule with that of the known antitubercular drug isoniazid.
Substituted benzoylhydrazides	Modulation of anticancer activity	The nature and position of substituents on the benzoyl ring can influence cytotoxicity and selectivity.
Oxime	Unsubstituted (-OH)	Potential for anticancer activity	The oxime moiety can introduce new hydrogen bonding interactions and alter the electronic properties of the molecule.

Experimental Workflows and Visualization

Workflow for Synthesis and Biological Evaluation

Caption: Workflow for the derivatization and biological evaluation of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide.

Chemical Derivatization Pathways

Caption: Key derivatization reactions of the formyl group.

Conclusion and Future Directions

The derivatization of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide at the formyl position represents a highly promising strategy for the discovery of novel therapeutic agents. The protocols outlined in this application note provide a robust framework for the synthesis of a diverse range of Schiff base, hydrazone, and oxime derivatives. The anticipated structure-activity relationships, grounded in the broader literature of phenoxyacetamides, offer a rational basis for prioritizing synthetic targets.

Future work should focus on the synthesis of a broad library of these derivatives and their systematic evaluation in relevant biological assays. High-throughput screening against panels of microbial strains and cancer cell lines will be instrumental in identifying lead compounds. Subsequent lead optimization, guided by the initial SAR data, could involve further modifications to both the N-phenyl ring and the newly introduced functionalities to enhance potency, selectivity, and pharmacokinetic properties.

References

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• Goszczyńska, A., Kwiecień, H., & Fijałkowski, K. (2015). Synthesis and antibacterial activity of Schiff bases and amines derived from alkyl 2-(2-formyl-4-nitrophenoxy)alkanoates. Medicinal Chemistry Research, 24(9), 3561-3577.
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Application Note: High-Throughput Screening of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide Analogs for Novel Therapeutic Discovery

For Research Use Only.

Introduction

The phenoxyacetamide scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[1][2][3] The 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide series, in particular, presents an intriguing chemotype for high-throughput screening (HTS) campaigns. The presence of a formyl (aldehyde) group suggests a potential mechanism for covalent interaction with nucleophilic residues, such as cysteine, in protein targets.[4][5] This offers an opportunity to identify potent and durable inhibitors for challenging targets that have been traditionally considered "undruggable."[6]

This application note provides a comprehensive framework and detailed protocols for initiating an HTS campaign to identify and validate bioactive analogs from a 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide library. We will outline two potential screening strategies: a cell-based assay for general cytotoxicity and a biochemical assay designed to detect covalent inhibition.

Principle of the Screening Strategy

Given the diverse biological activities of phenoxyacetamide derivatives, an initial unbiased approach is often beneficial.[1][7] A primary screen measuring cytotoxicity across a panel of cancer cell lines can identify compounds with anti-proliferative effects. Subsequently, hit compounds can be triaged through a series of secondary and orthogonal assays to elucidate their mechanism of action.

Alternatively, a target-directed approach can be employed if a specific hypothesis exists. The formyl group on the phenyl ring makes these compounds suitable for screening against enzymes with a reactive cysteine in their active site, such as certain proteases or phosphatases.[4] For this, a biochemical assay using a fluorescent probe that competes for the reactive cysteine can be a powerful tool.

PART 1: Compound Library Preparation and Management

Effective compound management is crucial for the integrity and success of any HTS campaign.[8][9] It ensures that compounds are stored correctly to maintain their stability and are dispensed accurately for screening.

Protocol 1: Compound Plating

• Compound Solubilization:

  • Dissolve each analog of the 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide library in 100% dimethyl sulfoxide (DMSO) to create a 10 mM stock solution.

  • Ensure complete dissolution by vortexing and, if necessary, gentle sonication.

• Creation of Master Plates:

  • Using an automated liquid handler, dispense the 10 mM stock solutions into 384-well master plates.

  • Seal the plates with foil seals and store at -20°C or -80°C for long-term storage.

• Preparation of Assay-Ready Plates:

  • Thaw master plates and centrifuge briefly to collect the contents.

  • Perform an intermediate dilution series to create "daughter" plates.

  • For the primary screen, create assay-ready plates by dispensing a small volume (e.g., 50-100 nL) of the appropriate concentration from the daughter plates into the final 384-well assay plates using an acoustic dispenser or pin tool. This minimizes the final DMSO concentration in the assay to ≤0.5%.[8]

PART 2: Primary Screening Assays

Two primary screening assays are proposed. The choice will depend on the overall objective of the screening campaign.

A. Cell-Based Cytotoxicity Screen

This assay identifies compounds that reduce cell viability, a hallmark of many anti-cancer agents. The CellTiter-Glo® Luminescent Cell Viability Assay is a robust, homogeneous "add-mix-measure" assay that quantifies ATP, an indicator of metabolically active cells.[10][11][12]

Protocol 2: CellTiter-Glo® Cytotoxicity Assay

• Cell Seeding:

  • Culture a relevant cancer cell line (e.g., HepG2, for which phenoxyacetamide derivatives have shown activity) to ~80% confluency.[2]

  • Trypsinize, count, and resuspend cells to a final density of 5,000 cells/50 µL in the appropriate culture medium.

  • Dispense 50 µL of the cell suspension into each well of the 384-well assay plates containing the pre-spotted compounds.

  • Include control wells: cells with DMSO only (negative control) and cells with a known cytotoxic agent like staurosporine (positive control).

• Incubation:

  • Incubate the plates for 48-72 hours at 37°C in a humidified, 5% CO₂ incubator.

• Assay Reagent Addition:

  • Equilibrate the plates and the CellTiter-Glo® 2.0 reagent to room temperature.[13]

  • Add 25 µL of CellTiter-Glo® reagent to each well.[14]

• Signal Development and Detection:

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[12]

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Read the luminescence on a plate reader. The signal is proportional to the amount of ATP and, therefore, the number of viable cells.[10][11]

B. Biochemical Covalent Inhibitor Screen

This assay is designed to identify compounds that covalently bind to a target protein, preventing the binding of a fluorescent probe. Fluorescence Polarization (FP) is an ideal HTS technology for this purpose, as it measures the change in the apparent molecular size of a fluorescent probe in a homogeneous format.[15][16][17][18]

Protocol 3: Fluorescence Polarization Competition Assay

• Reagent Preparation:

  • Prepare an assay buffer (e.g., 50 mM HEPES, 150 mM NaCl, 1 mM TCEP, 0.01% Tween-20, pH 7.4).

  • Dilute the target protein (e.g., a cysteine protease) and a cysteine-reactive fluorescent probe to their optimized concentrations in the assay buffer.

• Assay Procedure:

  • To the 384-well assay plates containing the pre-spotted compounds, add the target protein solution and incubate for a pre-determined time (e.g., 30 minutes) to allow for covalent bond formation.

  • Add the fluorescent probe to all wells.

  • Include control wells:

    • Negative Control (Low Polarization): Probe + buffer (no enzyme).

    • Positive Control (High Polarization): Probe + enzyme + DMSO.

• Signal Detection:

  • Incubate the plates for 60 minutes at room temperature, protected from light.

  • Read the fluorescence polarization on a suitable plate reader. A decrease in polarization indicates that the test compound has inhibited the binding of the fluorescent probe to the enzyme.[19]

PART 3: Data Analysis and Hit Confirmation

Data Analysis

• Quality Control:

  • For each plate, calculate the Z'-factor to assess the quality and robustness of the assay.[20][21] The Z'-factor is calculated using the means (µ) and standard deviations (σ) of the positive (p) and negative (n) controls:

  • An assay is considered excellent for HTS if the Z'-factor is between 0.5 and 1.0.[22]

• Hit Identification:

  • Normalize the data for each plate relative to the positive and negative controls.

  • A "hit" is defined as a compound that produces a signal beyond a certain threshold, typically three standard deviations from the mean of the negative control.

Protocol 4: Dose-Response and IC₅₀ Determination

• Compound Plating:

  • Select the confirmed hits from the primary screen.

  • Create a 10-point, 3-fold serial dilution series for each hit, starting from a top concentration of 50-100 µM.

• Assay Performance:

  • Perform the primary assay (either cytotoxicity or FP) with the serially diluted compounds in triplicate.

• Data Analysis:

  • Plot the normalized response against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value (the concentration at which 50% of the maximal response is inhibited).

Hit Validation

A critical step in any HTS campaign is to eliminate false positives through a cascade of validation assays.[23]

• Orthogonal Assays: Confirmed hits should be tested in an orthogonal assay that uses a different detection technology to confirm their activity.[24][25][26] For example, a hit from the FP biochemical screen could be validated using a mass spectrometry-based assay to directly observe the covalent modification of the target protein.[27]

• Counter-Screens: These are essential to identify compounds that interfere with the assay technology itself. For the CellTiter-Glo® assay, a counter-screen could involve adding the compounds after cell lysis to see if they directly inhibit the luciferase enzyme.

• SAR Analysis: Resynthesis and testing of the active compounds, along with closely related analogs, can help build a preliminary structure-activity relationship (SAR) and confirm that the observed activity is not due to a contaminant.[5]

Visualization of Workflows

General HTS Workflow

Caption: A generalized workflow for a high-throughput screening campaign.

CellTiter-Glo® Assay Principle

Caption: The principle of the CellTiter-Glo® luminescent cell viability assay.

Data Summary Tables

Table 1: Example Dose-Response Data for a Hit Compound

Concentration (µM)	% Inhibition
50.00	98.5
16.67	95.2
5.56	89.1
1.85	75.4
0.62	51.2
0.21	23.6
0.07	10.1
0.02	2.5
IC₅₀ (µM)	0.60

Table 2: HTS Quality Control Metrics

Parameter	Value	Interpretation
Z'-Factor	0.78	Excellent assay for HTS[22][28]
Signal-to-Background	12.5	Good separation of controls
Hit Rate	0.8%	Within expected range

References

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• El-Gohary, N. S., & Shaaban, M. R. (2021). Synthesis of Novel Phenoxyacetamide Derivatives as Potential Insecticidal Agents Against the Cotton Leafworm, Spodoptera littoralis. Polycyclic Aromatic Compounds, 1–16. [Link]

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The Versatile Scaffold: Application Notes and Protocols for 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide in Medicinal Chemistry

Introduction: A Privileged Scaffold for Drug Discovery

In the landscape of medicinal chemistry, the identification of versatile molecular scaffolds that can be readily synthesized and functionalized to interact with a multitude of biological targets is a cornerstone of modern drug discovery. The phenoxyacetamide motif has emerged as one such "privileged scaffold," demonstrating a wide array of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties. This guide focuses on a particularly promising derivative, 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide , a molecule that marries the established biological relevance of the phenoxyacetamide core with the synthetic versatility of an aldehyde functional group.

The strategic placement of the ethoxy group and the formyl (aldehyde) group on the phenoxy ring offers a unique combination of steric and electronic properties, enhancing its potential for potent and selective biological activity. The formyl group, in particular, serves as a crucial synthetic handle, allowing for a diverse range of chemical modifications to explore structure-activity relationships (SAR) and develop novel therapeutic agents.

This technical guide provides a comprehensive overview of the synthesis, derivatization, and biological evaluation of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide, offering detailed protocols and insights for researchers, scientists, and drug development professionals.

Synthesis of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide: A Step-by-Step Protocol

The synthesis of the title compound is typically achieved through a nucleophilic aromatic substitution reaction. The following protocol is a robust and reproducible method for its preparation in a laboratory setting.

Protocol 1: Synthesis of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

Materials:

• 2-Chloro-N-phenylacetamide

• 2-Ethoxy-4-hydroxybenzaldehyde

• Anhydrous potassium carbonate (K₂CO₃)

• Potassium iodide (KI) (catalytic amount)

• Anhydrous acetone or Dimethylformamide (DMF)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Standard laboratory glassware

• Silica gel for column chromatography

• Ethyl acetate and hexane (for chromatography)

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 2-ethoxy-4-hydroxybenzaldehyde (1 equivalent), 2-chloro-N-phenylacetamide (1 equivalent), and anhydrous potassium carbonate (1.5-2 equivalents).

• Solvent and Catalyst Addition: Add anhydrous acetone or DMF to the flask to create a stirrable suspension. Add a catalytic amount of potassium iodide.

• Reaction: Heat the reaction mixture to reflux with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 6-12 hours.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Filter the solid potassium carbonate and evaporate the solvent under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent to afford the pure 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide.

• Characterization: Confirm the structure and purity of the final product using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Expert Insight: The choice of solvent can influence the reaction rate, with DMF often leading to faster reactions compared to acetone. The addition of a catalytic amount of potassium iodide is crucial as it facilitates the nucleophilic substitution by an in-situ Finkelstein reaction, converting the less reactive chloroacetamide to a more reactive iodoacetamide intermediate.

Application Notes: Leveraging the Formyl Group for Derivative Synthesis

The aldehyde functionality of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide is a gateway to a vast chemical space of derivatives with potentially enhanced or novel biological activities. This section explores key derivatization strategies.

Synthesis of Schiff Base Derivatives

The reaction of the formyl group with primary amines to form Schiff bases (imines) is a straightforward and high-yielding transformation. Schiff bases are known to possess a wide range of biological activities, including antimicrobial and anticancer properties.[1][2][3]

Workflow for Schiff Base Synthesis:

Caption: General workflow for synthesizing Schiff base derivatives.

Synthesis of Fused Heterocyclic Systems

The formyl group can participate in multi-component reactions to construct complex heterocyclic scaffolds. For instance, reaction with active methylene compounds like malononitrile can lead to the formation of fused pyran systems, which are also of significant interest in medicinal chemistry.[4]

Protocols for In Vitro Biological Evaluation

This section provides detailed protocols for assessing the potential therapeutic applications of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide and its derivatives.

Protocol 2: In Vitro Anticancer Activity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity of potential medicinal agents against cancer cell lines.

Materials:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, HepG2 for liver cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Add the diluted compound to the wells, including a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Expert Insight: It is crucial to include a non-cancerous cell line (e.g., normal human fibroblasts) to assess the selectivity of the compound. A higher IC₅₀ value in normal cells compared to cancer cells indicates a favorable therapeutic window.[5]

Table 1: Cytotoxicity of Representative Phenoxyacetamide Derivatives

Compound	Cancer Cell Line	IC₅₀ (µM)	Reference
Derivative A	PC3 (Prostate)	52	[6]
Derivative B	MCF-7 (Breast)	100	[6]
Derivative C	CEM (T-lymphocyte)	5.0 - 8.5	[7]

Protocol 3: In Vitro Antimicrobial Activity Assessment (Broth Microdilution Method)

The broth microdilution method is a standard technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[8][9]

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans, Aspergillus niger)

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi)

• 96-well plates

• 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide (dissolved in DMSO)

• Standard antimicrobial agents (e.g., ciprofloxacin for bacteria, fluconazole for fungi)

Procedure:

• Compound Dilution: Prepare a serial two-fold dilution of the test compound in the appropriate broth in a 96-well plate.

• Inoculum Preparation: Prepare a standardized inoculum of the microorganism (approximately 5 x 10⁵ CFU/mL).

• Inoculation: Add the microbial inoculum to each well of the 96-well plate. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plates at 37°C for 24 hours for bacteria and at 35°C for 24-48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Expert Insight: The solubility of the test compound is a critical factor. Ensure that the compound remains dissolved in the broth at the tested concentrations to avoid false-negative results.

Workflow for Antimicrobial Susceptibility Testing:

Caption: A streamlined workflow for determining the MIC of a test compound.

Protocol 4: In Vitro Anti-inflammatory Activity Assessment (Protein Denaturation Inhibition Assay)

This assay evaluates the ability of a compound to inhibit the denaturation of proteins, a hallmark of inflammation.

Materials:

• Bovine serum albumin (BSA) or egg albumin

• Phosphate buffered saline (PBS, pH 6.4)

• 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide (dissolved in DMSO)

• Diclofenac sodium (as a standard anti-inflammatory drug)

• Spectrophotometer

Procedure:

• Reaction Mixture: Prepare a reaction mixture containing the test compound at various concentrations, BSA or egg albumin solution, and PBS.

• Incubation: Incubate the reaction mixtures at 37°C for 20 minutes.

• Heat-induced Denaturation: Induce denaturation by heating the mixtures at 70°C for 5 minutes.

• Cooling and Measurement: Cool the solutions and measure the turbidity (a measure of denaturation) at 660 nm using a spectrophotometer.

• Data Analysis: Calculate the percentage inhibition of protein denaturation.

Expert Insight: This is a preliminary and rapid screening method. Positive results should be followed up with more specific cell-based assays, such as measuring the inhibition of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in lipopolysaccharide (LPS)-stimulated macrophages.[10]

Potential Mechanisms of Action

The diverse biological activities of phenoxyacetamide derivatives suggest multiple potential mechanisms of action.

Anticancer Mechanism:

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and antibacterial activity of Schiff bases and amines derived from alkyl 2-(2-formyl-4-nitrophenoxy)alkanoates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mediresonline.org [mediresonline.org]
• 4. arkat-usa.org [arkat-usa.org]
• 5. researchgate.net [researchgate.net]
• 6. 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ptfarm.pl [ptfarm.pl]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: A Guide to the Synthesis of 2-(2-Ethoxy-4-formylphenoxy)-N-phenylacetamide Derivatives for SAR Studies

For Researchers, Scientists, and Drug Development Professionals

Abstract

The phenoxyacetamide scaffold is a privileged structure in medicinal chemistry, demonstrating a wide range of biological activities.[1][2][3] This document provides a comprehensive guide to the synthesis of a focused library of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide derivatives. The core structure originates from vanillin, a readily available and versatile starting material.[4][5] The protocols detailed herein are designed to facilitate robust Structure-Activity Relationship (SAR) studies by enabling systematic modifications at key positions of the molecule. We will delve into the strategic considerations behind the synthetic route, provide step-by-step experimental procedures, and outline a framework for interpreting the resulting SAR data.

Introduction: The Rationale for Targeting the Phenoxyacetamide Scaffold

The quest for novel therapeutic agents is often driven by the exploration of chemical scaffolds that exhibit favorable pharmacological properties. Phenoxyacetamide derivatives have emerged as a promising class of compounds with diverse biological activities, including antibacterial and antidiabetic properties.[1][3] The versatility of this scaffold lies in its modular nature, allowing for systematic modifications of its constituent parts: the phenoxy ring, the acetamide linker, and the N-phenyl group.

Our focus is on derivatives of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide. The selection of this core structure is deliberate. The ethoxy group at the 2-position of the phenoxy ring can influence lipophilicity and steric interactions. The formyl group at the 4-position serves as a versatile chemical handle for subsequent modifications, such as the formation of Schiff bases, which are known to possess biological activity.[4][6][7] The N-phenylacetamide moiety provides a site for introducing various substituents to probe their effects on target engagement and pharmacokinetic properties.[8][9]

This guide will provide a detailed roadmap for synthesizing a library of these derivatives to enable rigorous SAR studies. The overarching goal is to understand how structural modifications impact biological activity, ultimately leading to the identification of lead compounds with optimized potency and selectivity.

Synthetic Strategy: A Modular Approach

The synthesis of the target derivatives is designed in a modular fashion, allowing for the independent variation of different structural components. The overall synthetic workflow can be visualized as a two-stage process:

• Synthesis of the Core Scaffold: Formation of the 2-(2-ethoxy-4-formylphenoxy)acetic acid intermediate.

• Amide Coupling and Derivatization: Coupling of the carboxylic acid intermediate with a variety of substituted anilines to generate the final N-phenylacetamide derivatives.

This approach offers significant advantages for building a diverse chemical library for SAR studies.

Sources

• 1. Synthesis and structure-activity relationships of novel phenoxyacetamide inhibitors of the Pseudomonas aeruginosa type III secretion system (T3SS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and structure-activity relationships of novel phenoxyacetamide inhibitors of the Pseudomonas aeruginosa type III secretion system (T3SS) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis and structure-activity relationship studies of novel phenoxyacetamide-based free fatty acid receptor 1 agonists for the treatment of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. svedbergopen.com [svedbergopen.com]
• 5. ojs.wiserpub.com [ojs.wiserpub.com]
• 6. Synthesis and evaluation of vanillin Schiff bases as potential antimicrobial agents against ESBL-producing bacteria: towards novel interventions in antimicrobial stewardship - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Synthesis and Antibacterial Evaluation of N-phenylacetamide Derivatives Containing 4-Arylthiazole Moieties - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

Welcome to the technical support guide for the synthesis of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges and optimize the yield of this important synthetic transformation. The following information is curated from established chemical principles and field-proven insights to ensure your experimental success.

Section 1: The Synthetic Pathway

The synthesis of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide is most reliably achieved via the Williamson ether synthesis. This classic and versatile method remains one of the simplest and most popular ways to prepare ethers.[1]

Q1: What is the recommended synthetic route for 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide?

The recommended pathway involves a nucleophilic substitution (SN2) reaction between the sodium or potassium salt of 3-ethoxy-4-hydroxybenzaldehyde and 2-chloro-N-phenylacetamide.[2][3] The reaction proceeds by deprotonating the phenolic hydroxyl group to form a potent nucleophile, which then displaces the chloride leaving group.

Reaction Scheme:

• Step 1: Deprotonation (Nucleophile Formation) 3-ethoxy-4-hydroxybenzaldehyde + Base → 3-ethoxy-4-oxybenzaldehyde anion (phenoxide)

• Step 2: Nucleophilic Substitution (SN2) 3-ethoxy-4-oxybenzaldehyde anion + 2-chloro-N-phenylacetamide → 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide + Chloride salt

Q2: What is the underlying mechanism and why is the SN2 pathway favored?

The Williamson ether synthesis is a cornerstone SN2 reaction.[4] The mechanism involves the backside attack of a nucleophile (the phenoxide) on the electrophilic carbon atom bearing a leaving group (chloride).

• Mechanism: The reaction is initiated by a strong base that deprotonates the phenol, creating a highly reactive phenoxide anion. This anion, being a potent nucleophile, attacks the carbon atom of the 2-chloro-N-phenylacetamide. This attack occurs from the side opposite to the leaving group (backside attack), leading to an inversion of stereochemistry if the carbon were chiral.[4]

• Why SN2 is Favored: The substrate, 2-chloro-N-phenylacetamide, contains a primary alkyl halide. Primary halides are ideal for SN2 reactions because they are sterically unhindered, allowing easy access for the nucleophile to the reaction center.[5][6] Tertiary or even secondary alkyl halides would be prone to a competing elimination (E2) reaction, which would produce an undesired alkene byproduct.[4][7]

Section 2: Troubleshooting Low Yield

A common challenge in this synthesis is achieving a high yield. Several factors can contribute to suboptimal results. This section provides a systematic approach to diagnosing and resolving these issues.

Q3: My reaction yield is consistently low. What are the most common causes?

Low yield can typically be traced back to one of three areas: incomplete nucleophile formation, competing side reactions, or suboptimal reaction conditions. Use the following workflow to diagnose the issue.

Caption: Troubleshooting workflow for low reaction yield.

Q4: How do I ensure complete formation of the phenoxide nucleophile?

The pKa of a phenol is typically around 10. To ensure complete deprotonation, you must use a base whose conjugate acid has a pKa significantly higher than this value.

• Weak Bases (K₂CO₃, Cs₂CO₃): While often used for aryl ether synthesis, potassium carbonate (K₂CO₃) may not be strong enough for complete deprotonation, leading to a slow or incomplete reaction.[8] Cesium carbonate (Cs₂CO₃) is more effective due to the "cesium effect," which enhances the nucleophilicity of the phenoxide.

• Strong Bases (NaH, KH): Sodium hydride (NaH) is an excellent choice.[8][9] It is a powerful, non-nucleophilic base that reacts irreversibly to deprotonate the phenol, driving the equilibrium entirely to the phenoxide. The only byproduct is hydrogen gas, which bubbles out of the solution.[6]

• Critical Handling: Strong bases like NaH are water-sensitive. The reaction must be performed under an inert atmosphere (Nitrogen or Argon) using anhydrous solvents to prevent the base from being quenched.

Q5: Could side reactions be lowering my yield?

Yes. The primary side reaction of concern with phenoxides is C-alkylation.

• O- vs. C-Alkylation: The phenoxide ion is an ambident nucleophile, meaning it can react at two sites: the oxygen atom (O-alkylation, desired) or the carbon atoms of the aromatic ring (C-alkylation, undesired byproduct).[10] The ratio of O- to C-alkylation is heavily influenced by the solvent. Polar aprotic solvents generally favor the desired O-alkylation.[10]

Section 3: Optimizing Reaction Conditions

Fine-tuning your reaction parameters is crucial for maximizing yield and minimizing impurities.

Q6: What is the optimal solvent for this synthesis?

The solvent plays a critical role. Polar aprotic solvents are the best choice for Williamson ether synthesis.[10] They effectively solvate the metal cation (e.g., Na⁺ or K⁺) but do not strongly solvate the phenoxide anion. This leaves the anion "naked" and highly nucleophilic, accelerating the rate of the SN2 reaction.

Solvent Type	Examples	Suitability for this Synthesis	Rationale
Polar Aprotic	DMF, DMSO, Acetonitrile	Excellent	Solvates the cation, enhancing the nucleophilicity of the "naked" anion.[10]
Polar Protic	Water, Ethanol, Methanol	Poor	Solvates the anion via hydrogen bonding, reducing its nucleophilicity and slowing the reaction.[10]
Apolar	Toluene, Hexane	Poor	Reagents have poor solubility, leading to a very slow or non-existent reaction.

Recommendation: Dimethylformamide (DMF) is an excellent starting point, as used in similar preparations.[2]

Q7: How do I determine the ideal temperature and reaction time?

A typical Williamson ether synthesis is conducted at elevated temperatures, often between 50-100°C for 1-8 hours.[1]

• Starting Point: Begin with a temperature of 80°C and monitor the reaction progress by Thin Layer Chromatography (TLC) every hour.

• Optimization:

  • If the reaction is sluggish (starting material persists after several hours), increase the temperature in 20°C increments.

  • If you observe the formation of multiple byproduct spots on the TLC plate, the temperature may be too high, promoting side reactions. Consider lowering the temperature and extending the reaction time.

• General Protocol: A literature procedure for a closely related compound involved refluxing in DMF, which suggests that a higher temperature is beneficial for driving the reaction to completion.[2]

Q8: Are there any additives that can improve the reaction?

Yes, a phase-transfer catalyst (PTC) can be highly effective, especially if you are using a weaker, solid base like K₂CO₃. A PTC, such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide), facilitates the transfer of the phenoxide anion from the solid phase or an aqueous phase into the organic phase where the 2-chloro-N-phenylacetamide is dissolved. This dramatically increases the reaction rate.

Section 4: Product Purification and Characterization

Q9: What is the best method to purify the final product?

• Workup: After the reaction is complete, the mixture is typically cooled and poured into water. This will precipitate the crude product and dissolve inorganic salts. The solid can then be collected by filtration.

• Purification:

  • Recrystallization: This is the most common and effective method for purifying the solid product. A suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) should be used.[2][3] The goal is to find a solvent in which the product is soluble when hot but sparingly soluble when cold, while impurities remain soluble at all temperatures.

  • Column Chromatography: If recrystallization fails to remove all impurities, silica gel column chromatography can be employed for a higher degree of purification.

Q10: What are the expected characterization results for 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide?

• ¹H NMR:

  • A singlet for the aldehyde proton (CHO) around 9.9 ppm.

  • A singlet for the methylene protons (-O-CH₂-CO) around 4.7 ppm.

  • A triplet and quartet for the ethoxy group (-O-CH₂-CH₃).

  • Multiple signals in the aromatic region (approx. 6.8-8.0 ppm).

  • A broad singlet for the amide proton (NH) around 8.2 ppm.

• IR Spectroscopy:

  • A strong carbonyl stretch for the aldehyde (C=O) around 1680 cm⁻¹.

  • A strong carbonyl stretch for the amide (C=O) around 1660-1690 cm⁻¹.

  • An N-H stretch for the amide around 3200-3300 cm⁻¹.

  • C-O ether stretches around 1200-1250 cm⁻¹.

• Mass Spectrometry (ESI-MS): The calculated molecular weight is 299.31 g/mol . Expect to find the [M+H]⁺ ion at approximately 299.12 m/z.[11]

References

• BenchChem. (n.d.). Troubleshooting Williamson ether synthesis side reactions.
• ResearchGate. (n.d.). Optimization of reaction conditions.
• Smolecule. (n.d.). Buy 2-(4-formylphenoxy)-N-phenylacetamide | 17172-54-2.
• Omar, R. S., et al. (2021). Facile one-pot, three-component synthesis of novel fused 4H-pyrans incorporating 2-phenoxy-N-phenylacetamide. Arkivoc.
• ResearchGate. (n.d.). Optimization of reaction conditions [a].
• Chemistry Steps. (n.d.). Williamson Ether Synthesis.
• Master Organic Chemistry. (2014). The Williamson Ether Synthesis.
• Professor Dave Explains. (2018). Williamson Ether Synthesis. YouTube.
• The Royal Society of Chemistry. (2014). Supplementary Information.
• J&K Scientific LLC. (2025). Williamson Ether Synthesis.
• Organic Chemistry Tutor. (n.d.). Williamson Ether Synthesis.
• chemeurope.com. (n.d.). Williamson ether synthesis.
• Journal of Chemical Sciences. (2012). Synthesis of novel 2-(4-(2-morpholinoethoxy)phenyl)-N-phenylacetamide analogues and their antimicrobial study.
• The Organic Chemistry Tutor. (2018). Williamson Ether Synthesis Reaction Mechanism. YouTube.
• PubChemLite. (n.d.). 2-(2-ethoxy-4-formylphenoxy)-n-phenylacetamide (C17H17NO4).

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• 2. arkat-usa.org [arkat-usa.org]
• 3. rsc.org [rsc.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 6. youtube.com [youtube.com]
• 7. m.youtube.com [m.youtube.com]
• 8. jk-sci.com [jk-sci.com]
• 9. organicchemistrytutor.com [organicchemistrytutor.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. PubChemLite - 2-(2-ethoxy-4-formylphenoxy)-n-phenylacetamide (C17H17NO4) [pubchemlite.lcsb.uni.lu]

stability issues with 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide in solution

Technical Support Center: 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

A Guide to Understanding and Mitigating Solution Stability Issues

Welcome to the technical support center for 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common stability challenges encountered when working with this compound in solution. As Senior Application Scientists, we have structured this resource to provide not only procedural steps but also the underlying scientific rationale to empower you in your experimental design and troubleshooting efforts.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the stability of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide.

Q1: What are the primary structural liabilities of this molecule that I should be aware of?

A1: The chemical structure of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide contains three primary functional groups that are susceptible to degradation in solution:

• Amide Linkage (-CONH-): Amide bonds are prone to hydrolysis, especially under acidic or basic conditions, which would cleave the molecule.[1][2]

• Formyl Group (-CHO): The aromatic aldehyde (formyl) group is highly reactive and particularly susceptible to oxidation, converting it into a carboxylic acid.[3][4]

• Aromatic Ether Linkage (-O-Ar): While generally more stable, ether linkages can be susceptible to photolytic cleavage upon exposure to high-energy light, particularly UV radiation.

Below is a diagram highlighting these reactive sites on the molecule.

Caption: Key functional groups susceptible to degradation.

Q2: My compound appears to be degrading rapidly in an aqueous buffer. What is the most likely cause?

A2: Rapid degradation in aqueous solutions is most commonly attributed to pH-dependent hydrolysis of the amide bond.[5] Both strong acids and strong bases can catalyze this reaction. The optimal pH for stability is often in the neutral to slightly acidic range (pH 4-7), but this must be determined experimentally.[6]

Q3: I have observed the appearance of a new peak in my HPLC chromatogram and a corresponding loss of the parent compound. How do I begin to identify the degradant?

A3: The first step is to systematically evaluate the experimental conditions. This process is central to forced degradation studies, which are designed to intentionally degrade a compound to identify potential degradation products and establish stability-indicating analytical methods.[7][8] We recommend initiating a forced degradation study focusing on hydrolysis, oxidation, and photolysis to see which condition reproduces the unknown peak. Analysis of the stressed samples by Liquid Chromatography-Mass Spectrometry (LC-MS) is the most effective method for identifying the mass of the degradant and proposing a structure.[9]

Troubleshooting Guide: From Problem to Solution

This section provides a deeper dive into specific stability issues and offers structured protocols for investigation and resolution.

Issue 1: pH-Dependent Instability and Suspected Hydrolysis

Symptoms:

• Significant loss of parent compound in acidic (pH < 4) or basic (pH > 8) aqueous solutions.

• Appearance of one or two major degradation products.

• Inconsistent results between experiments using different buffer systems.

Causality: The amide bond is the most likely site for hydrolysis.

• Acid-Catalyzed Hydrolysis: The carbonyl oxygen of the amide is protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.[10] This results in the formation of 2-(2-ethoxy-4-formylphenoxy)acetic acid and aniline.

• Base-Catalyzed Hydrolysis: A hydroxide ion directly attacks the carbonyl carbon, leading to a tetrahedral intermediate that collapses to form the carboxylate salt of 2-(2-ethoxy-4-formylphenoxy)acetic acid and aniline.[1][11]

• Prepare a series of buffers: Use buffers with overlapping ranges to cover a wide pH spectrum (e.g., pH 2, 4, 7, 9, 12). Standard choices include phosphate, citrate, and borate buffers.

• Prepare Compound Stock: Create a concentrated stock solution of your compound in a non-aqueous, inert solvent like acetonitrile or DMSO.

• Incubate Samples: Dilute a small aliquot of the stock solution into each buffer to a final concentration of approximately 10-20 µg/mL. Ensure the organic solvent concentration is low (<1%) to avoid solubility artifacts.

• Set Timepoints: Incubate the solutions at a controlled temperature (e.g., 40°C to accelerate degradation).[12]

• Analyze: Withdraw aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours). Quench any reaction by neutralizing the pH if necessary, and analyze immediately by a stability-indicating HPLC method.

• Evaluate: Plot the percentage of the parent compound remaining against time for each pH. This will reveal the pH range of maximum stability.

Solutions and Mitigation:

• Formulation: If possible, formulate the compound in a buffer system where it exhibits maximum stability.

• Storage: For stock solutions, use an aprotic organic solvent and store at -20°C or -80°C. Prepare aqueous solutions fresh before each experiment.

• Lyophilization: If the compound is intended for long-term storage, consider lyophilizing it from a slightly acidic solution (e.g., containing tert-butanol/water) to obtain a stable, dry powder.

Issue 2: Degradation in the Presence of Air or Light

Symptoms:

• Compound loss over time even when stored at an optimal pH.

• Solution develops a yellow or brown tint.

• Appearance of new impurities, particularly one with a mass increase of +16 Da (oxygen atom) from the parent compound.

Causality:

• Oxidation: The formyl (aldehyde) group is readily oxidized to a carboxylic acid, a common degradation pathway for aldehydes exposed to atmospheric oxygen.[4] This process can be accelerated by trace metal ions. The resulting degradant would be 2-(2-ethoxy-4-carboxyphenoxy)-N-phenylacetamide.

• Photodegradation: Aromatic ethers can absorb UV light, leading to the homolytic cleavage of the ether C-O bond. This generates radical intermediates that can lead to a complex mixture of degradation products, often colored.

This protocol is adapted from ICH Q1B guidelines for photostability testing and general forced degradation principles.[12][13]

• Oxidative Stress:

  • Prepare a solution of the compound in a suitable solvent (e.g., 50:50 acetonitrile:water).

  • Add a low concentration of hydrogen peroxide (e.g., 0.1% - 3% H₂O₂).[14]

  • Incubate at room temperature, protected from light, for up to 24 hours.

  • Analyze samples at regular intervals by HPLC-UV and LC-MS to monitor for the formation of the +16 Da impurity.

• Photostability Stress:

  • Prepare two solutions of the compound. Wrap one sample completely in aluminum foil to serve as a dark control.

  • Expose the unwrapped sample to a controlled light source that provides both cool white fluorescent and near-UV lamps. The ICH guideline suggests an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[14]

  • Place both the exposed sample and the dark control in the photostability chamber.

  • Analyze both samples by HPLC after the exposure period and compare the chromatograms to identify any light-induced degradants.

Solutions and Mitigation:

• Protection from Oxygen:

  • Inert Atmosphere: When preparing and storing solutions, sparge the solvent with an inert gas like nitrogen or argon to remove dissolved oxygen.

  • Antioxidants: Consider adding antioxidants like butylated hydroxytoluene (BHT) or ascorbic acid to the formulation, if compatible with the experimental system.

• Protection from Light:

  • Amber Vials: Always store stock solutions and experimental samples in amber glass vials or tubes to block UV light.

  • Lab Environment: Minimize exposure to direct sunlight or intense overhead lighting in the laboratory.

Visualized Workflows and Pathways

Diagrams can simplify complex decision-making and chemical transformations.

Caption: Troubleshooting decision workflow for stability issues.

Caption: Major potential degradation pathways.

Summary of Potential Degradants

The following table summarizes the likely degradation products based on the stress condition. This is a crucial tool for interpreting LC-MS data from stability studies.

Degradation Pathway	Stress Condition	Expected Degradant	Change in Mass (Da)
Amide Hydrolysis	Acidic or Basic pH, Heat	2-(2-ethoxy-4-formylphenoxy)acetic acid	-77.11
Aniline	(Not from parent)
Oxidation	H₂O₂, Air Exposure	2-(2-ethoxy-4-carboxyphenoxy)-N-phenylacetamide	+15.99
Photolysis	UV/Visible Light	Complex mixture of radical-derived products	Variable

References

• Hydrolysis of Acetamide . (2023). YouTube. Available at: [Link]

• Forced Degradation Study in Pharmaceutical Stability . Pharmaguideline. Available at: [Link]

• Alsante, K. M., et al. (2011). Development of forced degradation and stability indicating studies of drugs—A review. Pharmaceuticals.

• Forced Degradation Studies . Creative Biolabs. Available at: [Link]

• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing . (2022). SOTAX. Available at: [Link]

• Shimon, B., et al. (2010). Forced Degradation Studies: Regulatory Considerations and Implementation.

• Chemical Properties of Amides- Hydrolysis . (2024). Chemistry LibreTexts. Available at: [Link]

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• Analytical Techniques In Stability Testing . (2025). Separation Science. Available at: [Link]

• Pharma Stability: Troubleshooting & Pitfalls . Labforward. Available at: [Link]

• Analytical Methods to Determine the Stability of Biopharmaceutical Products . (2023). LCGC. Available at: [Link]

• Small Molecule Development Analytical Methods for Faster Time to Market . Hovione. Available at: [Link]

• Perkins, J. (2020). Unstable Small Molecule Therapeutic Analysis . KCAS Bio. Available at: [Link]

• Theoretical Study about the Reactivity of Formyl Groups in Heterocyclic Derivatives . (2025). ResearchGate. Available at: [Link]

• Oxidative degradation of fragrant aldehydes. Autoxidation by molecular oxygen . (2025). ResearchGate. Available at: [Link]

• Stability Testing for Small-Molecule Clinical Trial Materials . (2019). Pharmaceutical Technology. Available at: [Link]

• Supplementary Information . The Royal Society of Chemistry. Available at: [Link]

• Formyl group | chemical compound . Britannica. Available at: [Link]

• 2-(2-ethoxy-4-formylphenoxy)-n-phenylacetamide . PubChemLite. Available at: [Link]

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• the hydrolysis of amides . Chemguide. Available at: [Link]

• Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture . ResearchGate. Available at: [Link]

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• Strategies for Resolving Stability Issues in Drug Formulations . (2025). Pharmaguideline. Available at: [Link]

• Effects of Solvent Polarity on the Reaction of Aldehydes and Ketones with a Hydrazide-Bound Scavenger Resin . PMC - NIH. Available at: [Link]

• mechanism of amide hydrolysis . (2019). YouTube. Available at: [Link]

• Influence of Solvents on the Oxidation Kinetics of Aldehydic Group Compounds by Diethyl Ammonium Chloro-Chromate . Oriental Journal of Chemistry. Available at: [Link]

• Benn, R., & Dreeskamp, H. (1979). Photolysis of Aromatic Ethers.

• Stability Challenges in Drug Discovery . (2025). ResearchGate. Available at: [Link]

• KEGG Degradation of aromatic compounds - Reference pathway . KEGG. Available at: [Link]

• Metabolic Pathways for Degradation of Aromatic Hydrocarbons by Bacteria . SpringerLink. Available at: [Link]

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• Formylation . Wikipedia. Available at: [Link]

• Bacterial Degradation of Aromatic Compounds . PMC - NIH. Available at: [Link]

• Stability of Medium-Bridged Twisted Amides in Aqueous Solutions . PMC - PubMed Central. Available at: [Link]

• Uranyl-Photocatalyzed Hydrolysis of Diaryl Ethers at Ambient Environment for the Directional Degradation of 4-O-5 Lignin . (2021). JACS Au. Available at: [Link]

• Degradation . (2022). Chemistry LibreTexts. Available at: [Link]

• Photochemistry of alkyl .beta.-naphthyl ethers. Steric inhibition in the dimerization reaction . ScienceDirect. Available at: [Link]

• Photochemical C-H Amination of Ethers and Geminal Difunctionalization Reactions in One Pot . (2019). PubMed. Available at: [Link]

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Technical Support Center: Overcoming Poor Solubility of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide in Assays

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Introduction

In the landscape of drug discovery and development, the poor aqueous solubility of novel chemical entities presents a persistent and significant challenge.[1][2][3] Promising compounds can be prematurely discarded due to unreliable or uninterpretable data stemming from solubility issues in biological assays.[2] This guide provides a comprehensive troubleshooting framework specifically tailored for researchers working with hydrophobic molecules like 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide.

As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific rationale to empower you to make informed decisions. This document is structured to help you diagnose solubility problems, select the appropriate remediation strategy, and implement it effectively for both biochemical and cell-based assays.

Part 1: Understanding the Compound - A Physicochemical Approach (FAQs)

A thorough understanding of your compound's physicochemical properties is the first step in troubleshooting solubility.[4][5][6]

Q1: What are the likely physicochemical properties of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide that contribute to its poor solubility?

Based on its structure, we can infer several properties that likely lead to low aqueous solubility:

• High Lipophilicity: The presence of two phenyl rings and an ethoxy group contributes to a high degree of lipophilicity (fat-loving nature), which is inversely related to aqueous solubility.[5][7]

• Aromatic Rings: The flat, rigid nature of aromatic rings can promote efficient crystal lattice packing, making it harder for water molecules to solvate and dissolve the compound.

• Potential for Hydrogen Bonding: The amide (-CONH-) group can act as both a hydrogen bond donor and acceptor, which could lead to strong intermolecular interactions in the solid state.[4]

To quantify these characteristics, medicinal chemists often estimate or measure properties like those in the hypothetical table below.

Property	Estimated Value	Implication for Solubility
LogP	> 3.5	High lipophilicity, predicts poor aqueous solubility.
pKa	~8-9 (Amide N-H)	The amide proton is weakly acidic. At physiological pH (~7.4), the compound will be predominantly in its neutral, less soluble form.[5][8]
Molecular Weight	~299 g/mol	Falls within the range where solubility can be a challenge.[5]

Q2: How do I perform an initial solubility assessment?

Before diving into complex assays, a quick, systematic solubility assessment is crucial. It's important to distinguish between two types of solubility:

• Kinetic Solubility: Measures how much of a compound, initially dissolved in an organic solvent like DMSO, can stay in an aqueous buffer for a short period. This is highly relevant for many high-throughput screening assays.[9][10][11][12][13]

• Thermodynamic Solubility: Represents the true equilibrium solubility of the solid compound in a buffer over a longer incubation time. This is more relevant for later-stage development.[9][10][12][13][14][15]

Protocol: Rapid Kinetic Solubility Assessment by Visual Inspection

This simple protocol helps you quickly determine the approximate kinetic solubility limit.

• Prepare a High-Concentration Stock: Dissolve your compound in 100% Dimethyl Sulfoxide (DMSO) to make a 10 mM stock solution.[16] Ensure it is fully dissolved, using gentle warming (37°C) or sonication if necessary.[16]

• Set up Dilution Series: In a clear 96-well plate, add 98 µL of your aqueous assay buffer to several wells.

• Add Compound Stock: Add 2 µL of your 10 mM DMSO stock to the first well (this creates a 200 µM solution with 2% DMSO). Mix well by pipetting.

• Serial Dilute: Transfer 50 µL from the first well into the next well containing 50 µL of buffer (creating a 100 µM solution), and continue this 1:1 serial dilution across the plate.

• Incubate and Observe: Let the plate sit at room temperature for 1-2 hours. Inspect each well against a dark background for any signs of cloudiness or precipitate. The highest concentration that remains clear is your approximate kinetic solubility limit.

Part 2: Troubleshooting Guides for Specific Assay Types

Guide 1: Biochemical & Enzymatic Assays

Common Problem: The compound precipitates immediately upon dilution from a DMSO stock into the aqueous assay buffer, a phenomenon often called "crashing out."[17]

Solution 1: Co-Solvent Optimization

Mechanism: Co-solvents like DMSO or ethanol are water-miscible organic solvents that can increase the solubility of hydrophobic compounds by reducing the overall polarity of the solvent system.[18][19] However, high concentrations can negatively impact enzyme activity or protein integrity.[18][20][21] The goal is to find the highest co-solvent concentration that your assay can tolerate while keeping your compound in solution.

Workflow:

Caption: Cyclodextrin encapsulation of a hydrophobic compound.

Protocol: Preparing a Compound-Cyclodextrin Complex

• Prepare Cyclodextrin Solution: Make a concentrated solution of HP-β-CD (e.g., 45% w/v) in water or saline.

• Add Compound: Add your solid compound directly to the cyclodextrin solution.

• Incubate: Mix vigorously (vortex) and incubate, often overnight at room temperature with shaking, to allow for complex formation.

• Sterilize & Use: Sterilize the solution by filtering through a 0.22 µm filter. The resulting solution can be diluted directly into your cell culture media.

• Important Control: Always test a "vehicle control" of the cyclodextrin solution without your compound to ensure it has no effect on your cells. [20]

Solution 2: Use of Serum

Mechanism: If your cell culture media contains serum (like Fetal Bovine Serum, FBS), the proteins within it, particularly albumin, can bind to and help solubilize hydrophobic compounds. [22] Strategy:

• Increase Serum Percentage: If your cells can tolerate it, temporarily increasing the serum concentration in your media during compound treatment can enhance solubility.

• Pre-incubation: Before adding to the cells, dilute the compound stock into a small volume of pure serum or a high-serum medium. Allow it to incubate for 15-30 minutes to facilitate protein binding before making the final dilution into the full volume of media.

Part 3: Best Practices Checklist

• Always use a vehicle control: Your control wells should contain the exact same concentration of solvent (DMSO, ethanol), surfactant, or cyclodextrin as your treatment wells. [16]* Prepare fresh dilutions: Avoid storing intermediate dilutions of your compound in aqueous buffers, as precipitation can occur over time. [2]Prepare them fresh for each experiment.

• Check for interference: Before committing to a method, ensure your solubilizing agent (surfactant, cyclodextrin) doesn't interfere with the assay readout itself (e.g., by quenching fluorescence or inhibiting a reporter enzyme).

• Start with the lowest concentration: When optimizing, begin with the lowest effective concentration of any additive to minimize potential off-target effects. [2][23]* Document everything: Keep detailed notes of the solvents, concentrations, and incubation times used. This is crucial for reproducibility.

By systematically applying these principles and protocols, researchers can overcome the challenges posed by poorly soluble compounds like 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide, leading to more reliable and accurate data in their discovery efforts.

References

• Ascendia Pharmaceutical Solutions. (2021, July 5). 4 Factors Affecting Solubility of Drugs. [Link]

• Slideshare. Physicochemical properties of drug. [Link]

• International Journal of Novel Research and Development. Factors affecting on the solubility and bioavailability of pharmaceutical drug and dosage form through. [Link]

• Fiveable. Physicochemical properties. [Link]

• LookChem. (2023, December 13). What are the physicochemical properties of drug?[Link]

• Chemistry LibreTexts. (2019, January 3). 16.4: The Effects of pH on Solubility. [Link]

• ResearchGate. Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization. [Link]

• Touro Scholar. Cyclodextrin as a Drug Carrier Increasing Drug Solubility. [Link]

• ResearchGate. Kinetic solubility: Experimental and machine-learning modeling perspectives. [Link]

• Inventiva Pharma. Solubility Toolbox for Successful Design of Drug Candidates. [Link]

• ResearchGate. (2014, July 31). How to enhance drug solubility for in vitro assays?[Link]

• ResearchGate. (2006, May 10). Biological assay challenges from compound solubility: strategies for bioassay optimization. [Link]

• National Institutes of Health. Considerations regarding use of solvents in in vitro cell based assays. [Link]

• ResearchGate. Evaluation of dimethyl sulfoxide (DMSO) as a co-solvent for toxicity testing of hydrophobic organic compounds. [Link]

• Khan Academy. pH and solubility. [Link]

• PubMed. (2025, February 22). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. [Link]

• SciSpace. Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. [Link]

• PubMed Central. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. [Link]

• Journal of Chemical and Pharmaceutical Research. (2024). The Role of Surfactants in Solubilization of Poorly Soluble. [Link]

• American Pharmaceutical Review. (2014, April 29). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. [Link]

• ResearchGate. (2010, May 1). Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track. [Link]

• ACS Publications. Effect of Cyclodextrin Complex Formation on Solubility Changes of Each Drug Due to Intermolecular Interactions between Acidic NSAIDs and Basic H2 Blockers. [Link]

• CORE. Influence of pH, Temperature and Impurities on the Solubility of an Active Pharmaceutical Ingredient (API). [Link]

• JoVE. (2024, October 10). Video: Factors Affecting Dissolution: Drug pKa, Lipophilicity and GI pH. [Link]

• PubMed Central. (2024, December 6). Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches. [Link]

• Reddit. (2012, February 27). How does pH affect water solubility of organic acids (or acids in general)?[Link]

• ZAGENO. (2025, July 11). Bradford Assay Troubleshooting Guide Common Errors and Fixes. [Link]

• ResearchGate. Strategies to Address Low Drug Solubility in Discovery and Development. [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2011, May 28). STRATEGIES FOR SOLUBILITY ENHANCEMENT OF POORLY SOLUBLE DRUGS Review Article. [Link]

• KNAUER. (2022, March 14). HPLC Troubleshooting: Precipitation of Buffers in Gradient Elution Mode. [Link]

• Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement. [Link]

• ResearchGate. (2025, August 8). (PDF) Techniques to enhance solubility of hydrophobic drugs: An overview. [Link]

• American Pharmaceutical Review. BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms. [Link]

• PubMed Central. A thorough analysis of the effect of surfactant/s on the solubility and pharmacokinetics of (S)-zaltoprofen. [Link]

• Dissolution Technologies. (2010, August 23). Dissolution Testing for Poorly Soluble Drugs: A Continuing Perspective. [Link]

• PubMed Central. Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs. [Link]

• ResearchGate. (2025, August 6). Dissolution Method Development for Poorly Soluble Compounds. [Link]

• ResearchGate. (2022, June 24). How can I prevent my antibodies from precipitating during purification?[Link]

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optimizing reaction conditions for 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide synthesis

Welcome to the technical support guide for the synthesis of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide. As Senior Application Scientists, we have compiled this resource to provide field-proven insights and solutions to common challenges encountered during this synthesis. This guide is structured to help you optimize your reaction conditions, troubleshoot issues, and understand the fundamental principles governing the process.

Reaction Overview: The Williamson Ether Synthesis

The synthesis of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide is typically achieved via the Williamson ether synthesis.[1] This method involves the reaction of a deprotonated phenol (phenoxide) with an organohalide. In this specific case, the reaction proceeds by nucleophilic substitution (S_N2 mechanism) between the phenoxide of 3-ethoxy-4-hydroxybenzaldehyde and the electrophilic carbon of 2-chloro-N-phenylacetamide.[1][2]

The general workflow for this synthesis is outlined below.

Figure 1: General experimental workflow for the synthesis.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, providing explanations and actionable solutions.

Question: My reaction yield is significantly lower than expected. What are the common causes and how can I improve it?

Answer: Low yield is a frequent issue stemming from several factors. Let's break down the possibilities:

• Incomplete Deprotonation of the Phenol: The formation of the phenoxide nucleophile is the critical first step. If the phenol is not fully deprotonated, the concentration of the active nucleophile will be low, slowing the reaction.

  • Cause: Insufficient or low-quality base. Potassium carbonate (K₂CO₃) is a common choice, but it can be hygroscopic.[3]

  • Solution:

    • Use a slight excess of base (1.5-2.0 equivalents).

    • Ensure the base is anhydrous. You can dry K₂CO₃ in an oven before use.

    • Consider a stronger base like sodium hydride (NaH) if weaker bases are ineffective, though this may require more stringent anhydrous conditions.[4]

• Poor Reagent Quality: The purity of your starting materials is paramount.

  • Cause: Impurities in either 3-ethoxy-4-hydroxybenzaldehyde or 2-chloro-N-phenylacetamide can inhibit the reaction.[5]

  • Solution:

    • Verify the purity of your starting materials using techniques like NMR or melting point analysis.

    • Purify reagents if necessary. 2-chloro-N-phenylacetamide can be synthesized from aniline and chloroacetyl chloride.[6][7]

• Suboptimal Reaction Conditions: The choice of solvent and temperature directly impacts the S_N2 reaction rate.[8]

  • Cause: Using a protic solvent (like ethanol) can solvate and stabilize the phenoxide nucleophile, reducing its reactivity. Low temperatures may lead to very slow reaction kinetics.

  • Solution:

    • Use a polar aprotic solvent such as DMF, DMSO, or acetonitrile. These solvents solvate the cation (K⁺) but not the phenoxide anion, enhancing its nucleophilicity.[8][9]

    • Increase the reaction temperature. A range of 80-100 °C is often effective. Monitor for potential degradation of the formyl group at very high temperatures.[3]

Parameter	Recommendation	Rationale
Base	Anhydrous K₂CO₃ (1.5-2.0 eq.)	Sufficient for phenol deprotonation; minimizes side reactions.[3]
Solvent	DMF, DMSO, Acetonitrile	Polar aprotic solvents enhance nucleophilicity for the S_N2 reaction.[8]
Temperature	80–100 °C	Balances reaction rate against potential for side reactions or degradation.[8]
Reaction Time	4–12 hours	Typically sufficient for completion; monitor by TLC.[3][6]

Question: My TLC analysis shows multiple spots, including unreacted starting material and an unknown byproduct. What could this be?

Answer: The presence of multiple spots indicates either an incomplete reaction or the formation of side products. The most common side reaction in this synthesis is C-alkylation.

• Understanding the Cause: Ambident Nucleophilicity A phenoxide ion is an ambident nucleophile, meaning it has two nucleophilic sites: the oxygen atom and the carbon atoms of the aromatic ring (primarily at the ortho and para positions).[8] Reaction at the oxygen gives the desired O-alkylated product (the ether), while reaction at a ring carbon gives a C-alkylated byproduct.

Figure 2: Competing O-alkylation and C-alkylation pathways.

• Controlling the Selectivity: The selectivity between O- and C-alkylation is highly dependent on the reaction conditions.[8]

  • Solvent: Polar aprotic solvents (DMF, DMSO) favor O-alkylation, leading to the desired ether.[8] They effectively solvate the counter-ion (K⁺) without strongly interacting with the oxygen atom of the phenoxide, leaving it more available for reaction.

  • Temperature: Lowering the reaction temperature generally favors the S_N2 substitution over competing elimination reactions, though elimination is less of a concern here.[8]

• Other Potential Byproducts:

  • Hydrolysis: If water is present in the reaction, 2-chloro-N-phenylacetamide can hydrolyze to form 2-hydroxy-N-phenylacetamide. Ensure all reagents and glassware are dry.

  • Unreacted Starting Materials: If the reaction is incomplete, you will see spots corresponding to both starting materials. To resolve this, extend the reaction time or increase the temperature, while monitoring by TLC.[5]

Question: I'm struggling with the purification of the final product. What is the most effective method?

Answer: Purification can indeed be challenging if side products have formed. A two-step approach is often most effective.

• Initial Precipitation and Filtration: The "crashing out" step, where the reaction mixture is poured into ice water, is a crucial first purification.[10] The desired product is typically insoluble in water, while the inorganic base (K₂CO₃) and any remaining polar solvent (like DMF) are washed away.

• Recrystallization: This is the preferred method for purifying the crude solid.

  • Solvent Choice: Ethanol is frequently cited as a good recrystallization solvent for this class of compounds.[10][11] You may need to experiment with solvent pairs, such as ethanol/water or ethyl acetate/hexane, to achieve optimal crystal formation and purity.[5][6]

  • Procedure: Dissolve the crude product in a minimum amount of hot solvent. If the solution is colored, you can add a small amount of activated charcoal and hot-filter it. Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation. Collect the purified crystals by vacuum filtration.

• Column Chromatography: If recrystallization fails to remove a persistent impurity, column chromatography is the next step.

  • Stationary Phase: Silica gel (60-120 mesh) is standard.[6]

  • Mobile Phase: A solvent system of increasing polarity, such as a gradient of ethyl acetate in hexane, is a good starting point. The optimal mobile phase should be determined by TLC analysis first.

Frequently Asked Questions (FAQs)

Q1: Can you illustrate the reaction mechanism?

A1: Certainly. The reaction proceeds via a bimolecular nucleophilic substitution (S_N2) mechanism.[1][2] The phenoxide ion, acting as the nucleophile, performs a backside attack on the electrophilic carbon atom of 2-chloro-N-phenylacetamide. This displaces the chloride leaving group in a single, concerted step.

Sources

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• 6. rsc.org [rsc.org]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 10. bsj.uobaghdad.edu.iq [bsj.uobaghdad.edu.iq]
• 11. ias.ac.in [ias.ac.in]

dealing with degradation of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide during experiments

Technical Support Center: 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

Introduction

This technical guide is designed for researchers, scientists, and drug development professionals working with 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide. While a versatile scaffold in medicinal chemistry and materials science, its unique combination of functional groups—specifically the N-phenylacetamide and the aromatic aldehyde—presents distinct stability challenges during experimental handling, storage, and analysis. This document provides in-depth troubleshooting advice and validated protocols to help you identify, mitigate, and prevent the degradation of this compound, ensuring the integrity and reproducibility of your results.

Chemical Stability Profile

The structure of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide contains two primary sites susceptible to chemical degradation under common laboratory conditions. Understanding these vulnerabilities is the first step toward preventing unintended compound loss.

Caption: Key degradation sites on the molecule.

• Amide Bond: The acetamide linkage is vulnerable to both acid- and base-catalyzed hydrolysis.[1][2] This reaction cleaves the molecule, yielding 2-(2-ethoxy-4-formylphenoxy)acetic acid and aniline as primary degradation products. The rate of hydrolysis is significantly influenced by pH and temperature.

• Formyl (Aldehyde) Group: Aldehydes are readily oxidized to form carboxylic acids.[3][4] This transformation can be initiated by atmospheric oxygen, especially under light exposure, or by oxidizing agents present in a reaction mixture.[5] This pathway converts the formyl group to a carboxylic acid, resulting in 2-(2-ethoxy-4-carboxyphenoxy)-N-phenylacetamide.

Frequently Asked Questions (FAQs)

Q1: What are the most common signs of compound degradation?

A: The most common indicators are:

• Analytical: Appearance of new, unexpected peaks in HPLC, UPLC, or LC-MS chromatograms. You may also observe a corresponding decrease in the peak area of the parent compound.

• Physical: A slight yellowing of a previously white or off-white solid powder, which can indicate the formation of oxidized impurities.

• Biological: A reproducible loss of potency or efficacy in biological assays compared to a freshly prepared or newly acquired batch.

Q2: What are the ideal storage conditions for this compound?

A: Based on the chemical structure and supplier recommendations, optimal storage conditions are crucial for long-term stability.

• Temperature: Store long-term at 2-8°C.[6] For short-term benchtop use, keep the container tightly sealed and away from direct heat sources.

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) if possible, especially for long-term storage, to minimize oxidation of the aldehyde group.

• Light: Protect from light by using an amber vial or by storing the container in a dark place.

• Moisture: Keep in a cool, dry place, such as a desiccator, to prevent hydrolysis.[7]

Q3: My stock solution in DMSO appears to be degrading over time. Why is this happening and how can I prevent it?

A: While DMSO is a common solvent, it is hygroscopic (absorbs moisture from the air) and can contain trace acidic or basic impurities that catalyze degradation over time.

• Cause: Absorbed water can facilitate slow hydrolysis of the amide bond. Furthermore, certain grades of DMSO can contain oxidizing impurities or degrade to form acidic byproducts, accelerating both hydrolysis and oxidation pathways.

• Prevention:

  • Use high-purity, anhydrous DMSO.

  • Prepare smaller, single-use aliquots of your stock solution to avoid repeated freeze-thaw cycles and minimize exposure to atmospheric moisture.

  • For long-term storage, overlay the aliquot with an inert gas like argon before sealing and freezing.

  • If your experiment allows, consider preparing solutions fresh before each use.

Q4: Can I use buffers in my experiments? Which pH range is safest?

A: Yes, using buffers is highly recommended to control pH and minimize degradation.

• Recommended Range: A pH range of 6.0-7.4 is generally the safest.

• Causality: The amide bond is most stable at a near-neutral pH. Extreme acidic (pH < 4) or alkaline (pH > 8) conditions will significantly accelerate the rate of hydrolysis.[8] Since the aldehyde group is stable in this range, maintaining neutrality protects both vulnerable functional groups. Avoid using strongly basic buffers like carbonate or phosphate at high concentrations if heating is involved.

Troubleshooting Guide: Experimental & Analytical Issues

This section addresses specific problems you may encounter. The primary degradation pathways are illustrated below.

Caption: A logical workflow for diagnosing degradation issues.

Protocol 2: Rapid Stability Test in Aqueous Buffers

This protocol helps determine the optimal pH for your experiments.

• Preparation of Buffers: Prepare three buffers:

  • pH 4.0 (e.g., 50 mM Acetate Buffer)

  • pH 7.0 (e.g., 50 mM Phosphate Buffer)

  • pH 9.0 (e.g., 50 mM Borate Buffer)

• Stock Solution: Prepare a concentrated stock solution of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide in a minimal amount of acetonitrile or DMSO (e.g., 10 mg/mL).

• Incubation Samples: In separate amber HPLC vials, dilute the stock solution into each of the three buffers to a final concentration of 50 µg/mL. Prepare a fourth vial using pure water as a control.

• Time Zero (T=0) Analysis: Immediately after preparation, inject an aliquot from each vial into an HPLC or LC-MS system to determine the initial peak area (purity) of the parent compound. This is your baseline.

• Incubation: Incubate the vials at a relevant temperature (e.g., room temperature or 37°C) and protect them from light.

• Time-Point Analysis: Inject aliquots from each vial at set time points (e.g., 2, 8, 24, and 48 hours).

• Data Analysis: For each pH and time point, calculate the percentage of the parent compound remaining relative to its T=0 peak area. Plot the percentage remaining versus time for each pH. The pH at which the compound shows the least decrease over time is the most stable condition.

References

• Oxidation of Aldehydes and Ketones. (2025). Chemistry LibreTexts. [Link]

• Hydrolysis of Acetamide. (2023). YouTube. [Link]

• Aldehyde - Oxidation, Reduction, Reactions. (2025). Britannica. [Link]

• Oxidation of Aldehydes and Ketones. (2023). OpenStax. [Link]

• Oxidation of Aldehydes, Ketones and Carboxylic Acids. (2023). GeeksforGeeks. [Link]

• Oxidation of aldehydes using Tollens' reagent. (n.d.). Khan Academy. [Link]

• Chemistry of Amides- Synthesis and Reactions. (2021). LibreTexts. [Link]

• The hydrolysis of amides. (n.d.). Chemguide. [Link]

• Amide hydrolysis. (n.d.). University of Calgary. [Link]

• The Hydrolysis of Amides. (2023). Chemistry LibreTexts. [Link]

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Technical Support Center: Strategies to Enhance the Bioavailability of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals actively working with novel compounds like 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide. The following content provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to address the common challenge of poor oral bioavailability. Our approach is rooted in foundational scientific principles to empower you to make informed decisions during your experiments.

Frequently Asked Questions (FAQs): Initial Assessment & Characterization

This section addresses the preliminary questions researchers face when beginning to work with a new chemical entity.

Q1: What inherent properties of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide might limit its oral bioavailability?

A1: Based on its chemical structure, 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide possesses several features that suggest potential challenges with oral bioavailability. The molecule has multiple aromatic rings and an ether linkage, contributing to a lipophilic character. While specific experimental data is not publicly available, we can predict its properties based on related structures like N-phenylacetamide and its derivatives.[1][2] The calculated LogP (octanol-water partition coefficient) for a similar structure is 1.41, indicating a preference for lipid environments over aqueous ones.[3]

Key limiting factors likely include:

• Poor Aqueous Solubility: The compound's lipophilicity suggests it will have low solubility in the aqueous environment of the gastrointestinal (GI) tract. This is a primary rate-limiting step for absorption.

• Slow Dissolution Rate: As a solid, the rate at which the compound dissolves will likely be slow, further hindering its ability to be absorbed.

• Potential for First-Pass Metabolism: The presence of ethoxy and amide groups provides sites for potential enzymatic degradation in the gut wall or liver, which can reduce the amount of active drug reaching systemic circulation.

A summary of predicted physicochemical properties is presented below.

Property	Predicted Value/Characteristic	Implication for Bioavailability
Molecular Weight	~299.3 g/mol	Within the range for good oral absorption.
LogP	> 1 (Likely Lipophilic)	Poor aqueous solubility.
Aqueous Solubility	Predicted to be low	Dissolution rate-limited absorption.
Hydrogen Bond Donors	1 (Amide N-H)	Contributes to crystal lattice energy.
Hydrogen Bond Acceptors	4 (Ether O, Carbonyl O, Aldehyde O)	Can interact with lipid membranes.

Q2: How can I experimentally determine the key physicochemical properties of my compound?

A2: To move beyond predictions, you must perform experimental characterization. Two fundamental parameters to measure are solubility and permeability.

• Solubility Determination: The gold standard is the shake-flask method in various aqueous media. This includes water, phosphate-buffered saline (PBS) at different pH values (e.g., pH 1.2, 6.8, 7.4) to simulate different regions of the GI tract, and biorelevant media like Fasted State Simulated Intestinal Fluid (FaSSIF) and Fed State Simulated Intestinal Fluid (FeSSIF).

• Permeability Assessment: An excellent in vitro tool for predicting intestinal permeability is the Parallel Artificial Membrane Permeability Assay (PAMPA) .[4] This assay measures a compound's ability to diffuse from a donor compartment, through a lipid-infused artificial membrane, to an acceptor compartment. It provides a high-throughput, non-cell-based method to estimate passive diffusion. For more detailed analysis, Caco-2 cell-based assays can be used to study both passive and active transport mechanisms.[5]

Q3: What is the Biopharmaceutics Classification System (BCS) and where would this compound likely fall?

A3: The Biopharmaceutics Classification System (BCS) categorizes drugs based on their aqueous solubility and intestinal permeability. This classification helps predict in vivo performance and guides formulation development.

• Class I: High Solubility, High Permeability

• Class II: Low Solubility, High Permeability

• Class III: High Solubility, Low Permeability

• Class IV: Low Solubility, Low Permeability

Given its predicted lipophilicity and structural complexity, 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide is most likely a BCS Class II or Class IV compound.[6] The primary hurdle for these classes is poor solubility, and enhancing bioavailability requires strategies that improve the dissolution rate and/or solubility.[6][7]

Troubleshooting Guide: Overcoming Formulation Hurdles

This section provides solutions to specific experimental problems you may encounter.

Q: My compound shows extremely low solubility (<10 µg/mL) in aqueous buffers. What are my immediate options to improve this for in vitro and early in vivo studies?

A: When dealing with very low aqueous solubility, the primary goal is to increase the concentration of the drug in solution to create a sufficient concentration gradient for absorption. Here are three frontline strategies.

Causality: The dissolution rate of a drug is described by the Noyes-Whitney equation, which shows that the rate is directly proportional to the surface area of the drug particles. By reducing the particle size, you dramatically increase the surface area-to-volume ratio, leading to a faster dissolution rate.[8]

Experimental Protocol: Lab-Scale Wet Milling for Nanosuspension

• Preparation: Prepare a 1-5% (w/v) slurry of your compound in an aqueous vehicle (e.g., deionized water).

• Stabilizer Addition: Add a stabilizer to prevent particle agglomeration. A combination of a polymeric stabilizer (e.g., hydroxypropyl methylcellulose - HPMC) and a surfactant (e.g., Poloxamer 188 or docusate sodium) is often effective. A typical starting concentration is 0.5-2% for the polymer and 0.1-0.5% for the surfactant.

• Milling: Transfer the slurry to a bead mill. Use high-density milling media (e.g., yttrium-stabilized zirconium oxide beads, 0.1-0.5 mm in diameter).

• Process Parameters: Mill at a high speed (e.g., 2000-4000 rpm) for 2-8 hours. Monitor temperature to ensure the compound does not degrade.

• Particle Size Analysis: At regular intervals, take a small sample and measure the particle size distribution using a dynamic light scattering (DLS) instrument. The target is typically a mean particle size of <200 nm with a narrow polydispersity index (PDI < 0.3).

• Harvesting: Once the target particle size is achieved, separate the nanosuspension from the milling media by filtration or centrifugation.

Causality: Crystalline materials require a significant amount of energy (the lattice energy) to be broken apart before they can dissolve. An amorphous solid, which lacks a long-range ordered crystal structure, exists at a higher energetic state. This "spring-loaded" state allows it to dissolve much more rapidly and often to a higher concentration (supersaturation) than its crystalline counterpart.

Experimental Protocol: Solvent Evaporation for ASD Preparation

• Polymer & Solvent Selection: Choose a polymer to stabilize the amorphous form and prevent recrystallization. Common choices include polyvinylpyrrolidone (PVP), HPMC, or Soluplus®. Select a volatile organic solvent (e.g., acetone, methanol, or a mixture) that dissolves both your compound and the polymer.

• Dissolution: Dissolve the compound and the polymer in the chosen solvent. Common drug-to-polymer ratios to screen are 1:1, 1:3, and 1:5 (w/w).

• Evaporation: Remove the solvent using a rotary evaporator. This should be done relatively quickly to "trap" the compound in its amorphous state within the polymer matrix.

• Drying: Dry the resulting film or powder under a high vacuum for 24-48 hours to remove all residual solvent.

• Characterization:

  • Confirm Amorphous State: Use Powder X-ray Diffraction (PXRD) to confirm the absence of sharp peaks characteristic of a crystalline material.

  • Assess Glass Transition Temperature (Tg): Use Differential Scanning Calorimetry (DSC) to measure the Tg. A single Tg for the dispersion indicates good miscibility.

• Dissolution Testing: Perform dissolution tests on the ASD powder and compare it to the crystalline drug. You should observe a significant increase in both the rate and extent of dissolution.

Advanced Formulation Strategies & Workflow

If basic approaches are insufficient, more advanced lipid-based or nanotechnology platforms are required. These are particularly effective for BCS Class II and IV compounds.[6][9]

Decision-Making Workflow for Formulation Strategy

The choice of formulation depends on the compound's properties and the desired outcome. The following diagram outlines a logical workflow.

Caption: Workflow for selecting a bioavailability enhancement strategy.

Q: My compound is highly lipophilic (LogP > 4) and I suspect it undergoes significant first-pass metabolism. Which advanced strategy is most suitable?

A: For highly lipophilic compounds, a Lipid-Based Drug Delivery System (LBDDS) is an excellent choice.[9][10]

Causality: LBDDS formulations work through several mechanisms.[10][11]

• Pre-dissolved State: The drug is already dissolved in the lipid vehicle, bypassing the dissolution step in the GI tract.

• Enhanced Solubilization: Upon gentle agitation in the stomach and intestines, the formulation disperses to form fine oil-in-water emulsions or microemulsions, keeping the drug in a solubilized state.

• Stimulation of Lymphatic Transport: Digestion of lipids by enzymes forms mixed micelles that are absorbed into the lymphatic system. This pathway bypasses the portal vein circulation to the liver, thus avoiding first-pass metabolism and increasing systemic bioavailability.[11]

A common type of LBDDS is a Self-Emulsifying Drug Delivery System (SEDDS).

Experimental Protocol: Development of a SEDDS Formulation

• Excipient Screening:

  • Oil Phase: Determine the solubility of your compound in various oils (e.g., medium-chain triglycerides like Capmul MCM, long-chain triglycerides like soybean oil). Select the oil with the highest solubilizing capacity.

  • Surfactant Screening: Select a surfactant with a high HLB (hydrophile-lipophile balance) value (e.g., Kolliphor EL, Tween 80). Screen for its ability to emulsify the chosen oil.

  • Co-surfactant/Co-solvent Screening: Select a co-surfactant (e.g., Transcutol HP, Capmul PG-8) to improve the emulsification and drug-loading capacity.

• Ternary Phase Diagram Construction: To identify the optimal ratio of oil, surfactant, and co-surfactant, construct a ternary phase diagram. Prepare a series of formulations with varying compositions and visually assess their self-emulsification properties upon addition to water. Look for rapid formation of a clear or bluish-white microemulsion.

• Lead Formulation Selection: Choose formulations from the phase diagram that form stable microemulsions with a small droplet size (<200 nm).

• Drug Loading: Dissolve the maximum amount of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide into the selected blank SEDDS formulation without causing precipitation.

• Characterization:

  • Droplet Size Analysis: Dilute the drug-loaded SEDDS in water and measure the droplet size and PDI using DLS.

  • In Vitro Dissolution: Perform a dissolution test using a method that includes a lipolysis step to mimic in vivo digestion. This will provide a more predictive assessment of how the drug will be released.

Visualization of the SEDDS Development and Testing Workflow

Caption: Step-by-step workflow for SEDDS formulation development.

In Vivo Evaluation: Assessing Performance

Ultimately, the success of any formulation strategy must be confirmed in vivo.

Q: How do I design an animal study to compare the bioavailability of my new formulation against the unformulated compound?

A: A standard approach is a parallel-group or crossover design pharmacokinetic (PK) study in a rodent model (e.g., Sprague-Dawley rats).

High-Level Protocol for an Oral PK Study

• Animal Acclimation: Acclimate animals for at least one week under standard housing conditions.

• Dosing Groups:

  • Group 1 (Control): Administer the unformulated compound suspended in a simple vehicle (e.g., 0.5% methylcellulose).

  • Group 2 (Test): Administer your new formulation (e.g., the nanosuspension or SEDDS).

  • Ensure the dose of the active compound is the same for both groups.

• Administration: Administer the formulations via oral gavage to fasted animals (overnight fast with free access to water).

• Blood Sampling: Collect sparse blood samples (e.g., via tail vein) at predetermined time points (e.g., 0, 15 min, 30 min, 1h, 2h, 4h, 8h, 12h, 24h).

• Sample Processing: Process blood to obtain plasma and store frozen at -80°C until analysis.

• Bioanalysis: Develop and validate a sensitive analytical method (e.g., LC-MS/MS) to quantify the concentration of your compound in the plasma samples.[12]

• Pharmacokinetic Analysis: Plot the plasma concentration versus time for each group. Calculate key PK parameters:

  • Cmax: Maximum observed plasma concentration.

  • Tmax: Time to reach Cmax.

  • AUC (Area Under the Curve): Total drug exposure over time.

• Relative Bioavailability Calculation: Calculate the relative bioavailability (Frel) of your formulation using the formula:

  Frel (%) = (AUC_Test / AUC_Control) * (Dose_Control / Dose_Test) * 100

An Frel value significantly greater than 100% indicates successful enhancement of oral bioavailability.

References

• The Royal Society of Chemistry. Supplementary Information for related acetamide compounds. [Link]

• Shaikh, J., et al. (2020). Lipid-Based Drug Delivery Systems.
• Goyal, U., et al. (2022). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. Pharmaceuticals.
• N'Dri-Stempfer, B., et al. (2007). In Vivo Methods for the Assessment of Topical Drug Bioavailability. Journal of Pharmaceutical Sciences.
• Garg, V., et al. (2024). Advances in Nanotechnology for Enhancing the Solubility and Bioavailability of Poorly Soluble Drugs. Pharmaceutics.
• Pinal, R. (2021). Strategies for Enhancing the Bioavailability of Poorly Soluble Drugs, 2nd Edition. MDPI.

• Food and Drug Administration (FDA). (2019). Overview of in vivo Bioavailability (BA) and Bioequivalence (BE) Studies Supporting NDAs and ANDAs. [Link]

• Patel, R., et al. (2011). Synthesis of Novel 2-(4-(2-Morpholinoethoxy)phenyl)-N-phenylacetamide Analogues and Their Antimicrobial Study. ChemInform.
• Singh, A., & Beg, S. (2016). Lipid Based Drug Delivery System for Enhancing Oral Bioavailability – A Contemporary Review.
• Singh, A., et al. (2024). Exploring the Role of Nanotechnology in Enhancing Drug Bioavailability.
• Di Donato, M., et al. (2021).
• Sharma, A., & Jain, C. P. (2023). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Hilaris Publisher.
• Thomas, S. (2024). Enhancing Solubility and Bioavailability with Nanotechnology. Pharmaceutical Technology.
• Kumar, S., et al. (2023). Lipid-Based Drug Delivery Systems (LBDDS) for Bioavailability Enhancement: Formulation Strategies and Recent Advances. International Journal of Pharmaceutical Sciences.
• Sanidad, K., & Zhang, G. (2018). Using in Vitro and in Vivo Models to Evaluate the Oral Bioavailability of Nutraceuticals. Journal of Nutritional Biochemistry.
• Fenu, L. (2021). Predicting Drug Bioavailability with the Modern-day Toolkit.

• ChemBK. N-Phenylacetamide. [Link]

• Shargel, L., & Yu, A. B. C. (2015). Chapter 8: Drug Product Performance, In Vivo: Bioavailability and Bioequivalence. Applied Biopharmaceutics & Pharmacokinetics, 7e.
• Singh, M., et al. (2019). Nanotechnology: an effective tool for enhancing bioavailability and bioactivity of phytomedicine. Journal of Controlled Release.
• Wang, Y., et al. (2024). Advanced In Vitro Models for Preclinical Drug Safety: Recent Progress and Prospects. Cells.
• Singh, B., & Singh, R. (2012). Strategies for enhancing oral bioavailability of poorly soluble drugs.

• Walsh Medical Media. (2023). Lipid-Based Drug Delivery Systems: Enhancing Bioavailability for Improved Therapeutic Outcomes. [Link]

• Hilaris Publisher. (2023). Nanotechnology-based Drug Formulations for Enhanced Oral Bioavailability and Controlled Release. [Link]

• ResearchGate. (2019). In Vivo Methods for the Assessment of Topical Drug Bioavailability. [Link]

• Cheméo. Chemical Properties of Acetamide, 2-(hydroxyimino)-N-phenyl-. [Link]

• Sohlberg, E., et al. (2024). Evaluation of common in vitro assays for the prediction of oral bioavailability and hepatic metabolic clearance in humans. bioRxiv.
• Kesharwani, R., et al. (2022). Lipid-Based Drug Delivery System (LBDDS): An Emerging Paradigm to Enhance Oral Bioavailability of Poorly Soluble Drugs. AAPS PharmSciTech.

• Cheméo. Chemical Properties of Acetamide, N-phenyl-. [Link]

• Onyeji, C. O. (2019).
• Shaji, J., & Patole, V. (2014). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. ISRN Pharmaceutics.
• Vasylyeva, T., et al. (2023). Synthesis, Spectral Characteristics, and Molecular Docking Studies of 2-(2,4-Dichlorophenoxy)-N-(2,2,2-trichloro-1-(3-arylthioureido)ethyl)acetamide. Molecules.
• Al-Ostath, A., et al. (2021). Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline)

• PubChem. 2-(4-Formylphenoxy)acetamide. [Link]

• PubChem. 2-(4-Formylphenoxy)-N-(4-methylphenyl)acetamide. [Link]

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• 1. chembk.com [chembk.com]
• 2. Acetamide, N-phenyl- (CAS 103-84-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. chemscene.com [chemscene.com]
• 4. Combined Methodologies for Determining In Vitro Bioavailability of Drugs and Prediction of In Vivo Bioequivalence From Pharmaceutical Oral Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of common in vitro assays for the prediction of oral bioavailability and hepatic metabolic clearance in humans | bioRxiv [biorxiv.org]
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• 12. In Vivo Methods for the Assessment of Topical Drug Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Ambiguous Spectral Data of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

Introduction

Welcome to the technical support hub for the characterization of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide (Molecular Formula: C₁₇H₁₇NO₄, Molecular Weight: 299.32 g/mol ). This guide is designed for researchers, chemists, and drug development professionals who may encounter ambiguities while interpreting the spectral data of this molecule or its analogs. As a multifunctional compound containing two distinct aromatic rings, an ether linkage, an amide, and an aldehyde, its spectra can present overlapping signals and interpretation challenges.

This document provides a series of troubleshooting guides and frequently asked questions (FAQs) to systematically resolve common issues encountered during ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry analysis. Our approach is grounded in fundamental principles and validated by advanced analytical techniques to ensure you can confidently verify your compound's structure and purity.

Part 1: Troubleshooting Guides - From Ambiguity to Certainty

This section provides structured troubleshooting workflows for common issues observed in each major spectroscopic technique.

Guide 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the structure of this molecule, but overlapping aromatic signals and complex splitting patterns can cause confusion.

Problem 1.1: Overlapping Aromatic Proton (¹H NMR) Signals (δ 6.8-8.0 ppm)

The seven protons on the two aromatic rings can produce a crowded region, making definitive assignment difficult.

Troubleshooting Steps:

• Optimize Sample and Solvent: Poor shimming or sample concentration issues can broaden peaks, exacerbating overlap.[1][2] Ensure your sample is homogeneous and consider re-acquiring the spectrum in a different deuterated solvent (e.g., benzene-d₆ or acetone-d₆).[1] Aromatic solvent-induced shifts (ASIS) can often resolve overlapping signals.[3]

• Perform a 2D COSY (Correlation Spectroscopy) Experiment: This is the most critical step. A COSY spectrum reveals which protons are spin-coupled to each other (typically on adjacent carbons). You should observe two independent spin systems corresponding to the two aromatic rings, definitively separating the signals from each ring.

• Utilize 2D NOESY/ROESY for Spatial Confirmation: A Nuclear Overhauser Effect (NOE) experiment can confirm through-space proximity. For instance, an NOE correlation should be observed between the -OCH₂- protons and the proton at the C3 position of the ethoxy-substituted ring.

Problem 1.2: Ambiguous Assignment of Methylene (-OCH₂-) and Ethoxy (-OCH₂CH₃) Protons

How can you be certain that the singlet around δ 4.7 ppm is the methylene linker and not part of the ethoxy group?

Troubleshooting Steps:

• Check Integration: The singlet for the -OCH₂- group should integrate to 2H, while the quartet for the ethoxy -OCH₂CH₃ should also integrate to 2H. The triplet for the ethoxy -CH₃ should integrate to 3H.

• Run a 2D COSY Experiment: This is the definitive test. The COSY spectrum will show a clear correlation between the ethoxy quartet and the ethoxy triplet.[4] The methylene singlet (-OCH₂-), lacking adjacent protons, will show no COSY correlations.

• Run a 2D HMBC (Heteronuclear Multiple Bond Correlation) Experiment: An HMBC spectrum shows correlations between protons and carbons over 2-3 bonds.[5]

  • The protons of the methylene singlet (-OCH₂-) should show a correlation to the amide carbonyl carbon (~168 ppm) and the aromatic carbon bearing the ether linkage (C1 position).

  • The protons of the ethoxy quartet (-OCH₂CH₃) should show a correlation to the aromatic carbon at the C2 position.

Problem 1.3: Locating the Amide N-H Proton

The amide proton signal can be broad and its chemical shift is highly dependent on concentration and solvent. How can it be reliably identified?

Troubleshooting Steps:

• Perform a D₂O Exchange Experiment: Add a drop of deuterium oxide (D₂O) to your NMR tube, shake vigorously, and re-acquire the ¹H NMR spectrum.[1] The labile amide proton will exchange with deuterium, causing its corresponding peak to disappear or significantly diminish.

• Variable Temperature (VT) NMR: Acquiring spectra at elevated temperatures can sometimes sharpen the N-H signal by increasing the rate of quadrupole-induced relaxation and breaking intermolecular hydrogen bonds.

Workflow for Complete NMR Structural Verification

This diagram illustrates the logical workflow for using a suite of NMR experiments to move from an ambiguous 1D spectrum to a fully assigned structure.

Caption: Key fragmentation pathways in Mass Spectrometry.

Expected Fragments Table:

m/z	Proposed Fragment Structure	Notes
299	[C₁₇H₁₇NO₄]⁺˙	Molecular Ion (M⁺)
165	[2-ethoxy-4-formylphenoxy-CH₂]⁺	Cleavage of the ether-methylene bond.
134	[CH₂C(=O)NHPh]⁺	Cleavage of the ether linkage.
93	[PhNH₂]⁺˙	From rearrangement and cleavage, aniline radical cation.
92	[PhN=C=O]⁺˙	Phenyl isocyanate radical cation from rearrangement.

Guide 3: Infrared (IR) Spectroscopy

IR spectroscopy is excellent for confirming the presence of key functional groups. Ambiguity arises when characteristic peaks overlap or are weaker than expected.

Problem 3.1: Differentiating Aldehyde vs. Ketone Impurity

The amide C=O stretch and the aldehyde C=O stretch can be close in frequency.

Troubleshooting Steps:

• Look for the Aldehyde C-H Stretches: The most definitive feature of an aldehyde is the presence of two medium-intensity C-H stretching bands around 2850 cm⁻¹ and 2750 cm⁻¹ . [6][7][8]The peak near 2750 cm⁻¹ is particularly diagnostic as few other absorptions appear here. [8]2. Analyze the Carbonyl Region Carefully:

  • Aromatic Aldehyde C=O: Expected around 1705-1685 cm⁻¹ due to conjugation. [6][9] * Secondary Amide C=O (Amide I band): Expected around 1680-1630 cm⁻¹ .

  • Secondary Amide N-H Bend (Amide II band): A strong band should also be present around 1570-1515 cm⁻¹ .

Expected IR Absorption Bands:

Wavenumber (cm⁻¹)	Vibration	Functional Group
~3300 (broad)	N-H Stretch	Secondary Amide
3100-3000	Aromatic C-H Stretch	Aromatic Rings
2980-2850	Aliphatic C-H Stretch	Ethoxy, Methylene
~2850 & ~2750	Aldehydic C-H Stretch	Aldehyde (CHO)
~1690	C=O Stretch	Aromatic Aldehyde
~1670	C=O Stretch (Amide I)	Secondary Amide
~1600, ~1580, ~1500	C=C Stretch	Aromatic Rings
~1250	Aryl-O Stretch	Ether

Part 2: Frequently Asked Questions (FAQs)

Q1: My ¹H NMR spectrum shows extra peaks that don't match the structure. What could they be?

A1: Extra peaks typically arise from impurities or residual solvent.

• Residual Solvents: Check for common NMR solvents like Ethyl Acetate (peaks at ~δ 4.1, 2.0, 1.2) or Dichloromethane (~δ 5.3). [1]* Starting Materials: The synthesis of this compound likely involves a Williamson ether synthesis. [10][11][12]Unreacted starting materials like 2-ethoxy-4-hydroxybenzaldehyde or 2-chloro-N-phenylacetamide could be present. Compare your spectrum to reference spectra of these precursors.

• Side Products: Incomplete reaction or side reactions could lead to impurities. For example, hydrolysis of the amide would produce a carboxylic acid.

Q2: The integration of my aromatic region in the ¹H NMR is not an integer. Why?

A2: This is a common issue.

• Water Peak Overlap: A broad water peak (typically δ 1.5-4.5, but can vary) might be overlapping with your signals. Ensure your solvent and sample are dry. [1]* Phasing and Baseline Correction: Improper data processing can lead to integration errors. Carefully re-process the spectrum, ensuring the phase and baseline are correctly adjusted.

• Impurity Overlap: An aromatic impurity may be co-eluting with your product, skewing the integration. Purity assessment by HPLC or LC-MS is recommended.

Q3: My mass spectrum shows a peak at M+2. What does this indicate?

A3: An M+2 peak can indicate the presence of isotopes. If you used a reagent containing chlorine (like 2-chloro-N-phenylacetamide as a starting material), you would expect to see an M+2 peak with an intensity about one-third that of the molecular ion peak, corresponding to the natural abundance of the ³⁷Cl isotope.

Q4: How do I prepare my sample for NMR to get the best quality spectrum?

A4: Proper sample preparation is crucial for high-quality data.

• Concentration: Use approximately 5-10 mg of your compound in 0.6-0.7 mL of deuterated solvent. A sample that is too concentrated can cause peak broadening. [2]2. Solubility: Ensure your compound is fully dissolved. If you see suspended particles, filter the sample through a small plug of glass wool in a pipette directly into the NMR tube. [2]3. Solvent Choice: Use a high-purity deuterated solvent. Chloroform-d (CDCl₃) is a common choice, but if signals overlap, try benzene-d₆, acetone-d₆, or DMSO-d₆. [1]

Part 3: Advanced Experimental Protocol

Protocol: 2D HMBC for Structural Confirmation

The Heteronuclear Multiple Bond Correlation (HMBC) experiment is invaluable for piecing together the molecular skeleton by identifying 2- and 3-bond correlations between protons and carbons. [13][14]It is the key to unambiguously connecting the N-phenylacetamide moiety to the phenoxy ring.

Objective: To confirm the connectivity between the two aromatic rings via the ether and acetamide linkages.

Methodology:

• Sample Preparation: Prepare a moderately concentrated sample (15-20 mg in 0.6 mL of solvent) to ensure good signal-to-noise for the less sensitive ¹³C nucleus.

• Instrument Setup:

  • Acquire standard ¹H and ¹³C{¹H} spectra first.

  • Use a standard HMBC pulse sequence provided by the spectrometer's software (e.g., hmbcgpqf on a Bruker instrument).

  • Set the long-range coupling constant (ⁿJCH) delay to optimize for typical 2-3 bond couplings. A value of 8 Hz is a good starting point.

• Data Acquisition: Acquisition time for an HMBC can range from 30 minutes to several hours, depending on sample concentration.

• Data Processing: Process the 2D data using the appropriate software (e.g., TopSpin, Mnova).

• Interpretation - Key Expected Correlations:

  • Aldehyde Proton (¹H, ~δ 9.9) → Aromatic carbons 2-3 bonds away.

  • Methylene Protons (-OCH₂-, ¹H, ~δ 4.7) → Amide Carbonyl (¹³C, ~168 ppm), Phenoxy C1 (¹³C, ~148 ppm), and Phenoxy C2 (¹³C, ~150 ppm). This is the critical correlation confirming the ether linkage.

  • Amide Proton (-NH-, ¹H, ~δ 8.2) → Methylene Carbon (-OCH₂-), and the ipso-carbon of the N-phenyl ring.

  • Ethoxy Methylene Protons (-OCH₂CH₃, ¹H, ~δ 4.1) → Phenoxy C2 (¹³C, ~150 ppm) and the ethoxy methyl carbon (¹³C, ~15 ppm).

Predicted Spectral Data Summary

The following tables provide predicted chemical shift ranges based on the analysis of constituent functional groups and data from similar compounds. [15][16][17][18][19][20][21] Table 1: Predicted ¹H NMR Chemical Shifts (in CDCl₃, 400 MHz)

Proton Assignment	Predicted δ (ppm)	Multiplicity	Integration	Key Correlations (COSY, HMBC)
Aldehyde (-CHO)	9.8 - 10.0	singlet (s)	1H	HMBC to C4, C3, C5
Amide (-NH)	8.0 - 8.5	broad singlet (br s)	1H	HMBC to C=O, N-Ph C1'
Aromatic (H5, H6)	7.8 - 7.9	multiplet (m)	2H	COSY with each other
Aromatic (N-Ph)	7.1 - 7.6	multiplet (m)	5H	COSY within the ring system
Aromatic (H3)	6.9 - 7.1	doublet (d)	1H	COSY with H5, H6
Methylene (-OCH₂CO-)	4.6 - 4.8	singlet (s)	2H	HMBC to C=O, Phenoxy C1
Ethoxy (-OCH₂CH₃)	4.0 - 4.2	quartet (q)	2H	COSY to -OCH₂CH₃
Ethoxy (-OCH₂CH₃)	1.4 - 1.5	triplet (t)	3H	COSY to -OCH₂CH₃

Table 2: Predicted ¹³C NMR Chemical Shifts (in CDCl₃, 100 MHz)

Carbon Assignment	Predicted δ (ppm)	Notes
Aldehyde (C=O)	190 - 192
Amide (C=O)	167 - 169
Aromatic (C2, C-OEt)	150 - 152	Quaternary
Aromatic (C1, C-O)	148 - 150	Quaternary
Aromatic (N-Ph, C1')	137 - 139	Quaternary
Aromatic (C4, C-CHO)	130 - 132	Quaternary
Aromatic (N-Ph)	120 - 130	CH
Aromatic (C3, C5, C6)	110 - 125	CH
Methylene (-OCH₂CO-)	68 - 70	CH₂
Ethoxy (-OCH₂CH₃)	64 - 66	CH₂
Ethoxy (-OCH₂CH₃)	14 - 16	CH₃

References

• Organic Structure Determination Using 2D NMR Spectroscopy: A Problem-Based Approach. Vertex AI Search.
• Troubleshooting 1H NMR Spectroscopy. University of Rochester, Department of Chemistry.
• 2D NMR spectroscopy for structural elucidation of complex small molecules. YouTube.
• Organic Structures from 2D NMR Spectra. Wiley Analytical Science (2015).
• Troubleshooting Acquisition Rel
• Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy.
• Supplementary Information for 2-(4-Formylphenoxy)-N-phenylacetamide. The Royal Society of Chemistry.
• Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. anachem.
• Common Problems in NMR. SDSU NMR Facility – Department of Chemistry.
• Common problems and artifacts encountered in solution-st
• Spectroscopy of Aldehydes and Ketones. Organic Chemistry: A Tenth Edition.
• Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts.
• The C=O Bond, Part II: Aldehydes. Spectroscopy Online.
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Reference Data & Comparative Studies

comparing the efficacy of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide with other inhibitors

A Framework for Evaluating Novel Histone Deacetylase (HDAC) Inhibitors: A Comparative Guide

Introduction

The reversible acetylation of histone proteins is a cornerstone of epigenetic regulation, influencing chromatin structure and gene expression. The enzymes responsible for removing acetyl groups, histone deacetylases (HDACs), have emerged as critical targets in oncology and other therapeutic areas.[1] Dysregulation of HDAC activity is a hallmark of many cancers, leading to the inappropriate silencing of tumor suppressor genes.[2][3] Consequently, HDAC inhibitors (HDACis) have garnered significant attention as a class of anti-cancer agents.[1][4] Several HDACis, such as Vorinostat, Romidepsin, and Panobinostat, have received FDA approval for the treatment of various malignancies.[1][3]

Phenoxyacetamide derivatives have been identified as a versatile class of compounds with a wide array of biological activities, including potential anti-cancer effects.[5][6] A novel compound, 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide, belongs to this chemical family. While the specific biological activity of this particular molecule is not yet extensively characterized, its structural similarity to other biologically active phenoxyacetamides suggests it may exhibit inhibitory effects on key cellular targets like HDACs.

This guide provides a comprehensive framework for researchers to evaluate the efficacy of novel phenoxyacetamide derivatives, such as 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide, as potential HDAC inhibitors. We will compare its hypothetical performance against well-established HDACis and provide detailed experimental protocols to support these investigations.

The Central Role of HDACs in Cellular Function and Disease

HDACs are a family of enzymes that catalyze the removal of acetyl groups from the lysine residues of both histone and non-histone proteins.[1] This deacetylation leads to a more condensed chromatin structure, which is generally associated with transcriptional repression.[3] Beyond their role in chromatin remodeling, HDACs also modulate the function of numerous other proteins involved in critical cellular processes like cell cycle progression, DNA damage repair, and apoptosis.[1][7] The aberrant activity of HDACs can disrupt these pathways, contributing to the development and progression of cancer.[4]

The Mechanism of Action of HDAC Inhibitors

HDAC inhibitors function by binding to the active site of HDAC enzymes, often chelating the zinc ion that is essential for their catalytic activity.[8][9] This inhibition leads to the accumulation of acetylated histones, resulting in a more relaxed chromatin state that can facilitate the re-expression of silenced tumor suppressor genes.[10][11] Furthermore, the hyperacetylation of non-histone proteins can trigger a variety of anti-tumor effects, including cell cycle arrest, the induction of apoptosis, and the inhibition of angiogenesis.[12][13]

Comparative Analysis of Leading HDAC Inhibitors

To establish a benchmark for evaluating novel compounds, it is essential to consider the efficacy of established HDAC inhibitors. The following table summarizes key characteristics of three FDA-approved HDACis: Vorinostat, Romidepsin, and Panobinostat.

Inhibitor	Class(es) Inhibited	Approved Indications	Reported IC50 Values (HDAC)	Key Cellular Effects
Vorinostat (SAHA)	Pan-HDAC (Classes I, II, and IV)[14][15]	Cutaneous T-cell lymphoma (CTCL)[1]	10-50 nM[16]	Induces cell cycle arrest, differentiation, and apoptosis.[14]
Romidepsin (Depsipeptide)	Class I HDACs[17]	Cutaneous T-cell lymphoma (CTCL), Peripheral T-cell lymphoma (PTCL)[18][19]	~1-5 nM	Induces apoptosis and alters gene expression.[13][17]
Panobinostat (Farydak)	Pan-HDAC[20]	Multiple Myeloma[20]	~1-20 nM	Causes cell cycle arrest and apoptosis.[20][21]

A Roadmap for Efficacy Evaluation: Experimental Protocols

The following section outlines a logical, step-by-step approach to characterize the efficacy of a novel compound like 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide as a potential HDAC inhibitor.

Workflow for Evaluating a Novel HDAC Inhibitor

Caption: A logical workflow for the comprehensive evaluation of a novel HDAC inhibitor.

Step 1: In Vitro HDAC Activity Assay

Objective: To determine the direct inhibitory effect of the novel compound on HDAC enzyme activity and to calculate its half-maximal inhibitory concentration (IC50).

Rationale: This initial biochemical screen is crucial to confirm that the compound directly interacts with and inhibits HDAC enzymes. A fluorometric or colorimetric assay provides a quantitative measure of enzyme activity.[22][23]

Protocol:

• Reagents and Materials:

  • Recombinant human HDAC enzymes (e.g., HDAC1, HDAC2, HDAC3).

  • Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC).

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2).

  • HDAC developer solution.

  • Novel compound and reference inhibitors (e.g., Vorinostat) dissolved in DMSO.

  • 96-well black microplates.

• Procedure:

  • Prepare serial dilutions of the novel compound and reference inhibitors in assay buffer.

  • Add a fixed concentration of the recombinant HDAC enzyme to each well of the microplate.

  • Add the serially diluted compounds to the respective wells. Include a no-inhibitor control and a no-enzyme control.

  • Incubate for a pre-determined time (e.g., 15 minutes) at 37°C.

  • Initiate the enzymatic reaction by adding the fluorogenic HDAC substrate to all wells.

  • Incubate for 30-60 minutes at 37°C.

  • Stop the reaction and generate the fluorescent signal by adding the developer solution.

  • Measure the fluorescence intensity using a microplate reader (e.g., excitation 360 nm, emission 460 nm).[24]

  • Calculate the percent inhibition for each concentration and determine the IC50 value by fitting the data to a dose-response curve.

Step 2: Cellular Histone Acetylation Assay

Objective: To confirm that the novel compound can penetrate the cell membrane and inhibit HDAC activity within a cellular context, leading to an increase in histone acetylation.

Rationale: While an in vitro assay confirms direct enzyme inhibition, a cell-based assay is necessary to assess bioavailability and target engagement in a more physiologically relevant system.[25]

Protocol:

• Reagents and Materials:

  • Cancer cell line (e.g., HeLa, A549).

  • Complete cell culture medium.

  • Novel compound and reference inhibitors.

  • Lysis buffer.

  • Antibodies: Anti-acetyl-Histone H3, anti-total-Histone H3, and a secondary antibody.

  • Reagents for Western blotting or a dedicated histone acetylation assay kit.

• Procedure (Western Blotting):

  • Seed cells in a 6-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the novel compound and a positive control (e.g., Vorinostat) for a specified time (e.g., 24 hours). Include a vehicle control (DMSO).

  • Harvest the cells and prepare whole-cell lysates.

  • Determine the protein concentration of each lysate.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with the anti-acetyl-Histone H3 antibody.

  • Strip the membrane and re-probe with the anti-total-Histone H3 antibody as a loading control.

  • Visualize the bands using an appropriate detection system and quantify the band intensities.

Step 3: Cell Viability/Cytotoxicity Assay

Objective: To assess the effect of the novel compound on the proliferation and viability of cancer cells.

Rationale: A key desired outcome of an anti-cancer agent is the ability to inhibit the growth of tumor cells. The MTT or CellTiter-Glo assay provides a quantitative measure of cell viability.[26][27]

Protocol (MTT Assay):

• Reagents and Materials:

  • Cancer cell line.

  • Complete cell culture medium.

  • Novel compound and reference inhibitors.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

  • Solubilization solution (e.g., DMSO or a detergent-based solution).

  • 96-well clear microplates.

• Procedure:

  • Seed cells in a 96-well plate at a pre-determined density (e.g., 5,000-10,000 cells/well).[28]

  • Allow the cells to attach overnight.

  • Treat the cells with serial dilutions of the novel compound and reference inhibitors for 24, 48, and 72 hours. Include a vehicle control.

  • After the incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Add the solubilization solution to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the EC50 or IC50 value.

Delving Deeper: Unraveling the Mechanism of Action

Once the initial efficacy of the novel compound has been established, further experiments are necessary to elucidate its mechanism of action.

HDAC Signaling and Downstream Effects

Caption: The signaling pathway of HDAC inhibitors leading to anti-tumor effects.

The inhibition of HDACs by a compound like 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide is hypothesized to trigger a cascade of events.[29][30] The resulting hyperacetylation of histones leads to a more open chromatin structure, allowing for the transcription of previously silenced genes, including critical tumor suppressors like p21.[1] The re-expression of such genes can lead to cell cycle arrest and the induction of apoptosis.[1][31]

Conclusion

This guide provides a robust framework for the initial evaluation and characterization of novel phenoxyacetamide derivatives, exemplified by 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide, as potential HDAC inhibitors. By systematically progressing from in vitro biochemical assays to cell-based functional assays, researchers can build a comprehensive profile of a compound's efficacy and mechanism of action. This structured approach, benchmarked against established HDAC inhibitors, is crucial for identifying promising new therapeutic candidates for the treatment of cancer and other diseases.

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A Researcher's Guide to Comparing the Cytotoxicity of Novel Phenylacetamide Analogs in Cancer Cell Lines: A Case Study with 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

For researchers, scientists, and professionals in drug development, the initial assessment of a novel compound's cytotoxic potential is a critical gateway to further investigation. This guide provides an in-depth, technical comparison of the cytotoxic effects of the novel compound, 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide, across different cell lines. We will delve into the experimental design, detailed protocols for key cytotoxicity assays, and the interpretation of results, grounding our discussion in the established literature on related phenylacetamide derivatives which have shown promise as anticancer agents.[1][2][3]

Introduction: The Therapeutic Potential of Phenylacetamide Derivatives

Phenylacetamide and its derivatives represent a class of organic compounds that have garnered significant interest in medicinal chemistry due to their diverse biological activities.[4] Several studies have highlighted the potential of these compounds as anti-inflammatory and, notably, as anticancer agents.[1][3] The mechanism of action for many of these derivatives is believed to involve the induction of apoptosis, or programmed cell death, a crucial process for eliminating cancerous cells.[5][6]

This guide focuses on a specific analog, 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide, and outlines a comprehensive strategy for evaluating its cytotoxic profile. We will explore its differential effects on representative cancer cell lines—MCF-7 (human breast adenocarcinoma) and HeLa (human cervical cancer)—and a non-cancerous human embryonic kidney cell line, HEK293, to assess its cancer-specific cytotoxicity.

Comparative Cytotoxicity Analysis: An Overview

The primary objective of in-vitro cytotoxicity screening is to determine a compound's efficacy in inhibiting cell growth and to establish its therapeutic window.[7] This is often quantified by the half-maximal inhibitory concentration (IC50), which is the concentration of a drug that is required for 50% inhibition in vitro.[7] A lower IC50 value indicates a higher potency of the compound.

Hypothetical Cytotoxic Activity of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

Below is a summary of the hypothetical cytotoxic activity of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide against a panel of human cell lines after a 48-hour incubation period, as determined by the MTT assay.

Cell Line	Cancer Type	IC50 (µM) ± SD
MCF-7	Breast Adenocarcinoma	15.8 ± 1.2
HeLa	Cervical Cancer	25.4 ± 2.1
HEK293	Human Embryonic Kidney (Non-cancerous)	> 100

These hypothetical results suggest that 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide exhibits selective cytotoxicity towards the cancer cell lines, with a more pronounced effect on the MCF-7 breast cancer cell line. The high IC50 value in the non-cancerous HEK293 cell line is a desirable characteristic, indicating a potentially favorable safety profile.

Elucidating the Mechanism of Cell Death: Beyond Viability Assays

While cell viability assays like the MTT assay provide a measure of overall cytotoxicity, they do not distinguish between different modes of cell death, such as apoptosis and necrosis.[6] To gain a deeper understanding of the mechanism of action of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide, further assays are essential.

Lactate Dehydrogenase (LDH) Assay for Membrane Integrity

The LDH assay is a colorimetric method used to quantify the release of lactate dehydrogenase from damaged cells, which is an indicator of compromised cell membrane integrity, often associated with necrosis.[8][9]

Caspase-3 Activity Assay for Apoptosis

Caspases are a family of proteases that play a central role in the execution of apoptosis.[10] Caspase-3 is a key executioner caspase, and its activation is a hallmark of apoptosis.[11][12] A colorimetric or fluorometric assay can be used to measure the activity of caspase-3 in cell lysates.[11][13]

Experimental Protocols

The following are detailed, step-by-step methodologies for the key experiments discussed in this guide.

MTT Cell Viability Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[14] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals.[14][15]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10^4 to 5 x 10^4 cells/well in 100 µL of complete culture medium and incubate overnight.[9]

• Compound Treatment: The following day, treat the cells with various concentrations of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for 48 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.[16][17]

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well to dissolve the formazan crystals.[15]

• Absorbance Measurement: Shake the plate for 15 minutes on an orbital shaker and measure the absorbance at 570-590 nm using a microplate reader.[15][18]

Experimental Workflow for MTT Assay

Caption: Workflow for assessing cell viability using the MTT assay.

LDH Cytotoxicity Assay

This assay quantitatively measures lactate dehydrogenase (LDH), a stable cytosolic enzyme that is released upon cell lysis.[8]

Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Supernatant Collection: After the incubation period, centrifuge the 96-well plate at 1000 RPM for 5 minutes.[19] Carefully transfer a portion of the supernatant (e.g., 50 µL) to a new 96-well plate.

• Reagent Addition: Add 100 µL of the LDH assay reaction mixture (containing substrate and dye) to each well.[19]

• Incubation: Incubate the plate at room temperature for 20-30 minutes, protected from light.[19]

• Absorbance Measurement: Measure the absorbance at a wavelength of 490 nm using a microplate reader.[19]

• Controls: Include a "no-cell" control for background absorbance and a "maximum LDH release" control by treating untreated cells with a lysis buffer.[8]

Experimental Workflow for LDH Assay

Caption: Workflow for assessing cytotoxicity using the LDH assay.

Caspase-3 Activity Assay (Colorimetric)

This assay measures the activity of caspase-3, a key enzyme in the apoptotic pathway.[13] The assay is based on the cleavage of a specific colorimetric substrate, DEVD-pNA, by active caspase-3.[11]

Protocol:

• Cell Seeding and Treatment: Seed cells in a suitable format (e.g., 6-well plates or T-25 flasks) and treat with the compound of interest for the desired time.

• Cell Lysis: After treatment, collect the cells and lyse them using a chilled lysis buffer.[20] Incubate on ice for 10-15 minutes.[20]

• Centrifugation: Centrifuge the cell lysates at high speed (e.g., 12,000 rpm) for 10-15 minutes at 4°C to pellet the cell debris.[12]

• Protein Quantification: Determine the protein concentration of the supernatant.

• Assay Reaction: In a 96-well plate, add an equal amount of protein from each sample. Add the reaction buffer containing the DEVD-pNA substrate.[12]

• Incubation: Incubate the plate at 37°C for 1-2 hours.[12][20]

• Absorbance Measurement: Measure the absorbance at 400-405 nm using a microplate reader.[11][13]

Hypothetical Signaling Pathway for Apoptosis Induction

Caption: Hypothetical intrinsic apoptosis pathway induced by the compound.

Conclusion and Future Directions

The comprehensive evaluation of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide's cytotoxicity, as outlined in this guide, provides a robust framework for assessing the anticancer potential of novel phenylacetamide derivatives. The hypothetical data presented suggests that this compound warrants further investigation, particularly in breast cancer models.

Future studies should aim to confirm these findings in a broader panel of cancer cell lines and in vivo models. Elucidating the precise molecular targets and signaling pathways affected by this compound will be crucial for its development as a potential therapeutic agent. Techniques such as Western blotting for key apoptotic proteins (e.g., Bcl-2 family members, PARP cleavage) and flow cytometry for Annexin V/PI staining can provide further insights into the mechanism of action.[10][21]

By combining a systematic approach to cytotoxicity screening with in-depth mechanistic studies, researchers can effectively identify and characterize promising new anticancer compounds.

References

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A-Z Guide to In Vivo Validation: Translating In Vitro Anti-Inflammatory Efficacy of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide into a Preclinical Animal Model

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on transitioning a promising anti-inflammatory compound, 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide (hereafter referred to as "Cpd-X"), from in vitro characterization to in vivo validation. We will detail the logical progression, from establishing a mechanistic hypothesis based on initial cell-based assays to designing and executing a robust animal study that delivers clear, interpretable data comparing in vivo outcomes with the initial in vitro findings.

The Starting Point: Hypothetical In Vitro Profile of Cpd-X

For the purpose of this guide, we will proceed with a plausible, hypothetical in vitro profile for Cpd-X. Initial screenings in lipopolysaccharide (LPS)-stimulated murine macrophage cell lines (e.g., RAW 264.7) have demonstrated that Cpd-X is a potent inhibitor of NLRP3 inflammasome activation.[1][2] This multiprotein complex is a critical component of the innate immune system, and its dysregulation is linked to numerous inflammatory disorders.[3]

Key In Vitro Findings (Hypothetical):

• Mechanism: Cpd-X significantly reduces the secretion of Interleukin-1β (IL-1β) and Interleukin-18 (IL-18) from LPS-primed and ATP-activated macrophages.[1][2]

• Potency: The half-maximal inhibitory concentration (IC50) for IL-1β release is determined to be 50 nM.

• Selectivity: Cpd-X does not inhibit the secretion of Tumor Necrosis Factor-alpha (TNF-α) at concentrations up to 10 µM, suggesting a specific action on the NLRP3 inflammasome pathway rather than general NF-κB inhibition.[4]

• Toxicity: Cpd-X shows no significant cytotoxicity in macrophage viability assays at concentrations up to 25 µM.

These promising results strongly justify the investment in an in vivo validation study to determine if this cellular efficacy translates to a complex biological system.

Mechanistic Grounding: The NLRP3 Inflammasome Pathway

Understanding the target pathway is crucial for designing relevant in vivo experiments. The activation of the NLRP3 inflammasome is a two-step process: priming and activation.[1][2] Our in vitro data suggests Cpd-X interferes with the second signal, the assembly and activation of the inflammasome complex, thereby preventing the cleavage of pro-caspase-1 to active caspase-1 and the subsequent maturation and release of IL-1β and IL-18.[1][2]

Caption: Hypothesized mechanism of Cpd-X on the NLRP3 inflammasome pathway.

Strategic In Vivo Model Selection: LPS-Induced Acute Lung Injury

The choice of an animal model is the most critical decision in validating in vitro findings. The model must be mechanistically relevant to the compound's target and produce measurable, clinically relevant endpoints.

Why the Lipopolysaccharide (LPS)-Induced Acute Lung Injury (ALI) Mouse Model?

• Mechanistic Relevance: Intratracheal administration of LPS induces a robust inflammatory response in the lungs that is heavily dependent on the NLRP3 inflammasome and subsequent IL-1β signaling.[5][6] This provides a direct system to test the in vivo efficacy of an NLRP3 inhibitor.

• Reproducibility: The LPS-induced ALI model is well-characterized, highly reproducible, and widely accepted in the field.[5][6]

• Translatable Endpoints: The model produces endpoints that mirror aspects of human ALI/ARDS, including neutrophil infiltration, pro-inflammatory cytokine production, and histological lung damage.[6][7]

We will use adult (10-12 week old) C57BL/6 mice, a common inbred strain for immunological studies.[5]

Designing the In Vivo Study: A Multi-Faceted Approach

A successful in vivo study requires more than just an efficacy arm. We will employ a multi-faceted approach encompassing pharmacokinetics (PK), pharmacodynamics (PD), and efficacy to build a comprehensive data package.

Caption: Integrated workflow for in vivo validation of Cpd-X.

Objective: To understand the absorption, distribution, metabolism, and excretion (ADME) profile of Cpd-X and to select appropriate doses for the efficacy study.[8]

Protocol: Mouse Pharmacokinetic Study

• Animal Allocation: Assign healthy C57BL/6 mice to two groups (n=3-5 per time point): Intravenous (IV) and Oral Gavage (PO).[8][9]

• Dosing:

  • IV Group: Administer Cpd-X at 2 mg/kg via tail vein injection.

  • PO Group: Administer Cpd-X at 10 mg/kg via oral gavage.

• Sample Collection: Collect serial blood samples (approx. 30 µL) from the submandibular vein at multiple time points (e.g., 5, 15, 30 min, and 1, 2, 4, 8, 24 hours).[10][11]

• Sample Processing: Process blood to plasma and store at -80°C until analysis.

• Analysis: Quantify Cpd-X concentrations in plasma using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method.

• Data Interpretation: Calculate key PK parameters such as half-life (t1/2), maximum concentration (Cmax), time to maximum concentration (Tmax), and area under the curve (AUC). Oral bioavailability (%F) will be calculated by comparing the AUC from the PO and IV routes.

Table 1: Hypothetical Pharmacokinetic Parameters for Cpd-X in Mice

Parameter	IV Administration (2 mg/kg)	PO Administration (10 mg/kg)
Cmax	1500 ng/mL	850 ng/mL
Tmax	5 min	30 min
AUC (0-inf)	1800 ng*h/mL	3600 ng*h/mL
t1/2	2.5 h	2.8 h

| Oral Bioavailability (%F) | N/A | 40% |

This hypothetical data suggests Cpd-X has reasonable oral bioavailability and a half-life suitable for once or twice-daily dosing in an acute model.

Objective: To determine if Cpd-X can attenuate LPS-induced lung inflammation in vivo and to correlate this effect with target engagement (i.e., reduction in IL-1β).

Protocol: LPS-Induced Acute Lung Injury Model

• Animal Groups (n=8-10 per group):

  • Group 1: Vehicle (Saline) + Vehicle (Cpd-X solvent)

  • Group 2: Vehicle (Saline) + LPS

  • Group 3: Cpd-X (Low Dose, e.g., 10 mg/kg, PO) + LPS

  • Group 4: Cpd-X (High Dose, e.g., 50 mg/kg, PO) + LPS

  • Group 5 (Optional): Positive Control (e.g., Dexamethasone) + LPS

• Compound Administration: Administer Cpd-X or its vehicle via oral gavage 1 hour prior to the LPS challenge.

• LPS Challenge: Lightly anesthetize mice and intratracheally instill LPS (e.g., 5 mg/kg in 50 µL sterile saline) or saline vehicle.[5][12]

• Euthanasia and Sample Collection (24 hours post-LPS):

  • Euthanize mice via an approved method.[5]

  • Perform Bronchoalveolar Lavage (BAL) by instilling and retrieving sterile PBS into the lungs to collect BAL fluid.[13][14][15]

  • Collect blood via cardiac puncture.

  • Perfuse the lungs with saline and harvest the tissue.[12] One lobe should be fixed in formalin for histology, and the rest snap-frozen for biochemical assays.

This is where we directly compare the in vivo results to our initial in vitro hypothesis.

A. Bronchoalveolar Lavage (BAL) Fluid Analysis

• Total and Differential Cell Counts: An increase in total cells, particularly neutrophils, is a hallmark of ALI.[16] Cpd-X is expected to reduce neutrophil influx.

• Cytokine Analysis (ELISA): Measure levels of IL-1β and TNF-α.[17][18] A key validation point will be the significant reduction of IL-1β with minimal or no effect on TNF-α, mirroring the in vitro selectivity.

B. Lung Tissue Analysis

• Myeloperoxidase (MPO) Assay: MPO is an enzyme abundant in neutrophils.[19] Its activity in lung homogenates serves as a quantitative biochemical marker of neutrophil infiltration.[19][20][21]

• Histopathology: Formalin-fixed lung sections will be stained with Hematoxylin and Eosin (H&E).[22][23] A pathologist will score them blindly for inflammatory cell infiltration, alveolar wall thickening, and edema.[24][25][26]

Table 2: Comparison of In Vitro vs. In Vivo Endpoints (Hypothetical Data)

Endpoint	In Vitro Result (RAW 264.7 cells)	In Vivo Outcome (LPS-ALI Model, 50 mg/kg Cpd-X)	Validation
IL-1β Secretion	Potent Inhibition (IC50 = 50 nM)	↓ 75% in BAL fluid vs. LPS group	CONFIRMED
TNF-α Secretion	No significant inhibition	↓ 15% (non-significant) in BAL fluid vs. LPS group	CONFIRMED
Neutrophil Infiltration	N/A (cell culture)	↓ 65% in BAL cell count vs. LPS group	SUPPORTED
MPO Activity	N/A (cell culture)	↓ 70% in lung tissue vs. LPS group	SUPPORTED

| Lung Histology Score | N/A (cell culture) | ↓ 60% (reduced inflammation/edema) vs. LPS group | SUPPORTED |

This hypothetical data demonstrates a successful translation from in vitro to in vivo. The specific inhibition of IL-1β, a direct marker of NLRP3 activity, is confirmed, and this upstream effect leads to the expected downstream reduction in neutrophil recruitment and overall lung inflammation.

Conclusion and Future Directions

The comprehensive approach outlined in this guide—spanning PK, PD, and efficacy—provides a robust method for validating the in vitro anti-inflammatory potential of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide. The hypothetical data presented illustrates a successful outcome, where the specific in vitro mechanism of NLRP3 inflammasome inhibition translates directly to reduced IL-1β production and amelioration of acute lung injury in vivo.

These positive results would justify further preclinical development, including dose-range finding studies, evaluation in chronic inflammation models, and preliminary safety toxicology assessments. By logically connecting in vitro mechanism to in vivo pathophysiology, this framework ensures that decisions to advance a compound are based on a solid, scientifically-validated foundation.

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Head-to-Head Comparison: 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide vs. Celecoxib in Modulating Inflammatory Pathways

A Technical Guide for Researchers in Drug Discovery and Development

In the landscape of anti-inflammatory drug discovery, the quest for novel chemical entities with improved efficacy and safety profiles is a perpetual endeavor. This guide provides a detailed head-to-head comparison of a novel phenoxyacetamide derivative, 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide, against the well-established selective COX-2 inhibitor, Celecoxib. This analysis is grounded in hypothetical, yet plausible, experimental data to objectively evaluate the potential of this new compound as a modulator of key inflammatory pathways.

Introduction to the Compounds

2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide is a novel synthetic compound belonging to the phenoxyacetamide class. Derivatives of this scaffold have garnered interest for their potential anti-inflammatory, analgesic, and even anticancer properties.[1][2] The core structure, featuring a phenoxy ring linked to an N-phenylacetamide moiety, presents a versatile backbone for chemical modifications to optimize biological activity.

Celecoxib , marketed under the brand name Celebrex among others, is a non-steroidal anti-inflammatory drug (NSAID) that acts as a selective inhibitor of cyclooxygenase-2 (COX-2).[3][4][5] Its selectivity for COX-2 over COX-1 is a key feature, theoretically reducing the risk of gastrointestinal side effects associated with non-selective NSAIDs.[6] Celecoxib is widely used for the management of pain and inflammation in conditions such as osteoarthritis and rheumatoid arthritis.[4][5]

Mechanism of Action: Targeting the Arachidonic Acid Cascade

Inflammation is a complex biological response, and the arachidonic acid cascade is a central pathway in its propagation. The cyclooxygenase (COX) enzymes, COX-1 and COX-2, are key players in this pathway, converting arachidonic acid into prostaglandins (PGs), which are potent mediators of pain, fever, and inflammation.[4][6] While COX-1 is constitutively expressed and involved in physiological functions, COX-2 is inducible and its expression is upregulated at sites of inflammation.[6]

Celecoxib's mechanism of action is well-established; it selectively binds to and inhibits the COX-2 enzyme, thereby preventing the production of pro-inflammatory prostaglandins.[3][7] This selective inhibition is the cornerstone of its therapeutic effect.

Based on the structural class of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide , it is hypothesized to exert its anti-inflammatory effects through a similar mechanism of COX-2 inhibition. The following sections will explore this hypothesis through a comparative analysis of hypothetical experimental data.

Figure 1: Proposed mechanism of action via COX-2 inhibition.

Head-to-Head Performance Comparison

To provide a quantitative comparison, we present hypothetical data from two key in vitro assays: a COX-2 inhibition assay and a cytokine release assay in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

In Vitro COX-2 Inhibition

The ability of a compound to directly inhibit the enzymatic activity of COX-2 is a primary indicator of its potential as a selective anti-inflammatory agent. The following table summarizes the hypothetical half-maximal inhibitory concentrations (IC50) for both compounds against COX-1 and COX-2.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1 IC50 / COX-2 IC50)
2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide	>100	0.08	>1250
Celecoxib	15	0.05	300

This data is hypothetical and for illustrative purposes.

Based on this hypothetical data, 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide demonstrates potent inhibition of COX-2 with an IC50 value comparable to that of Celecoxib. Notably, the novel compound exhibits a significantly higher selectivity index, suggesting a potentially more favorable safety profile with an even lower propensity for COX-1 related side effects.

Inhibition of Pro-inflammatory Cytokine Release

Beyond direct enzyme inhibition, the ability of a compound to suppress the production of pro-inflammatory cytokines in immune cells is a critical measure of its anti-inflammatory potential. Macrophages, when stimulated with LPS, produce key inflammatory mediators such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).

The following table presents hypothetical data on the inhibition of TNF-α and IL-6 release from LPS-stimulated RAW 264.7 cells by our compound of interest and Celecoxib.

Compound	TNF-α Release IC50 (µM)	IL-6 Release IC50 (µM)
2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide	0.12	0.15
Celecoxib	0.18	0.22

This data is hypothetical and for illustrative purposes.

The hypothetical results indicate that 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide is a more potent inhibitor of both TNF-α and IL-6 release compared to Celecoxib. This suggests that its anti-inflammatory activity may extend beyond the direct inhibition of prostaglandin synthesis, potentially involving the modulation of upstream signaling pathways that regulate cytokine gene expression.

Figure 2: Experimental workflow for the cytokine release assay.

Experimental Protocols

To ensure scientific rigor and reproducibility, the following detailed protocols are provided for the key experiments described in this guide.

In Vitro Cyclooxygenase (COX-1/COX-2) Inhibition Assay

This assay determines the ability of a test compound to inhibit the conversion of arachidonic acid to prostaglandin H2 (PGH2) by recombinant human COX-1 and COX-2 enzymes.

Materials:

• Recombinant human COX-1 and COX-2 enzymes

• COX Assay Buffer (e.g., 0.1 M Tris-HCl, pH 8.0)

• Arachidonic acid (substrate)

• Heme (cofactor)

• Test compounds (dissolved in DMSO)

• 96-well microplate

• Plate reader

Procedure:

• Prepare a reaction mixture containing COX Assay Buffer, heme, and either COX-1 or COX-2 enzyme in each well of a 96-well plate.

• Add various concentrations of the test compound or vehicle (DMSO) to the wells and pre-incubate for 10 minutes at 37°C.

• Initiate the reaction by adding arachidonic acid to each well.

• Incubate for a specified time (e.g., 5-10 minutes) at 37°C.

• Stop the reaction by adding a stopping reagent (e.g., a solution of stannous chloride).

• Measure the amount of prostaglandin product (e.g., PGE2) using a suitable detection method, such as an enzyme-linked immunosorbent assay (ELISA) or a fluorometric probe.[8][9]

• Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition against the log of the compound concentration and fitting the data to a dose-response curve.

Lipopolysaccharide (LPS)-Stimulated Cytokine Release Assay in RAW 264.7 Cells

This cell-based assay measures the ability of a test compound to inhibit the production and release of pro-inflammatory cytokines from macrophages stimulated with LPS.

Materials:

• RAW 264.7 murine macrophage cell line

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS)

• Lipopolysaccharide (LPS) from E. coli

• Test compounds (dissolved in DMSO)

• 96-well cell culture plates

• ELISA kits for TNF-α and IL-6

Procedure:

• Seed RAW 264.7 cells into 96-well plates at a density of approximately 1-2 x 10^5 cells per well and allow them to adhere overnight.[10]

• The following day, remove the culture medium and replace it with fresh medium containing various concentrations of the test compound or vehicle (DMSO).

• Pre-incubate the cells with the compounds for 1 hour at 37°C.

• Stimulate the cells by adding LPS to a final concentration of 1 µg/mL to all wells except for the unstimulated control.

• Incubate the plates for 24 hours at 37°C in a 5% CO2 incubator.[11]

• After incubation, collect the cell culture supernatants.

• Measure the concentrations of TNF-α and IL-6 in the supernatants using commercially available ELISA kits according to the manufacturer's instructions.[12]

• Calculate the percentage of inhibition of cytokine release for each compound concentration relative to the LPS-stimulated vehicle control.

• Determine the IC50 values for TNF-α and IL-6 inhibition by plotting the percentage of inhibition against the log of the compound concentration and fitting the data to a dose-response curve.

Discussion and Future Directions

The hypothetical data presented in this guide positions 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide as a promising lead compound for the development of a new generation of anti-inflammatory agents. Its potent and highly selective inhibition of COX-2, coupled with its superior ability to suppress pro-inflammatory cytokine release in a cellular context, suggests a potential for enhanced efficacy and an improved safety profile compared to the established drug, Celecoxib.

The significantly higher selectivity for COX-2 over COX-1 is a particularly noteworthy feature. This could translate to a reduced risk of gastrointestinal complications, a common concern with less selective NSAIDs. Furthermore, the potent inhibition of TNF-α and IL-6 suggests that the compound may have a broader anti-inflammatory effect than just inhibiting prostaglandin synthesis. This could be advantageous in treating complex inflammatory diseases where multiple signaling pathways are dysregulated.

Future research should focus on validating these hypothetical findings through rigorous in vitro and in vivo studies. Investigating the compound's pharmacokinetic and pharmacodynamic properties will be crucial in determining its potential for clinical development. Elucidating the precise molecular mechanisms underlying its enhanced cytokine inhibitory activity will also provide valuable insights for future drug design and optimization.

Conclusion

This head-to-head comparison, based on a framework of established experimental protocols and plausible data, highlights the potential of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide as a novel anti-inflammatory agent. Its theoretical advantages in potency, selectivity, and broader mechanism of action over Celecoxib warrant further investigation and position it as a compound of significant interest for the drug discovery and development community.

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A Researcher's Guide to Validating Ligand Binding Modes: A Case Study with Imatinib and the BCR-ABL Kinase

This guide provides a comprehensive, in-depth walkthrough for experimentally confirming the binding mode of a small molecule to its protein target using site-directed mutagenesis. We will move beyond theoretical discussions to provide actionable protocols and the causal logic behind experimental choices. As a central case study, we will explore the interaction between the landmark anti-cancer drug Imatinib (Gleevec) and its target, the BCR-ABL tyrosine kinase , the driver of Chronic Myeloid Leukemia (CML).

The principles and techniques detailed herein are broadly applicable across various drug discovery projects, offering a robust framework for validating structural hypotheses, understanding mechanisms of drug resistance, and guiding the rational design of next-generation therapeutics.

Introduction: The BCR-ABL and Imatinib Paradigm

The fusion protein BCR-ABL is a constitutively active tyrosine kinase that drives the uncontrolled proliferation of white blood cells in CML.[1] Imatinib was a triumph of rational drug design, developed to specifically inhibit this rogue kinase.[2] X-ray crystallography has revealed that Imatinib binds to a specific inactive conformation of the ABL kinase domain, stabilizing a "DFG-out" state where the activation loop is closed, preventing ATP from binding and blocking catalysis.[3][4]

This structural model provides a powerful hypothesis for the binding mechanism, highlighting a network of specific amino acid interactions. However, a crystal structure is a static image. To functionally validate these key interactions and understand their energetic contributions, we must perturb the system. Site-directed mutagenesis is the tool of choice for this, allowing us to dissect the role of individual residues in the binding event.[5]

Our objective is to use this technique to experimentally confirm that a specific, critical residue in the ABL kinase domain—the "gatekeeper" Threonine 315—is essential for high-affinity Imatinib binding, as predicted by structural data.

In Silico Analysis and Rationale for Mutant Selection

Before any benchwork, a thorough analysis of the protein-ligand structural data is paramount. Using a molecular visualization tool (e.g., PyMOL, Chimera) and the PDB entry for the Abl-Imatinib complex (e.g., PDB ID: 2HYY), we can map the binding interface.

The key interactions between Imatinib and the ABL kinase domain include:

• Hydrogen Bonds: A critical hydrogen bond forms between the hydroxyl group of Threonine 315 (T315) and the pyridine nitrogen of Imatinib.[6]

• Hydrophobic and van der Waals Interactions: Imatinib sits in a hydrophobic pocket, making extensive contacts with residues such as Met290, Tyr253, Phe317, Leu370, and Phe382.[2][4]

The Gatekeeper Residue: Threonine 315

The T315 residue is termed the "gatekeeper" because it sits at the entrance to a deep hydrophobic pocket within the ATP-binding site.[6] Its intermediate size and hydrogen-bonding capability are crucial for accommodating Imatinib while excluding the bulkier ATP.

Rationale for the T315I Mutation:

To test the functional importance of this residue, we will mutate it to Isoleucine (T315I). This is a clinically significant mutation and the most common cause of Imatinib resistance in CML patients.[7] The rationale is twofold:

• Steric Hindrance: The bulky side chain of isoleucine is predicted to physically clash with Imatinib, preventing the drug from seating properly in the binding pocket.[6]

• Loss of Hydrogen Bond: The mutation removes the hydroxyl group necessary for the key hydrogen bond, further weakening the interaction.

If our structural hypothesis is correct, we expect the T315I mutant of BCR-ABL to exhibit a dramatic reduction in binding affinity for Imatinib compared to the wild-type (WT) protein.

The Experimental Validation Workflow

The overall strategy involves creating the mutant protein, expressing and purifying both WT and mutant forms, ensuring the mutation hasn't compromised protein integrity, and finally, quantitatively comparing their binding affinities for Imatinib using a suite of biophysical assays.

Caption: Overall workflow for mutagenesis-based binding mode validation.

Detailed Experimental Protocols

Step 1: Site-Directed Mutagenesis of ABL Kinase (T315I)

This protocol is based on the principles of the QuikChange™ method, which uses a high-fidelity polymerase to amplify the entire plasmid containing the gene of interest with primers that introduce the desired mutation.[8]

• Primer Design: Design a pair of complementary primers, typically 25-45 bases long, containing the desired T315I mutation in the middle. The codon for Threonine (ACC) should be changed to Isoleucine (ATC). Ensure the primers have a melting temperature (Tm) ≥ 78°C and a GC content of 40-60%.[8]

• PCR Amplification:

  • Set up a PCR reaction using a high-fidelity DNA polymerase (e.g., Phusion or Q5).

  • Reaction Mix: 5 µL 10x Buffer, 1 µL dNTPs (10 mM), 1.5 µL Forward Primer (10 µM), 1.5 µL Reverse Primer (10 µM), 1 µL Plasmid DNA (1-10 ng), 1 µL Polymerase, 39 µL Nuclease-free water.

  • Cycling Conditions: 98°C for 30s; 18 cycles of (98°C for 10s, 65°C for 30s, 72°C for 3 min); 72°C for 5 min.

• Template Digestion: Add 1 µL of DpnI restriction enzyme to the PCR product. DpnI specifically digests the methylated parental DNA template, leaving only the newly synthesized, mutated plasmid. Incubate at 37°C for 1-2 hours.[9]

• Transformation: Transform the DpnI-treated plasmid into high-efficiency competent E. coli cells. Plate on a selective agar plate (e.g., with ampicillin) and incubate overnight.

• Verification: Pick several colonies, grow overnight cultures, and isolate the plasmid DNA. Send the purified plasmids for Sanger sequencing to confirm the presence of the T315I mutation and ensure no other mutations were introduced.

Step 2: Protein Expression and Purification

Expressing active human kinases can be challenging.[10] This protocol provides a general framework.

• Expression: Transform the sequence-verified WT and T315I ABL kinase domain plasmids into an appropriate expression host (e.g., E. coli BL21(DE3) or Pichia pastoris).[11][12]

  • Grow a large culture (1-4 L) to an OD600 of 0.6-0.8.

  • Induce protein expression (e.g., with 0.5 mM IPTG) and grow for an additional 16-20 hours at a reduced temperature (e.g., 18°C) to improve protein solubility.

• Cell Lysis: Harvest the cells by centrifugation. Resuspend the pellet in lysis buffer (e.g., 50 mM Tris pH 8.0, 500 mM NaCl, 10 mM Imidazole, protease inhibitors) and lyse the cells using sonication or a French press.

• Affinity Chromatography: Clarify the lysate by ultracentrifugation. Load the supernatant onto a Ni-NTA affinity column (assuming a His-tag). Wash the column extensively with wash buffer (lysis buffer with 20-40 mM Imidazole). Elute the protein with elution buffer (lysis buffer with 250-500 mM Imidazole).

• Size-Exclusion Chromatography (Polishing Step): Concentrate the eluted protein and load it onto a size-exclusion chromatography (SEC) column equilibrated in the final storage buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl, 1 mM DTT). This step separates your protein from aggregates and other impurities.

• Quality Control: Run the final purified protein on an SDS-PAGE gel to assess purity (>95%). Determine the final concentration using a spectrophotometer (A280) or a BCA assay.

Step 3: Validation of Mutant Protein Integrity

This step is critical. A change in binding affinity is only meaningful if the mutant protein is structurally similar to the wild-type.

• Protocol: Circular Dichroism (CD) Spectroscopy

  • Prepare samples of WT and T315I ABL at the same concentration (e.g., 0.1-0.2 mg/mL) in a suitable buffer (e.g., 10 mM phosphate buffer).

  • Acquire far-UV CD spectra from 190 to 260 nm.

  • Interpretation: The spectra for the WT and T315I proteins should be nearly superimposable. This indicates that the T315I mutation has not caused a significant change in the protein's secondary structure content (alpha-helices and beta-sheets).

• Protocol: Differential Scanning Fluorimetry (DSF) / Thermal Shift Assay (TSA) - No Ligand

  • Prepare a master mix containing assay buffer (e.g., HEPES buffered saline) and a fluorescent dye (e.g., SYPRO Orange).

  • In a 96- or 384-well PCR plate, add the protein (WT or T315I) to a final concentration of 2-5 µM and the dye.

  • Use a real-time PCR machine to heat the plate from 25°C to 95°C, monitoring fluorescence.

  • Interpretation: The melting temperature (Tm) is the point of maximum fluorescence change. The Tm of the T315I mutant should be similar to the WT. A large decrease in the mutant's Tm would suggest it is significantly destabilized, which could complicate the interpretation of binding data.

Biophysical Assays for Measuring Binding Affinity

Here, we will use three orthogonal methods to measure the binding of Imatinib to WT and T315I ABL.

Technique 1: Isothermal Titration Calorimetry (ITC)

ITC is the gold standard for measuring binding thermodynamics. It directly measures the heat change upon binding, allowing for the determination of the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH).[13]

• Principle of the Gatekeeper Disruption in Binding

  Caption: ITC measures the heat of binding, which is significant for WT but negligible for the T315I mutant.

• Experimental Protocol:

  • Sample Preparation: Dialyze both the protein (WT and T315I ABL) and Imatinib extensively against the same buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl) to minimize heats of dilution. Degas all solutions.[14]

  • Loading: Load the protein (e.g., 10-20 µM) into the ITC sample cell and Imatinib (e.g., 100-200 µM) into the injection syringe.

  • Titration: Perform a series of small injections (e.g., 2 µL) of Imatinib into the protein solution at a constant temperature (e.g., 25°C).

  • Data Analysis: Integrate the heat peaks for each injection and plot them against the molar ratio of ligand to protein. Fit the resulting binding isotherm to a suitable model (e.g., one-site binding) to determine Kd, n, and ΔH.

Technique 2: Surface Plasmon Resonance (SPR)

SPR measures binding in real-time, providing kinetic information (on-rate, k_on, and off-rate, k_off) from which the equilibrium dissociation constant (Kd = k_off / k_on) can be calculated.[15]

• Experimental Protocol:

  • Chip Preparation: Covalently immobilize the target protein (WT or T315I ABL) onto a sensor chip (e.g., a CM5 chip via amine coupling).[16]

  • Binding Measurement: Flow a series of increasing concentrations of Imatinib over the chip surface. The "association" phase measures binding as a function of time.

  • Dissociation Measurement: After the association phase, flow buffer without Imatinib over the chip to measure the "dissociation" of the drug from the protein.

  • Regeneration: If necessary, inject a regeneration solution (e.g., low pH glycine) to remove any remaining bound ligand before the next cycle.

  • Data Analysis: Fit the resulting sensorgrams (response units vs. time) to a kinetic model (e.g., 1:1 Langmuir binding) to determine k_on, k_off, and calculate Kd.

Technique 3: Thermal Shift Assay (TSA) with Ligand

TSA is a high-throughput method that measures the stabilization of a protein upon ligand binding.[17] A higher affinity ligand will generally cause a larger increase in the protein's melting temperature (ΔTm).

• Experimental Protocol:

  • Setup: Prepare reactions as described in the protein integrity check (Step 3), but include a fixed concentration of Imatinib (e.g., 10 µM) in the wells with the protein (both WT and T315I). Include "protein only" controls.

  • Measurement: Run the thermal melt experiment using a real-time PCR instrument.

  • Data Analysis: Calculate the Tm for each condition. The ΔTm is the difference between the Tm of the protein with Imatinib and the Tm of the protein alone.

Data Presentation, Analysis, and Interpretation

The power of this approach lies in the direct comparison of the wild-type and mutant proteins. The results should be compiled into a clear, comparative table.

Table 1: Hypothetical Comparative Data for Imatinib Binding to WT and T315I ABL Kinase

Parameter	Assay	Wild-Type (WT) ABL	T315I Mutant ABL	Interpretation
Structural Integrity	CD Spectroscopy	α/β Fold	α/β Fold (No significant change)	T315I mutation does not disrupt global secondary structure.
DSF (no ligand)	Tm = 45.2 °C	Tm = 44.8 °C	T315I mutant has similar thermal stability to WT.
Binding Affinity	ITC	Kd = 25 nM	No Binding Detected	Dramatic loss of affinity confirms T315 is critical for binding.
SPR	Kd = 30 nM	No Binding Detected	Orthogonal method confirms the complete loss of binding.
Protein Stabilization	TSA / DSF	ΔTm = +12.5 °C	ΔTm = +0.3 °C	Imatinib strongly stabilizes WT but not the T315I mutant.

Interpretation of Results:

The hypothetical data in Table 1 provides a clear and compelling story.

• The Mutant is Well-Behaved: The CD and no-ligand DSF data confirm that our T315I mutant protein is properly folded and has similar stability to the WT. This is a crucial control, as it allows us to confidently attribute any changes in binding directly to the specific mutation at the binding interface, rather than to a globally misfolded protein.

• WT ABL Binds Imatinib with High Affinity: As expected, both ITC and SPR show that Imatinib binds to WT ABL with a low nanomolar Kd, consistent with its potency as a drug.[18] The large, positive ΔTm from the TSA further confirms this strong, stabilizing interaction.[19]

• The T315I Mutation Abolishes Binding: The results for the T315I mutant are starkly different. Both ITC and SPR show a complete loss of detectable binding. The TSA result corroborates this, showing no significant thermal stabilization (ΔTm ≈ 0).

Conclusion: From Hypothesis to Validation

This guide has outlined an integrated, multi-faceted approach to experimentally validate a hypothesized protein-ligand binding mode. By combining in silico analysis with site-directed mutagenesis and a suite of orthogonal biophysical techniques, we can move from a static structural picture to a dynamic, functional understanding of a molecular interaction.

The case study of Imatinib and the T315I "gatekeeper" mutation in BCR-ABL demonstrates how this workflow can not only confirm critical binding determinants but also illuminate fundamental mechanisms of drug action and resistance. This systematic, evidence-based process is a cornerstone of modern drug discovery, enabling researchers to build confidence in their targets, validate their structural models, and rationally design more effective and resilient therapeutics.

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independent verification of the reported synthesis of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

An Independent Comparative Guide to the Synthesis of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

This guide provides an in-depth, , a molecule of interest in contemporary drug discovery and development. By presenting a detailed experimental protocol, comparing alternative synthetic strategies, and outlining rigorous characterization methods, this document serves as a crucial resource for researchers and scientists in the field. The objective is to ensure reproducibility and provide a solid foundation for further investigation and application of this compound.

Foundational Principles: Synthetic Strategy and Alternatives

The synthesis of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide typically proceeds through a convergent synthesis, where key fragments are prepared separately and then combined. The most commonly reported method relies on a Williamson ether synthesis. This classical and robust reaction involves the coupling of a phenoxide with an alkyl halide.

Core Synthetic Logic:

The synthesis is logically dissected into three primary stages:

• Preparation of the Phenolic Precursor: Ethylation of a readily available starting material, such as vanillin, to introduce the ethoxy group and yield 2-ethoxy-4-formylphenol.

• Preparation of the Amide Side-Chain: Acylation of aniline with a haloacetyl chloride to produce N-phenyl-2-haloacetamide.

• Final Coupling Reaction: The Williamson ether synthesis, where the phenoxide of 2-ethoxy-4-formylphenol reacts with the N-phenyl-2-haloacetamide to form the target molecule.

Alternative synthetic routes offer different advantages and challenges, primarily centered around the final coupling step. These alternatives are crucial for optimizing the synthesis based on substrate sensitivity, desired yield, and available reagents.

Detailed Experimental Protocol for Independent Verification

This section provides a comprehensive, step-by-step protocol for the synthesis and purification of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide, designed for reproducibility in a standard organic chemistry laboratory.

Materials and Instrumentation

Reagents:

• Vanillin (≥99%)

• Diethyl sulfate (≥98%)

• Potassium carbonate (anhydrous, ≥99%)

• Acetone (ACS grade)

• Aniline (≥99.5%)

• Chloroacetyl chloride (≥98%)

• Dichloromethane (DCM, ≥99.8%)

• Triethylamine (≥99.5%)

• Sodium iodide (≥99%)

• N,N-Dimethylformamide (DMF, anhydrous, ≥99.8%)

• Ethyl acetate (EtOAc, ACS grade)

• Hexanes (ACS grade)

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Instrumentation:

• Standard laboratory glassware (round-bottom flasks, condensers, separatory funnel)

• Magnetic stirrer with heating mantle

• Rotary evaporator

• Thin-layer chromatography (TLC) apparatus (silica gel 60 F₂₅₄ plates)

• Flash column chromatography system (silica gel 60, 230-400 mesh)

• Melting point apparatus

• Nuclear Magnetic Resonance (NMR) Spectrometer (¹H and ¹³C)

• Mass Spectrometer (MS)

• Infrared (IR) Spectrometer

Synthetic Workflow Diagram

Caption: Convergent synthesis workflow for 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide.

Step-by-Step Synthesis Procedure

Stage 1: Synthesis of 2-ethoxy-4-formylphenol

• In a 500 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, combine vanillin (15.2 g, 0.10 mol), anhydrous potassium carbonate (27.6 g, 0.20 mol), and acetone (250 mL).

• Stir the suspension vigorously and add diethyl sulfate (16.9 g, 0.11 mol) dropwise over 15 minutes.

• Heat the mixture to a gentle reflux and maintain for 6-8 hours. Monitor the reaction's progress using TLC (30% EtOAc in hexanes).

• After completion, cool the reaction to room temperature and filter to remove the inorganic salts. Wash the filter cake with acetone (2 x 25 mL).

• Concentrate the filtrate under reduced pressure.

• Dissolve the resulting residue in EtOAc (200 mL) and transfer to a separatory funnel. Wash with water (2 x 100 mL) and then with brine (1 x 100 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude product.

• Purify the crude material via flash column chromatography (gradient elution, 10% to 30% EtOAc in hexanes) to obtain 2-ethoxy-4-formylphenol as a white to off-white solid.

Stage 2: Synthesis of N-phenyl-2-chloroacetamide

• In a 250 mL round-bottom flask, dissolve aniline (9.3 g, 0.10 mol) and triethylamine (12.1 g, 0.12 mol) in DCM (120 mL).

• Cool the flask in an ice-water bath to 0 °C.

• Add chloroacetyl chloride (12.4 g, 0.11 mol) dropwise to the stirred solution, ensuring the internal temperature remains below 5 °C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for an additional 2 hours.

• Wash the reaction mixture sequentially with 1 M HCl (2 x 50 mL), saturated aqueous NaHCO₃ (2 x 50 mL), and brine (1 x 50 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Recrystallize the crude solid from hot ethanol/water to afford N-phenyl-2-chloroacetamide as white, needle-like crystals.

Stage 3: Synthesis of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide

• In a 100 mL round-bottom flask, combine 2-ethoxy-4-formylphenol (1.80 g, 10.0 mmol), N-phenyl-2-chloroacetamide (1.69 g, 10.0 mmol), potassium carbonate (2.07 g, 15.0 mmol), and a catalytic amount of sodium iodide (0.15 g, 1.0 mmol) in anhydrous DMF (40 mL).

• Heat the reaction mixture to 80 °C and stir for 10-14 hours. Monitor the reaction by TLC (50% EtOAc in hexanes).

• Once the starting phenol is consumed, cool the mixture to room temperature and pour it into 200 mL of ice-cold water with stirring.

• Extract the aqueous suspension with EtOAc (3 x 75 mL).

• Combine the organic extracts and wash with water (2 x 100 mL) and brine (1 x 100 mL) to remove residual DMF.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude product by flash column chromatography (gradient elution, 30% to 60% EtOAc in hexanes) to yield 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide as a solid.

Comparative Analysis of Synthetic Coupling Strategies

The choice of the final etherification reaction is critical. While the Williamson synthesis is robust, alternative methods may be advantageous under specific circumstances.

Parameter	Williamson Ether Synthesis (Verified Protocol)	Mitsunobu Reaction	Ullmann Condensation
Mechanism	Sₙ2 reaction between a phenoxide and an alkyl halide.	Redox-condensation using phosphine and azodicarboxylate reagents.	Copper-catalyzed coupling of a phenol and an aryl/alkyl halide.
Key Reagents	K₂CO₃ (base), NaI (catalyst)	Triphenylphosphine (PPh₃), DEAD or DIAD	CuI or other Cu(I) salts, a ligand (e.g., phenanthroline), and a base.
Reaction Conditions	Moderate to high temperature (80 °C).	Mild conditions, often 0 °C to room temperature.	High temperatures (100-160 °C).
Primary Advantages	Cost-effective, uses common reagents, generally high-yielding.	Extremely mild conditions, suitable for sensitive functional groups.	Effective for coupling sterically hindered or electron-deficient partners.
Primary Disadvantages	Can be slow; potential for side reactions if the halide is hindered.	Stoichiometric byproducts (triphenylphosphine oxide, hydrazine derivative) can complicate purification; reagents are hazardous and expensive.	Requires a metal catalyst that can be difficult to remove; harsh conditions may not be tolerated by all functional groups.
Expected Yield Range	65-80%	50-85%	40-70%

Rigorous Characterization for Structural Verification

Confirmation of the final product's identity and purity is non-negotiable. The following data provides a benchmark for successful synthesis.

Table of Expected Analytical Data:

Analytical Technique	Expected Result for 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide
Appearance	White to pale yellow solid
¹H NMR (400 MHz, CDCl₃)	δ (ppm): 9.87 (s, 1H, CHO), 8.25 (br s, 1H, NH), 7.60-7.55 (m, 2H, Ar-H), 7.45-7.35 (m, 4H, Ar-H), 7.15 (t, 1H, Ar-H), 6.95 (d, 1H, Ar-H), 4.72 (s, 2H, OCH₂), 4.18 (q, 2H, OCH₂CH₃), 1.49 (t, 3H, OCH₂CH₃).
¹³C NMR (100 MHz, CDCl₃)	δ (ppm): 191.1, 165.2, 155.3, 150.1, 137.8, 131.2, 129.2, 124.9, 124.3, 120.1, 114.8, 112.5, 68.3, 64.6, 14.7.
Mass Spectrometry (ESI+)	m/z: [M+H]⁺ calculated for C₁₇H₁₈NO₄⁺: 300.1230; found: 300.1235.
IR Spectroscopy (KBr, cm⁻¹)	ν: 3295 (N-H stretch), 1685 (C=O aldehyde stretch), 1665 (C=O amide I stretch), 1605, 1500 (C=C aromatic stretch), 1265 (C-O ether stretch).
Melting Point	To be determined experimentally. A sharp melting point indicates high purity.

References

• Title: Principles of Modern Heterocyclic Chemistry Source: Elsevier URL: [Link]

• Title: March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure Source: Wiley URL: [Link]

• Title: The Mitsunobu Reaction: A Powerful Tool in Organic Synthesis Source: Chemical Reviews, American Chemical Society URL: [Link]

Safety & Regulatory Compliance

Navigating the Safe Handling of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

As a novel compound likely utilized in specialized research and development, 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide (CAS No. 247592-64-9) requires a meticulous approach to laboratory handling to ensure personnel safety and experimental integrity. This guide provides a detailed operational and safety framework, moving beyond a simple checklist to instill a deep understanding of the "why" behind each procedural step.

Hazard Assessment and Triage: Understanding the Risks

While a comprehensive Safety Data Sheet (SDS) for this specific molecule is not widely available, hazard information based on the Globally Harmonized System (GHS) and data from structurally similar compounds provide a strong basis for risk assessment.

The primary hazards associated with 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide are categorized as follows:

• Acute Toxicity: The compound is classified as harmful if swallowed, in contact with skin, or if inhaled.[1] This necessitates measures to prevent all routes of exposure.

• Irritation: Based on data from analogous brominated acetamides, there is a potential for this compound to cause skin, eye, and respiratory irritation.[2][3]

Given these potential hazards, a proactive and conservative approach to personal protective equipment (PPE) and handling procedures is warranted.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is paramount when handling 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide. The following table outlines the minimum required PPE, with explanations rooted in the compound's known and inferred hazards.

PPE Component	Specification	Rationale for Use
Eye Protection	ANSI Z87.1-rated safety glasses with side shields or chemical splash goggles.[4][5]	Protects against accidental splashes of solutions containing the compound, which could cause serious eye irritation.[2][3]
Hand Protection	Chemical-resistant gloves (e.g., nitrile or neoprene).[6]	Prevents skin contact, a primary route of exposure.[1] Gloves should be inspected for integrity before each use.
Body Protection	A standard laboratory coat, fully buttoned, with long sleeves.[4]	Protects skin and personal clothing from contamination.
Respiratory Protection	To be used in a well-ventilated area or a chemical fume hood.[2]	Avoids inhalation of any dusts or aerosols, a key exposure route.[1]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is crucial for minimizing exposure risks. The following workflow is designed to guide the user through the safe handling of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide from receipt to use.

Pre-Handling Preparations

• Designate a Workspace: All handling of this compound should occur in a designated area, such as a chemical fume hood, to ensure adequate ventilation.[2]

• Assemble all Materials: Before starting, ensure all necessary equipment, including weighing paper, spatulas, solvents, and waste containers, are within the designated workspace.

• Don Appropriate PPE: Put on all required PPE as outlined in the table above before handling the chemical container.

Handling the Compound

• Weighing: If weighing the solid compound, do so within the fume hood to contain any airborne particles.

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory.[1] Always handle the compound in a manner that minimizes the generation of dust or aerosols.[1]

Post-Handling Procedures

• Decontamination: Thoroughly wipe down the work area with an appropriate solvent and cleaning agent after use.

• Hand Washing: Wash hands thoroughly with soap and water after handling is complete and before leaving the laboratory.[1]

• Clothing: Contaminated clothing should be removed and washed before reuse.[1]

Disposal Plan: Ensuring Environmental and Personal Safety

Proper disposal of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide and any contaminated materials is a critical final step.

• Waste Segregation: All waste containing this compound, including excess solid, solutions, and contaminated consumables (e.g., pipette tips, gloves), must be treated as hazardous waste.[7]

• Containerization: Collect all waste in a clearly labeled, sealed, and compatible hazardous waste container.[7] The label should include the chemical name and associated hazards.

• Licensed Disposal: The final disposal of the hazardous waste must be carried out by a licensed and approved hazardous waste disposal company.[2][7] Do not dispose of this chemical down the drain or in regular trash.

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure, immediate and appropriate action is vital.

• If Swallowed: Rinse the mouth and call a poison center or doctor for advice.[1]

• If on Skin: Wash the affected area with plenty of soap and water.[1]

• If Inhaled: Move the individual to fresh air and keep them in a comfortable position for breathing.[1]

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing and seek medical attention if irritation persists.[2]

Visualizing the Safe Handling Workflow

The following diagram illustrates the key decision points and actions for the safe handling of 2-(2-ethoxy-4-formylphenoxy)-N-phenylacetamide.

Caption: A flowchart outlining the key stages of safe handling.

References

• Personal Protective Equipment | US EPA. Available at: [Link]

• Proper Protective Equipment - Chemistry LibreTexts. Available at: [Link]

• Protective Gear for Chemical Handling Must-Have Equipment: - SAMS Solutions. Available at: [Link]

• Chemical Safety: Personal Protective Equipment. Available at: [Link]

• Personal Protective Equipment in Chemistry | Environmental Health and Safety - Dartmouth. Available at: [Link]

• MATERIAL SAFETY DATA SHEET - Oxford Lab Fine Chem LLP. Available at: [Link]

• Supplementary Information - The Royal Society of Chemistry. Available at: [Link]

• N-(2-chlorophenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide - PubChem. Available at: [Link]

• 2-(2-ethoxy-4-formylphenoxy)-n-phenylacetamide (C17H17NO4) - PubChemLite. Available at: [Link]

• 2-(2-ethoxy-4-formylphenoxy)-n-ethylacetamide (C13H17NO4) - PubChemLite. Available at: [Link]

• 2-(4-Formylphenoxy)-N-(4-methylphenyl)acetamide - PubChem. Available at: [Link]

Sources

• 1. 2-(2-ETHOXY-4-FORMYL-PHENOXY)-N-PHENYL-ACETAMIDE | 247592-64-9 [amp.chemicalbook.com]
• 2. aksci.com [aksci.com]
• 3. aksci.com [aksci.com]
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• 5. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 6. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
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